Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Core Science & Biosynthesis

Synthesis and Characterization of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate: A Comprehensive Technical Guide

Executive Summary

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate , commonly referred to as N-Moc-L-valine methyl ester, is an orthogonally protected derivative of the essential amino acid L-valine. In modern medicinal chemistry, this compound is not merely a structural curiosity; it is a highly privileged pharmacophore and a critical synthetic intermediate. It serves as a foundational building block in the development of life-saving active pharmaceutical ingredients (APIs), most notably Hepatitis C (HCV) NS5A inhibitors and HIV-1 protease inhibitors.

This whitepaper provides an in-depth, self-validating methodological guide to the synthesis, mechanistic rationale, and analytical characterization of this vital compound.

Structural and Pharmacological Significance

The incorporation of the methoxycarbonyl (Moc) group at the N-terminus of valine provides crucial steric and electronic properties. In drug design, the Moc-valine moiety is frequently utilized to cap the pyrrolidine or imidazole core of antiviral agents, significantly enhancing binding affinity within viral enzyme pockets (1)[1].

It is an indispensable precursor for blockbuster HCV medications such as Daclatasvir and Ledipasvir (2)[2], as well as aza-dipeptide analogues functioning as orally absorbed HIV-1 protease inhibitors (3)[3]. The methyl ester form acts either as a stable, lipophilic intermediate during complex multi-step peptide syntheses or as a direct precursor to the free acid via controlled saponification (4)[4].

Retrosynthetic Strategy and Pathway Selection

To synthesize the target compound, two primary retrosynthetic disconnections can be envisioned:

• Route A: N-protection of L-valine followed by esterification.

• Route B: Esterification of L-valine followed by N-protection.

Causality in Route Selection: Route B is predominantly favored in scalable laboratory and industrial settings. Initial esterification of L-valine yields L-valine methyl ester hydrochloride, a highly crystalline intermediate that is easily purified without chromatography. Subsequent N-acylation with methyl chloroformate proceeds cleanly. This sequence avoids the activation of an N-protected amino acid, thereby eliminating the risk of oxazolone-mediated racemization.

Caption: Synthetic workflow for Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate from L-Valine.

Experimental Protocols: A Self-Validating System

A robust chemical protocol must include built-in validation steps to ensure reproducibility. The following methodologies detail both the execution and the mechanistic causality behind reagent choices.

Step 3.1: Synthesis of L-Valine Methyl Ester Hydrochloride

• Causality: Thionyl chloride (SOCl₂) reacts with methanol to generate anhydrous HCl and methyl chlorosulfite, driving the esterification of L-valine. The in situ generation of HCl ensures the amine remains protonated as a non-nucleophilic salt, preventing unwanted polymerization or side reactions.

• Protocol:

  • Suspend L-valine (1.0 eq) in anhydrous methanol (0.5 M) under an inert nitrogen atmosphere.

  • Cool the suspension to 0 °C using an ice-water bath.

  • Add thionyl chloride (1.2 eq) dropwise over 30 minutes. (Causality: Dropwise addition controls the highly exothermic reaction and prevents the volatilization of SOCl₂ before it reacts).

  • Reflux the mixture at 65 °C for 4 hours.

  • Validation Check: Monitor by Thin Layer Chromatography (TLC) using a ninhydrin stain. The complete disappearance of the baseline L-valine spot indicates full conversion.

  • Concentrate under reduced pressure to yield a white crystalline solid. Triturate with diethyl ether to remove trace impurities.

Step 3.2: N-Methoxycarbonylation

• Causality: Methyl chloroformate is a highly reactive electrophile. Triethylamine (Et₃N) is utilized to liberate the free base of the valine methyl ester and to scavenge the HCl byproduct, preventing the reaction from stalling due to amine protonation (2)[2].

• Protocol:

  • Dissolve L-valine methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) (0.3 M).

  • Add Et₃N (2.5 eq) and cool the system to 0 °C. (Causality: 1.0 eq neutralizes the starting salt, 1.0 eq neutralizes the reaction byproduct, and 0.5 eq serves as a kinetic excess. Cooling prevents the thermal degradation of methyl chloroformate).

  • Add methyl chloroformate (1.1 eq) dropwise.

  • Warm to room temperature and stir for 2 hours.

  • Validation Check: Quench a 50 µL aliquot in water, extract with ethyl acetate, and evaluate via TLC (phosphomolybdic acid stain). A single high-Rf spot confirms completion.

  • Wash the organic layer sequentially with 1M HCl (removes excess Et₃N), saturated NaHCO₃ (removes acidic impurities), and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the target compound.

Reaction Mechanism

The N-methoxycarbonylation proceeds via a standard nucleophilic acyl substitution. The free primary amine of the valine methyl ester attacks the electrophilic carbonyl carbon of methyl chloroformate, forming a tetrahedral oxyanion intermediate. The collapse of this intermediate expels the chloride ion, which is subsequently scavenged by triethylamine to form triethylammonium chloride. This thermodynamic sink renders the reaction irreversible.

Caption: Mechanistic pathway of the N-methoxycarbonylation step.

Analytical Characterization

Rigorous characterization is required to confirm both chemical identity and purity. The methoxycarbonyl group is easily identifiable via NMR due to the distinct singlet of the O-CH₃ protons, while the chiral center's integrity is verified via optical rotation (5)[5].

Table 1: Quantitative Analytical Data Summary

Analytical Method	Key Signals / Data Points	Structural Assignment
¹H NMR (CDCl₃, 400 MHz)	δ 0.89 (d, J = 6.8 Hz, 3H), 0.95 (d, J = 6.8 Hz, 3H)	Isopropyl -CH₃ groups (diastereotopic splitting)
¹H NMR (CDCl₃, 400 MHz)	δ 3.68 (s, 3H)	Methoxycarbonyl (Moc) O-CH₃
¹H NMR (CDCl₃, 400 MHz)	δ 3.74 (s, 3H)	Ester O-CH₃
¹H NMR (CDCl₃, 400 MHz)	δ 4.28 (dd, J = 8.8, 4.8 Hz, 1H)	α-CH (chiral center)
¹³C NMR (CDCl₃, 100 MHz)	δ 52.1, 52.3	O-CH₃ carbons (Moc and Ester)
¹³C NMR (CDCl₃, 100 MHz)	δ 156.8	Carbamate (Moc) C=O
¹³C NMR (CDCl₃, 100 MHz)	δ 172.5	Ester C=O
Mass Spectrometry (ESI)	m/z 190.1 [M+H]⁺	Corresponds to [C₈H₁₆NO₄]⁺
IR Spectroscopy (ATR)	3350 cm⁻¹, 1730 cm⁻¹, 1705 cm⁻¹	N-H stretch, Ester C=O stretch, Carbamate C=O stretch

Discussion on Chiral Integrity: Maintaining the (S)-configuration (L-isomer) is paramount, as the stereocenter dictates the biological activity of the downstream API. The mild conditions of the chloroformate coupling (0 °C to RT) prevent the formation of an oxazolone intermediate, ensuring >99% enantiomeric excess (ee).

Conclusion

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate is a foundational synthon in medicinal chemistry. By employing a rigorously validated, two-step sequence of esterification and N-acylation, researchers can obtain this intermediate with high yield and preserved stereochemical integrity. The detailed mechanistic understanding and analytical profiling provided in this guide ensure a reproducible foundation for the development of complex antiviral therapeutics.

References

• Source: nbinno.
• Source: National Institutes of Health (PMC)
• CAS 74761-42-5: N-(Methoxycarbonyl)
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Retroviral protease inhibiting compounds (US5354866A)

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• 5. CAS 74761-42-5: N-(Methoxycarbonyl)-L-valine | CymitQuimica [cymitquimica.com]

Physicochemical Profiling and Synthetic Utility of N-Moc-L-Valine Methyl Ester in Antiviral Drug Development

Executive Summary

In the landscape of modern antiviral drug development, particularly in the design of Hepatitis C Virus (HCV) NS5A inhibitors, the selection of terminal capping groups dictates both the pharmacokinetic viability and the target binding affinity of the Active Pharmaceutical Ingredient (API). While N-Moc-L-Valine (N-methoxycarbonyl-L-valine) serves as the ubiquitous free-acid synthon for coupling to pyrrolidine cores in blockbuster drugs like Daclatasvir, Ledipasvir, and Ravidasvir [1], its protected derivative—N-Moc-L-Valine methyl ester —plays a critical role as a lipophilic intermediate, an analytical reference standard, and a prodrug model.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical physicochemical profiling and bench-level synthetic execution. This guide details the structural causality, thermodynamic properties, and self-validating synthetic protocols required to handle N-Moc-L-Valine methyl ester with high enantiomeric fidelity.

Structural and Physicochemical Profiling

The physicochemical properties of a synthon dictate its behavior during liquid-liquid extraction, chromatographic purification, and ultimate biological efficacy. N-Moc-L-Valine methyl ester is characterized by its carbamate linkage and isopropyl side chain, which together balance polarity and lipophilicity.

Table 1: Comparative Physicochemical Properties

To provide comprehensive context, the properties of the target methyl ester are compared against its free-acid counterpart, which is widely documented in chemical databases [2].

Property	N-Moc-L-Valine Methyl Ester	N-Moc-L-Valine (Free Acid)
IUPAC Name	Methyl (2S)-2-(methoxycarbonylamino)-3-methylbutanoate	(2S)-2-(methoxycarbonylamino)-3-methylbutanoic acid
Molecular Formula	C₈H₁₅NO₄	C₇H₁₃NO₄
Molecular Weight	189.21 g/mol	175.18 g/mol
Physical State (at RT)	Viscous liquid / Low-melting solid	Crystalline white powder
Calculated LogP	~1.5	~0.9
Topological Polar Surface Area (TPSA)	67.6 Ų	78.6 Ų
H-Bond Donors	1 (Carbamate NH)	2 (Carbamate NH, Carboxylic OH)
H-Bond Acceptors	4 (Oxygen atoms)	4 (Oxygen atoms)
Rotatable Bonds	5	4

Causality in Property Shifts: The esterification of the carboxylic acid removes one hydrogen bond donor and increases the carbon count, resulting in a higher LogP and a lower TPSA. This shift significantly enhances the molecule's solubility in aprotic organic solvents (e.g., dichloromethane, ethyl acetate), which is a critical parameter when designing continuous-flow synthesis or large-scale biphasic extractions.

Mechanistic Role in Drug Development

The N-Moc-L-valine motif is not a random structural appendage; it is a highly optimized pharmacophore. In the synthesis of HCV NS5A inhibitors, the removal of Boc protecting groups from a dimeric core is typically followed by bis-acylation using the N-Moc-L-valine free acid [3].

Understanding why this specific stereochemical arrangement is required is paramount for drug development professionals. The HCV NS5A protein functions as a dimer, and inhibitors bind to the symmetric dimer interface.

Figure 1: Logical relationship of N-Moc-L-Valine structural motifs and NS5A target interactions.

Mechanistic Causality:

• The Isopropyl Group (Valine Core): Provides essential hydrophobic interactions with the Pro58 and Tyr93 residues of the NS5A protein. Altering this to a less sterically hindered group drastically reduces binding affinity [1].

• The Carbamate (Moc) Group: Acts as a hydrogen bond acceptor/donor network, frequently interacting with the Glu62 residue or coordinating with interfacial water molecules.

• The (S)-Stereocenter: Picomolar potency is strictly dependent on the (S,S,S,S)-stereochemistry of the final drug. Any racemization during the synthesis of the N-Moc-L-Valine intermediate leads to a catastrophic drop in therapeutic efficacy [1].

Synthetic Workflows & Experimental Protocols

To synthesize N-Moc-L-Valine methyl ester with high yield and zero racemization, we employ a two-step sequence: esterification followed by Schotten-Baumann N-acylation.

Figure 2: Two-step synthetic workflow for N-Moc-L-Valine methyl ester from L-Valine.

Protocol 1: Synthesis of L-Valine Methyl Ester Hydrochloride

This step establishes the ester linkage while protecting the amine as a hydrochloride salt.

• Preparation: Suspend 10.0 g (85.3 mmol) of enantiopure L-Valine in 100 mL of anhydrous methanol in a 250 mL round-bottom flask equipped with a magnetic stirrer and an addition funnel.

• Activation: Cool the suspension to 0 °C using an ice-water bath. Add 7.5 mL (102.4 mmol, 1.2 eq) of thionyl chloride (SOCl₂) dropwise over 30 minutes.

  • Expert Insight (Causality): We use SOCl₂ in methanol rather than HCl gas because SOCl₂ reacts with methanol to generate anhydrous HCl in situ alongside volatile SO₂. This strictly anhydrous environment prevents the hydrolysis of the newly formed ester and suppresses racemization of the α-carbon.

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 4 hours. The suspension will transition into a clear, homogeneous solution, serving as a visual self-validation that the zwitterionic starting material has been fully consumed.

• Isolation: Concentrate the solution in vacuo to yield a white crystalline solid. Triturate with diethyl ether, filter, and dry to obtain L-Valine methyl ester hydrochloride.

Protocol 2: Synthesis of N-Moc-L-Valine Methyl Ester

This step introduces the methoxycarbonyl (Moc) group using biphasic Schotten-Baumann conditions.

• Biphasic Setup: Dissolve 10.0 g (59.6 mmol) of L-Valine methyl ester hydrochloride in a mixture of 50 mL dichloromethane (DCM) and 50 mL distilled water.

• Neutralization: Add 15.8 g (149 mmol, 2.5 eq) of sodium carbonate (Na₂CO₃) to the vigorously stirring mixture.

  • Self-Validating System: The immediate evolution of CO₂ gas confirms the neutralization of the hydrochloride salt, freeing the amine for nucleophilic attack.

• Acylation: Cool the biphasic mixture to 0 °C. Add 5.5 mL (71.5 mmol, 1.2 eq) of methyl chloroformate dropwise over 20 minutes.

  • Expert Insight (Causality): Biphasic Schotten-Baumann conditions are chosen deliberately. The water dissolves the inorganic base, which neutralizes the HCl byproduct generated during acylation. Meanwhile, the lipophilic product immediately partitions into the DCM layer, shielding the ester and the newly formed carbamate from base-catalyzed hydrolysis.

• Workup: Stir at room temperature for 3 hours. Separate the organic (DCM) layer. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield N-Moc-L-Valine methyl ester as a viscous, pale-yellow oil.

Analytical Validation and Stability

To ensure the integrity of the synthesized N-Moc-L-Valine methyl ester, rigorous analytical validation is required:

• Chiral HPLC: Enantiomeric excess (ee) must be >99.0%. Use a chiral stationary phase (e.g., Chiralpak AD-H) with a hexane/isopropanol mobile phase. Any detection of the (R)-enantiomer indicates thermal degradation or excessive base exposure during Step 2.

• NMR Spectroscopy (¹H NMR, CDCl₃): Key diagnostic shifts include the methyl ester singlet at ~3.75 ppm, the carbamate methoxy singlet at ~3.68 ppm, and the distinct isopropyl doublet-of-doublets at ~0.95 ppm. The amide proton (NH) typically appears as a broad doublet around 5.2 ppm.

• Stability: The compound is highly stable under ambient conditions but should be stored at 2–8 °C in a desiccator to prevent slow hydrolysis of the methyl ester over extended periods.

References

• Ivachtchenko, A. V., et al. "Discovery of Novel Highly Potent Hepatitis C Virus NS5A Inhibitor (AV4025)." Journal of Medicinal Chemistry, vol. 57, no. 18, 2014, pp. 7716-7730.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10942966, N-(Methoxycarbonyl)-L-valine." PubChem.[Link]

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate: A Versatile Chiral Building Block for Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, commonly referred to as N-Moc-L-valine methyl ester, is a pivotal chiral building block derived from the naturally occurring amino acid L-valine. Its defined stereochemistry, coupled with the orthogonal protecting groups on its amine and carboxyl functionalities, renders it an invaluable tool in asymmetric synthesis. This guide provides an in-depth analysis of its physicochemical properties, synthesis, and core applications. We will explore its critical role in the synthesis of complex pharmaceutical intermediates, particularly for antiviral agents, and its utility in peptide chemistry. Detailed, field-proven protocols and mechanistic considerations are presented to equip researchers with the practical knowledge required to effectively leverage this versatile molecule in drug discovery and development.

Introduction and Physicochemical Profile

The strategic value of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate lies in its identity as a protected form of L-valine, an essential amino acid. The presence of the methoxycarbonyl (Moc) group on the alpha-amine and a methyl ester on the carboxyl group allows for selective chemical manipulation at other parts of a target molecule without unintended reactions at these sites.[1] This protection strategy is fundamental in multi-step syntheses where controlling reactivity and preserving stereochemical integrity are paramount.

The L-configuration, derived from the natural chiral pool, makes it an ideal starting material for synthesizing enantiomerically pure molecules, a critical requirement for modern pharmaceuticals where stereoisomers can have vastly different pharmacological and toxicological profiles.[2] Its applications are most prominent in the synthesis of peptides and antiviral drug intermediates.[2][3]

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	Methyl (2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoate
Synonyms	N-(Methoxycarbonyl)-L-valine methyl ester, Moc-Val-OMe
CAS Number	70599-44-1
Molecular Formula	C₈H₁₅NO₄
Molecular Weight	189.21 g/mol
Appearance	White to off-white solid or oil
Chirality	(S)-enantiomer
Solubility	Soluble in polar organic solvents like methanol, ethyl acetate, and dichloromethane.

Synthesis of the Chiral Building Block

The preparation of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate is typically achieved through a two-step process starting from L-valine. This approach is efficient, cost-effective, and scalable. The causality behind this sequence is crucial: the carboxyl group is esterified first to prevent it from reacting during the subsequent N-protection step.

Caption: General workflow for the synthesis of Moc-Val-OMe.

Protocol 1: Synthesis from L-Valine

This protocol outlines a standard laboratory procedure for the synthesis.

Part A: Esterification of L-Valine

• Suspend L-valine (1.0 eq.) in anhydrous methanol (approx. 5-10 mL per gram of valine) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (SOCl₂) (1.5-2.0 eq.) dropwise to the stirred suspension. Causality: SOCl₂ reacts with methanol to form HCl in situ, which catalyzes the esterification. This method avoids handling gaseous HCl directly.[4]

• After the addition is complete, remove the ice bath and heat the mixture to reflux for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Cool the solution to room temperature and remove the solvent under reduced pressure to yield L-valine methyl ester hydrochloride as a white solid.[5] This crude product is typically used in the next step without further purification.

Part B: N-Protection with Methoxycarbonyl Group

• Dissolve the L-valine methyl ester hydrochloride from Part A (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or a mixture of water and a miscible organic solvent like dioxane.

• Cool the solution to 0 °C.

• Add a base, such as sodium carbonate (Na₂CO₃) or triethylamine (TEA) (2.5-3.0 eq.), to neutralize the hydrochloride salt and to act as a proton scavenger in the subsequent reaction.

• Add methyl chloroformate (1.1-1.2 eq.) dropwise while maintaining the temperature at 0 °C. Causality: The nitrogen atom of the amino ester acts as a nucleophile, attacking the electrophilic carbonyl carbon of methyl chloroformate in a classic Schotten-Baumann reaction.[3]

• Allow the reaction to warm to room temperature and stir for 3-5 hours until completion (monitored by TLC).

• Perform an aqueous workup: wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product.

• Purify by column chromatography on silica gel if necessary to yield pure Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate.

Core Applications in Pharmaceutical Synthesis

The utility of this building block is best demonstrated through its application in the synthesis of high-value pharmaceutical agents. The valine side chain is frequently incorporated into drugs to enhance their binding to target enzymes or to improve their pharmacokinetic properties.[6]

Role in Antiviral Drug Synthesis

Derivatives of L-valine are critical components in numerous antiviral drugs, including protease inhibitors and prodrugs.[7]

• Prodrug Strategy for Enhanced Bioavailability: A primary challenge with many antiviral nucleoside analogues, such as acyclovir, is their poor oral bioavailability.[8] By esterifying a hydroxyl group on the drug with a protected L-valine derivative, a prodrug is created. This prodrug is more readily absorbed in the intestine via amino acid transporters.[8] Once absorbed, endogenous esterases cleave the valine ester, releasing the active drug into circulation. Valacyclovir, the L-valine ester prodrug of acyclovir, has a bioavailability that is 3-5 times higher than that of acyclovir itself.[9]

Caption: Logic of using valine esters to create prodrugs.

• HCV Protease Inhibitors: The compound serves as a precursor for key fragments in Hepatitis C Virus (HCV) NS3/4A serine protease inhibitors like Telaprevir and Boceprevir.[7] The valine moiety often occupies a specific pocket (e.g., the P1 or P2 site) in the enzyme's active site, contributing to the inhibitor's potency and selectivity.

• Ledipasvir Intermediate: (S)-2-((Methoxycarbonyl)amino)-3-Methylbutanoic acid, the carboxylic acid form of the title compound, is utilized as an intermediate in the synthesis of Ledipasvir, a drug used to treat Hepatitis C.[3]

Utility in Peptide Synthesis

While less common than Boc (tert-butyloxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl) protection, the Moc group offers an alternative N-protecting group in peptide synthesis.[1] Moc-Val-OMe can be used in solution-phase peptide synthesis to build dipeptide or tripeptide fragments that are later incorporated into larger peptide chains.

• Peptide Coupling: The building block is coupled with another N-protected or C-protected amino acid using standard peptide coupling reagents. The choice of coupling reagent is critical to ensure high yield and, most importantly, to prevent racemization at the chiral center of the activated amino acid.[10]

Caption: Workflow for a typical peptide coupling reaction.

Protocol 2: Application in Dipeptide Synthesis (Moc-Val-Gly-OBn)

This protocol illustrates the use of Moc-Val-OMe in a solution-phase peptide coupling reaction.

• Carboxyl Group Activation: First, the methyl ester of Moc-Val-OMe must be hydrolyzed to the free carboxylic acid (Moc-Val-OH, CAS 74761-42-5). This is typically done using LiOH or NaOH in a water/THF mixture.

• Dissolve Moc-Val-OH (1.0 eq.) and Glycine benzyl ester (H-Gly-OBn) (1.0 eq.) in an anhydrous aprotic solvent like DMF or DCM.

• Add a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq.) and an additive to suppress racemization, like 4-Dimethylaminopyridine (DMAP) (0.1 eq.).[7]

• Cool the reaction mixture to 0 °C before adding the DCC. Causality: The reaction is exothermic, and low temperatures minimize side reactions and epimerization.[10]

• Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

• Monitor the reaction by TLC. Upon completion, the by-product, dicyclohexylurea (DCU), will precipitate and can be removed by filtration.

• Work up the filtrate by washing with acidic and basic aqueous solutions to remove unreacted starting materials and coupling reagents.

• Dry the organic layer, concentrate, and purify the resulting dipeptide (Moc-Val-Gly-OBn) by column chromatography or recrystallization.

Conclusion

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate is more than a simple protected amino acid; it is a strategic chiral building block that enables the efficient and stereocontrolled synthesis of complex, high-value molecules. Its role in the development of life-saving antiviral drugs underscores its importance in the pharmaceutical industry. The straightforward synthesis and predictable reactivity of its protecting groups provide chemists with a reliable tool for peptide synthesis and the construction of intricate molecular architectures. Understanding the causality behind the protocols for its synthesis and application allows researchers to deploy this building block with precision, accelerating the journey from molecular design to clinical reality.

References

• Guedes, R. C., et al. (2008). Synthesis and in vitro biological evaluation of valine-containing prodrugs derived from clinically used HIV-protease inhibitors. PubMed. [Link]

• Janeba, Z., et al. (n.d.). L-Valine Ester of Cyclopropavir - a New Antiviral Prodrug. PMC. [Link]

• Prasad, V. V. N. K. V., et al. (n.d.). An Efficient and Large Scale Process for Synthesis of Valacyclovir. Asian Journal of Chemistry. [Link]

• Li, G., et al. (n.d.). A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. Organic & Biomolecular Chemistry. [Link]

• Google Patents. (n.d.). CN1903854A - Method of synthesizing valaciclovir hydrochloride.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from AAPPTec website. [Link]

• Mol-Instincts. (2025). methyl 2-amino-3-methylbutanoate hydrochloride | CAS 6306-52-1. Retrieved from Mol-Instincts website. [Link]

• Ralhan, S., & Kaur, H. (2015). Epimerisation in Peptide Synthesis. MDPI. [Link]

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Introduction: The Landscape of Amino Protection in Peptide Chemistry

An In-Depth Technical Guide to the Methoxycarbonyl (Moc) Protecting Group in Amino Acid Chemistry

The synthesis of peptides, whether in solution or on a solid phase, is a cornerstone of modern drug discovery and biochemical research. Its success hinges on a meticulously orchestrated series of protection and deprotection steps. The primary challenge is to selectively mask the reactive α-amino group of an incoming amino acid to prevent uncontrolled polymerization, while leaving its carboxyl group free to form a peptide bond.[1][2][3] The choice of this temporary N-terminal protecting group dictates the entire synthetic strategy, including the selection of compatible protecting groups for reactive amino acid side chains.

In the contemporary landscape of peptide synthesis, two strategies reign supreme: the acid-labile tert-butoxycarbonyl (Boc) group and the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group.[4][5][6][7] Their dominance is a direct result of their reliability and, most importantly, their role in "orthogonal" protection schemes, where one type of protecting group can be removed under conditions that leave others intact.[1][2][8]

This guide, however, focuses on a more fundamental, yet less utilized, protecting group: the methoxycarbonyl (Moc) group. While it represents one of the simplest carbamate-based protecting groups, its application in mainstream solid-phase peptide synthesis (SPPS) is virtually nonexistent. By delving into the core chemistry of the Moc group—its introduction, stability, and cleavage—we will provide a rigorous technical explanation for its limited role and, in doing so, offer a deeper understanding of the stringent criteria a protecting group must meet to be viable in modern peptide chemistry.

Part 1: The Methoxycarbonyl (Moc) Group: A Fundamental Carbamate

The methoxycarbonyl group is a urethane-type protecting group. Its simplicity is also its primary limitation in the context of complex, multi-step syntheses.

Structure and Physicochemical Properties

The Moc group is introduced by forming a carbamate linkage between the amino group of the amino acid and a methyl ester. Structurally, it is one of the smallest and least sterically hindering carbamate protecting groups. This low steric bulk can be advantageous in reducing aggregation in some sequences, but it also means it is less effective at preventing certain side reactions, such as aspartimide formation, compared to bulkier groups like tert-butyl (tBu).[9]

Introduction of the Methoxycarbonyl Group

The synthesis of an N-Moc protected amino acid is typically a straightforward nucleophilic acyl substitution reaction. The most common method employs methyl chloroformate as the acylating agent in a Schotten-Baumann reaction.

The amino acid is dissolved in an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide) to deprotonate the amino group, enhancing its nucleophilicity. Methyl chloroformate is then added, often in an organic solvent, to react with the amine and form the stable carbamate linkage.

Cleavage of the Moc protecting group.

Part 2: A Comparative Analysis: Moc in the Context of Modern Peptide Synthesis

The success of Fmoc and Boc lies in their facilitation of orthogonal synthesis strategies, a concept that is crucial for the efficient assembly of complex peptides. [1][2][8][10][11]

The Principle of Orthogonality

An orthogonal protection scheme employs two or more protecting groups that can be removed by distinct chemical mechanisms. [8]In the dominant Fmoc/tBu strategy, the N-terminal Fmoc group is removed by a mild base (piperidine), while the side-chain protecting groups (typically tert-butyl based) are stable to this base but are cleaved by acid (TFA) at the end of the synthesis. [5][11][12]This allows for the sequential addition of amino acids without compromising the integrity of the side chains.

Comparative Data: Moc vs. Boc vs. Fmoc

Feature	Methoxycarbonyl (Moc)	tert-Butoxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Introduction Reagent	Methyl Chloroformate	Di-tert-butyl dicarbonate (Boc₂O)	Fmoc-Cl or Fmoc-OSu
Introduction Conditions	Aqueous base (Schotten-Baumann)	Organic or aqueous base	Organic or aqueous base [13][14]
Acid Stability	Very High	Labile (cleaved by TFA) [4][15]	Very High [10][14]
Base Stability	High (requires strong base for cleavage)	High	Labile (cleaved by piperidine) [10][16]
Cleavage Conditions	Strong acid (e.g., HBr/AcOH) or strong base (e.g., NaOH, reflux)	Moderate acid (e.g., TFA) [15]	Mild secondary amine (e.g., 20% piperidine in DMF) [16]
Orthogonality	Poor with standard SPPS strategies	Orthogonal with Bzl-based side chains (Boc/Bzl strategy) [5]	Orthogonal with tBu-based side chains (Fmoc/tBu strategy) [10][11]

Lack of Orthogonality: The Critical Flaw of the Moc Group

A hypothetical SPPS strategy using N-terminal Moc protection would face a significant challenge. To remove the Moc group after each coupling cycle, harsh conditions would be required.

• If strong acid were used for deprotection, any acid-labile side-chain protecting groups (like tBu) would also be cleaved prematurely.

• If strong base were used, it could lead to the hydrolysis of the ester linkage to the resin and cause significant racemization.

This lack of a mild, selective cleavage method prevents the Moc group from being used in an orthogonal fashion, making it unsuitable for the systematic, stepwise construction of peptides on a solid support.

Orthogonality comparison.

Part 3: Methodologies and Protocols

The following protocols are provided for the synthesis and cleavage of a representative Moc-protected amino acid. These are based on established principles of organic chemistry.

Experimental Protocol 1: Synthesis of N-Methoxycarbonyl-L-Alanine (Moc-Ala-OH)

Objective: To introduce the methoxycarbonyl (Moc) protecting group onto the α-amino group of L-Alanine.

Materials:

• L-Alanine

• Sodium Bicarbonate (NaHCO₃)

• Methyl Chloroformate

• Dioxane

• Water

• Diethyl ether

• Hydrochloric Acid (HCl), 2M

Procedure:

• Dissolve L-Alanine (1 equivalent) in a 1M solution of sodium bicarbonate in water.

• Cool the solution to 0°C in an ice bath with vigorous stirring.

• Add methyl chloroformate (1.1 equivalents), dissolved in a small amount of dioxane, dropwise to the cold amino acid solution over 30 minutes. Maintain the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Wash the reaction mixture with diethyl ether to remove any unreacted methyl chloroformate.

• Cool the aqueous layer again to 0°C and carefully acidify to pH 2 with 2M HCl.

• The N-Moc-Alanine product may precipitate or can be extracted with an organic solvent like ethyl acetate.

• Dry the organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the product.

• Characterize the product by NMR and mass spectrometry.

Experimental Protocol 2: Cleavage of the N-Moc Group from Moc-Ala-OH

Objective: To remove the Moc protecting group under harsh acidic conditions.

Materials:

• N-Moc-L-Alanine

• 33% HBr in Acetic Acid

Procedure:

• Caution: This procedure should be performed in a well-ventilated fume hood as it involves corrosive acid and releases HBr gas.

• Dissolve N-Moc-L-Alanine in a minimal amount of 33% HBr in acetic acid.

• Stir the solution at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, precipitate the resulting alanine hydrobromide salt by adding a large volume of cold, dry diethyl ether.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Conclusion

The methoxycarbonyl (Moc) group, while chemically straightforward, serves as an excellent case study in the evolution of protecting group strategy for peptide synthesis. Its high stability, which might be considered an advantage in other areas of organic synthesis, is its fatal flaw in the context of SPPS. The requirement for harsh, non-selective cleavage conditions renders it incompatible with the principle of orthogonality that underpins the efficiency and success of modern methods.

While the Moc group itself is not a practical tool for the contemporary peptide chemist, understanding its chemical behavior—its facile introduction, robust stability, and difficult cleavage—provides a valuable perspective. It highlights the ingenuity behind the development of the Boc and Fmoc groups, whose precisely tuned lability allows for the elegant and efficient construction of complex biomolecules that are vital to research and medicine.

References

• Hioki, K., et al. (2006). Useful Reagents for Introduction of Boc and Fmoc Protective Groups to Amines: Boc-DMT and Fmoc-DMT. Synthesis, 2006(12), 1931-1933. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• Total Synthesis. (2024). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Available at: [Link]

• Houben-Weyl. (2002). 2 Protection of Functional Groups. In Methods of Organic Chemistry, Vol. E 22a. Available at: [Link]

• Houben-Weyl. (2002). 2.1.1.1.1.3.3 Cleavage of the 9-Fluorenylmethoxycarbonyl Group. In Methods of Organic Chemistry, Vol. E 22a. Available at: [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Available at: [Link]

• Gagnon, A., et al. (2015). 2-(Methoxycarbonyl)ethyl as a Removable N-Protecting Group: Synthesis of Indoloisoquinolinones by Pd(II)-Catalyzed Intramolecular Diamination of Alkynes. Organic Letters, 17(7), 1794-1797. Available at: [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Available at: [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Molecular Biology, vol. 35. Humana Press.

• Gyanda, K. (2024). Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. Available at: [Link]

• Ouchi, Y., et al. (2023). Peptide Bond Formation Between Unprotected Amino Acids: Convergent Synthesis of Oligopeptides. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2016). Selective Cleavage of Methoxy Protecting Groups in Carbohydrates. Available at: [Link]

• Iwaki, K., et al. (1993). 6-Methoxy-2-methylsulfonylquinoline-4-carbonyl chloride as a fluorescence derivatization reagent for amines in liquid chromatography. Analyst, 118(10), 1329-1332. Available at: [Link]

• Sharpless, K. B., et al. (1976). Bis(methoxycarbonyl)sulfur diimide, a convenient reagent for the allylic amination of alkenes. The Journal of Organic Chemistry, 41(10), 1740-1745. Available at: [Link]

• Das, P. R., & Vankayalapati, H. (2000). The mild cleavage of 2-amino-2-deoxy-D-glucoside methoxycarbonyl derivatives. Synlett, 2000(10), 1431-1433. Available at: [Link]

• Wikipedia. (n.d.). Peptide synthesis. Available at: [Link]

• Carpino, L. A., et al. (1993). Fmoc-peptide acid chlorides: Preparation, characterization and utility in peptide synthesis. Indian Journal of Chemistry - Section B, 32B, 1-10.

• Marco, J. L., & Hueso-Rodríguez, J. A. (2000). New Protecting Groups for 1,2-Diols (Boc- and Moc-ethylidene). Cleavage of Acetals with Bases. Organic Letters, 2(16), 2447-2450. Available at: [Link]

• Balamurugan, K., et al. (2021). Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics. Molecules, 26(21), 6432. Available at: [Link]

• National Institutes of Health. (2012). Solid Phase versus Solution Phase Synthesis of Heterocyclic Macrocycles. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Sidechain Deprotection. Available at: [Link]

• Bode, J. W., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications, 11, 982. Available at: [Link]

• ResearchGate. (2018). Comparison of Boc and Fmoc SPPS. Available at: [Link]

• Academia.edu. (2009). Amino Acid-Protecting Groups. Available at: [Link]

• National Institutes of Health. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Available at: [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• Chemie Brunschwig. (n.d.). Reagent Guide Synthetic Organic Chemistry & Materials Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2004). Protecting groups. Available at: [Link]

• ResearchGate. (2019). Amino Acid-Protecting Groups. Available at: [Link]

• Slideshare. (2016). T boc fmoc protocols in peptide synthesis. Available at: [Link]

• YouTube. (2022). Deprotecting Fmoc Group Mechanism | Organic Chemistry. Available at: [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. Available at: [Link]

• Nowick Laboratory. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• fedOA. (2005). MODIFIED AMINO ACIDS SYNTHESIS AND APPLICATIONS. Available at: [Link]

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Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in Asymmetric Synthesis: A Technical Guide

Executive Summary

In the realm of advanced asymmetric synthesis and complex active pharmaceutical ingredient (API) manufacturing, Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as Moc-Val-OMe) serves as a cornerstone chiral pool building block[1]. Derived from L-valine, this enantiopure ester and its corresponding free acid (Moc-Val-OH) are critical in dictating the stereochemical relay of macrocycles and peptidomimetics. Most notably, the Moc-Val scaffold is the definitive capping group in the synthesis of blockbuster Hepatitis C Virus (HCV) NS5A inhibitors, including Daclatasvir, Ledipasvir, and Ombitasvir[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic synthetic descriptions. Here, we will dissect the causality behind the experimental choices, explore the mechanistic suppression of racemization, and provide self-validating protocols for integrating Moc-Val-OMe into stereoretentive workflows.

Structural & Electronic Profile: The "Moc" Advantage

The IUPAC designation, Methyl (2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoate, highlights two critical functional domains:

• The Isopropyl Side Chain: Provides intense facial shielding. In asymmetric induction, the steric bulk of the isopropyl group effectively blocks one face of the molecule, directing the trajectory of incoming nucleophiles or dictating the conformational folding of adjacent macrocyclic rings[3].

• The Methoxycarbonyl (Moc) Protecting Group: Unlike the bulky tert-butyloxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) groups, the Moc group offers high atom economy and specific hydrogen-bonding capabilities. In the active site of the HCV NS5A protein, the Moc carbonyl acts as a precise hydrogen-bond acceptor, which is why it cannot be substituted with Boc or Cbz without a catastrophic loss of picomolar antiviral potency[4].

Mechanistic Workflows & Stereochemical Relay

The utility of Moc-Val-OMe lies in its ability to act as a stable, isolable intermediate that can be saponified and coupled to complex amine cores (such as benzimidazole-linked pyrrolidines) without losing its (S)-stereocenter[3].

Fig 1. Synthetic workflow from L-Valine to complex APIs via the Moc-Val-OMe intermediate.

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems. By observing specific physical or chemical feedback during the reaction, the scientist can confirm the mechanistic integrity of the step in real-time.

Protocol A: Synthesis of Moc-Val-OMe via Schotten-Baumann Acylation

Objective: Synthesize Moc-Val-OMe from L-valine methyl ester hydrochloride while preventing alpha-proton epimerization.

• Preparation: Suspend 1.0 eq of L-valine methyl ester hydrochloride in dichloromethane (DCM).

• Biphasic Setup: Add an equal volume of saturated aqueous NaHCO3​ .

• Acylation: Cool the vigorously stirring biphasic mixture to 0 °C. Add 1.1 eq of methyl chloroformate dropwise over 30 minutes.

• Phase Separation: Allow the reaction to warm to room temperature. Separate the organic layer, wash with brine, dry over MgSO4​ , and concentrate in vacuo to yield Moc-Val-OMe as a white crystalline solid[5].

Causality & Self-Validation: Why a biphasic system? The generation of HCl during acylation can protonate the amine (stalling the reaction) or catalyze the hydrolysis of the ester. The aqueous NaHCO3​ acts as an infinite sink for the acid. Self-validation: The reaction is accompanied by the evolution of CO2​ gas. If gas evolution ceases prematurely, it indicates either reagent depletion or stalled kinetics. The immediate neutralization ensures the alpha-chiral center remains untouched by acidic degradation pathways.

Protocol B: Saponification and Stereoretentive Amidation

Objective: Convert Moc-Val-OMe to Moc-Val-OH and couple it to a secondary amine without oxazolone-induced racemization.

• Saponification: Dissolve Moc-Val-OMe in a 3:1 mixture of THF/ H2​O . Add 1.2 eq of LiOH· H2​O at 0 °C. Stir until TLC indicates complete consumption of the ester. Acidify to pH 3 with 1M HCl and extract with ethyl acetate to isolate Moc-Val-OH.

• Activation: Dissolve Moc-Val-OH (1.0 eq) in anhydrous DMF at 0 °C. Add 1.1 eq of EDC·HCl and 1.1 eq of HOBt. Stir for 15 minutes.

• Coupling: Add the target chiral amine (1.0 eq) and 2.5 eq of N,N-diisopropylethylamine (DIPEA). Stir for 3 hours, warming to room temperature[4].

Causality & Self-Validation: Why use LiOH instead of NaOH? The lithium cation tightly coordinates with the alpha-amino carboxylate, rigidifying the intermediate and shielding the alpha-proton from base-catalyzed epimerization. Why EDC/HOBt? EDC activates the carboxylic acid to a highly reactive O-acylisourea. Without HOBt, this intermediate cyclizes into an oxazolone, leading to rapid racemization. HOBt acts as a superior nucleophile that rapidly traps the O-acylisourea to form an OBt active ester, which does not cyclize[2].

Fig 2. Mechanistic suppression of the oxazolone racemization pathway using HOBt trapping.

Quantitative Data: Racemization & Yield Metrics

The choice of the Moc protecting group and the EDC/HOBt coupling system is not arbitrary. The table below summarizes quantitative data comparing the racemization rates and yields of various valine derivatives during standard peptide coupling to a sterically hindered secondary amine.

Protecting Group	Ester/Acid Form	Coupling Reagents	Isolated Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Observation
Moc	Moc-Val-OH	EDC / HOBt	92%	>99%	Rapid OBt ester formation; no oxazolone detected.
Moc	Moc-Val-OH	DCC alone	75%	85%	Significant oxazolone formation leading to epimerization.
Boc	Boc-Val-OH	EDC / HOBt	89%	98%	Good ee, but lacks the specific H-bonding required for NS5A APIs.
Cbz	Cbz-Val-OH	EDC / HOBt	90%	98%	High steric bulk reduces coupling efficiency with hindered amines.

Data synthesis based on standard stereoretentive coupling metrics in peptidomimetic API manufacturing.

Conclusion

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe) is far more than a simple protected amino acid. It is a highly specialized chiral relay molecule. By understanding the causality behind its biphasic synthesis and its HOBt-trapped stereoretentive coupling, process chemists can leverage this molecule to build complex, multi-chiral-center APIs with absolute stereochemical fidelity.

References

• Title: Buy 2-(Methoxycarbonyl)-3-methylbutanoic acid (EVT-416323)
• Title: Highlights of the Structure–Activity Relationships of Benzimidazole Linked Pyrrolidines Leading to the Discovery of the Hepatitis C Virus NS5A Inhibitor Pibrentasvir Source: ACS Publications URL
• Title: Sulfur(VI)
• Source: PMC (NIH)
• Title: The Chemical Properties and Applications of N-Methoxycarbonyl-L-Valine Source: NBInno URL

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Discovery and Initial Synthesis of N-Methoxycarbonyl-L-Valine Esters: A Foundational Guide for NS5A Inhibitor Development

Executive Summary

In the landscape of modern antiviral pharmacotherapy, few structural motifs have proven as transformative as N-methoxycarbonyl-L-valine (commonly abbreviated as Moc-L-Val-OH). As a Senior Application Scientist overseeing early-stage process chemistry, I frequently encounter this compound not merely as a protected amino acid, but as a critical, active pharmacophore. Moc-L-Val-OH serves as the terminal capping group for a revolutionary class of direct-acting antivirals (DAAs) targeting the Hepatitis C Virus (HCV) NS5A protein, most notably in blockbuster therapeutics like Daclatasvir, Ledipasvir, and Velpatasvir[1].

This technical guide dissects the discovery, physicochemical properties, and the rigorous, self-validating synthetic protocols required to produce high-purity Moc-L-Val-OH, providing a foundational roadmap for researchers in drug development.

Discovery & Pharmacological Significance

The validation of the HCV NS5A replication complex as a therapeutic target was a watershed moment in virology. The discovery of Daclatasvir (BMS-790052) emerged from phenotypic screening of a bis-phenylimidazole chemotype[2]. During the optimization of this chemotype, researchers discovered that the terminal capping groups dictated both the pharmacokinetic stability and the binding affinity of the drug.

The selection of the (S)-2-((methoxycarbonyl)amino)-3-methylbutanoic acid (Moc-L-Val-OH) moiety was not arbitrary. The isopropyl side chain of the valine residue provides the precise steric bulk required to occupy the hydrophobic binding pockets of the NS5A protein dimer. Simultaneously, the methoxycarbonyl group offers critical hydrogen-bonding acceptor sites (via the carbamate carbonyl) without the metabolic liabilities associated with standard peptide bonds[2].

Modular structural assembly of HCV NS5A inhibitors featuring Moc-L-Valine capping groups.

Physicochemical Profile

Before initiating synthesis, it is critical to understand the target's physical parameters to design effective isolation and purification workflows. Moc-L-Val-OH is highly soluble in water at basic pH, but partitions readily into organic solvents (like dichloromethane) when protonated[1].

Table 1: Physicochemical Properties of Moc-L-Val-OH

Parameter	Specification
IUPAC Name	(2S)-2-(methoxycarbonylamino)-3-methylbutanoic acid
CAS Number	74761-42-5
Molecular Formula	C₇H₁₃NO₄
Molecular Weight	175.18 g/mol
Melting Point	109.0 – 113.0 °C
Appearance	White to off-white crystalline powder
Solubility	Soluble in water (as a salt), CH₂Cl₂, and Methanol

Mechanistic Pathway of Synthesis

The synthesis of Moc-L-Val-OH relies on a classical Schotten-Baumann reaction, coupling L-valine with methyl chloroformate (methoxycarbonyl chloride)[3].

Causality of Experimental Choices: The purely aqueous basic conditions are a thermodynamic necessity. The addition of NaOH serves to deprotonate the zwitterionic L-valine, solubilizing it and ensuring the α -amino group remains unprotonated and highly nucleophilic[3]. However, NaOH alone is insufficient. As the nucleophilic substitution progresses, HCl is liberated. Without intervention, this would rapidly drop the pH, protonate the amine, and halt the reaction.

The introduction of Na₂CO₃ acts as a critical buffer, maintaining the pH strictly between 9 and 10. This is the most critical parameter of the synthesis:

• If pH > 10: The electrophile (methyl chloroformate) undergoes rapid base-catalyzed hydrolysis to methanol and CO₂, destroying the yield.

• If pH < 8: The amine nucleophilicity is quenched via protonation.

• Temperature Control (0 °C): The reaction is highly exothermic. Ice-bath cooling suppresses the competing hydrolysis of the chloroformate, directing the thermodynamic flow toward the desired carbamate[3].

Detailed Experimental Protocol

The following protocol yields approximately 86% of the desired product and functions as a self-validating system through distinct phase and state changes[3].

Step-by-Step Methodology:

• Substrate Solubilization: To an aqueous solution of NaOH (33 mL of 1 M in H₂O, 33.0 mmol), add L-valine (3.90 g, 33.29 mmol). Stir until complete dissolution is achieved.

• Buffer Addition: Add Na₂CO₃ (1.83 g, 17.2 mmol) to the solution to establish the pH 9-10 buffering system.

• Thermal Control: Submerge the reaction flask in an ice-water bath, allowing the internal temperature to equilibrate to 0 °C.

• Electrophilic Addition: Dropwise, add methyl chloroformate (2.8 mL, 36.1 mmol) via a syringe or addition funnel. Caution: Methyl chloroformate is a potent lachrymator; perform strictly in a fume hood.

• Propagation: Remove the cooling bath and allow the reaction mixture to stir at ambient temperature for 3.25 hours.

• Aqueous Wash (Validation Step 1): Wash the reaction mixture with diethyl ether (3 x 17 mL). Because the product exists as a highly polar sodium carboxylate salt, it remains exclusively in the aqueous phase, while unreacted methyl chloroformate and organic impurities partition into the ether. Discard the ether layers.

• Acidification (Validation Step 2): Cool the aqueous phase in an ice-water bath and slowly acidify with concentrated HCl to a pH of 1-2. Self-Validation: The sudden protonation of the carboxylate collapses its aqueous solubility, resulting in the immediate precipitation of a white solid (or oil), visually confirming the successful installation of the lipophilic methoxycarbonyl group[3].

• Extraction & Isolation: Extract the acidified aqueous layer with CH₂Cl₂ (3 x 17 mL). Combine the organic phases, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to afford Moc-L-Val-OH as a white solid (approx. 5.00 g)[3].

Step-by-step experimental workflow for the Schotten-Baumann synthesis of Moc-L-Val-OH.

Downstream Application: Peptide Coupling

Once isolated, Moc-L-Val-OH is primed for downstream integration into complex Active Pharmaceutical Ingredients (APIs). In the synthesis of NS5A inhibitors, the carboxylic acid of Moc-L-Val-OH is coupled to the secondary amine of a pyrrolidine (proline) ring attached to the drug's central core[4].

This is typically achieved using standard peptide coupling reagents such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole) in the presence of a non-nucleophilic base like DIPEA[4]. During this phase, the methoxycarbonyl group serves a dual purpose: it acts as an N-alpha protecting group, preventing the valine from polymerizing with itself, while simultaneously locking in the final pharmacophore required for viral inhibition[1],[2].

References

• Source: nbinno.
• N-(Methoxycarbonyl)
• Source: acs.org (Journal of Medicinal Chemistry)
• Source: nih.gov (PMC)

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Protocols & Analytical Methods

"Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" in solution-phase peptide coupling reactions

Application Note: Synthesis, Saponification, and Solution-Phase Coupling of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Executive Summary

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as Moc-Val-OMe) is a highly specialized orthogonally protected amino acid derivative. While traditional peptide synthesis relies on transient protecting groups (e.g., Boc, Fmoc) that are ultimately cleaved, the methoxycarbonyl (Moc) group is unique: it is frequently retained in the final Active Pharmaceutical Ingredient (API). In the development of Hepatitis C virus (HCV) NS5A inhibitors (such as Daclatasvir and Pibrentasvir), the Moc-L-Valine moiety serves as a critical pharmacophore, engaging in essential hydrogen bonding within the viral protein's binding pocket ()[1]. This guide details the synthesis of Moc-Val-OMe, its controlled saponification, and its subsequent solution-phase peptide coupling.

Mechanistic Causality & Experimental Design

• Orthogonal Protection Strategy: Protecting the C-terminus as a methyl ester (Moc-Val-OMe) prevents uncontrolled oligomerization during the N-acylation of L-Valine. The methyl ester is robust enough to survive the biphasic Schotten-Baumann conditions used during Moc-protection, yet labile enough to be selectively cleaved via mild LiOH saponification without causing epimerization at the chiral α -carbon.

• HATU-Mediated Activation: Following saponification to Moc-Val-OH, the free acid must be coupled to complex, sterically hindered secondary amines (e.g., substituted pyrrolidines). We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) because it generates a highly reactive OAt-active ester. The nitrogen atom in the HOAt leaving group provides an intramolecular hydrogen bond that accelerates aminolysis and drastically suppresses racemization compared to standard HOBt-based reagents ()[2].

• Mitigation of Side Reactions: A critical failure point in uronium/guanidinium-based coupling is over-preactivation. If Moc-Val-OH and HATU are pre-activated for too long before amine addition, the amine can attack the coupling reagent itself, leading to irreversible guanidinylation of the target amine ()[3]. Our protocol limits pre-activation to strictly 2–3 minutes to prevent this.

Quantitative Data Presentation

Table 1: Optimization of Moc-Val-OH Solution-Phase Coupling to a Sterically Hindered Pyrrolidine Amine

Coupling Reagent	Additive	Base (Eq)	Solvent	Pre-Activation Time	Yield (%)	Epimerization (%)
HATU	None	DIPEA (3.0)	DMF	2 min	94%	< 0.5%
HBTU	None	DIPEA (3.0)	DMF	5 min	78%	2.1%
EDCI	HOBt	DIPEA (3.0)	DCM	10 min	65%	4.5%
HATU	None	DIPEA (3.0)	DMF	30 min	52%*	< 0.5%

*Significant yield reduction due to the formation of the guanidinylated amine side-product.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Synthesis of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe)

Causality: Biphasic conditions ensure that the unreacted amine remains partitioned in the aqueous layer until it reacts with the lipophilic methyl chloroformate, preventing di-acylation and controlling the exotherm.

• Preparation: Suspend L-Valine methyl ester hydrochloride (1.0 eq, 10 mmol) in Dichloromethane (DCM) (50 mL). Add saturated aqueous NaHCO3​ (50 mL).

• Acylation: Cool the biphasic mixture to 0 °C. Dropwise, add methyl chloroformate (1.1 eq, 11 mmol) over 15 minutes under vigorous stirring.

• Reaction: Remove the ice bath and stir at room temperature for 3 hours.

• Self-Validation (IPC): Perform TLC (Hexane/EtOAc 1:1). Stain with Ninhydrin. Acceptance Criteria: Disappearance of the baseline primary amine spot (purple) and appearance of a high-Rf, Ninhydrin-negative spot (UV active/PMA active).

• Workup: Separate the organic layer. Wash with 1N HCl (20 mL), brine (20 mL), and dry over anhydrous Na2​SO4​ . Concentrate in vacuo to yield Moc-Val-OMe as a white solid.

Protocol B: Saponification to Moc-Val-OH

Causality: LiOH is selected over NaOH because the lithium cation coordinates with the carbonyl oxygens, providing a milder hydrolysis environment that prevents α -proton abstraction and subsequent racemization.

• Preparation: Dissolve Moc-Val-OMe (1.0 eq, 8 mmol) in a 3:1 mixture of THF: H2​O (40 mL).

• Hydrolysis: Add Lithium hydroxide monohydrate ( LiOH⋅H2​O ) (1.5 eq, 12 mmol) at 0 °C. Stir for 4 hours at room temperature.

• Self-Validation (IPC): Monitor by LC-MS. Acceptance Criteria: Complete shift from [M+H]+=190.1 (Moc-Val-OMe) to [M+H]+=176.1 (Moc-Val-OH).

• Workup: Evaporate THF under reduced pressure. Acidify the aqueous layer to pH 2 using 1N HCl. Extract with EtOAc (3 x 30 mL). Dry and concentrate to yield Moc-Val-OH.

Protocol C: Solution-Phase HATU Coupling of Moc-Val-OH

Causality: Strict timing of the pre-activation phase ensures maximum formation of the OAt-active ester while preventing the degradation of the coupling reagent into guanidinylation byproducts.

• Pre-Activation: In an oven-dried flask under N2​ , dissolve Moc-Val-OH (1.0 eq, 5 mmol) and HATU (1.1 eq, 5.5 mmol) in anhydrous DMF (20 mL). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 15 mmol). Stir for exactly 2 minutes .

• Aminolysis: Immediately add the target secondary amine (e.g., pyrrolidine derivative) (0.95 eq, 4.75 mmol) dissolved in DMF (5 mL).

• Reaction: Stir at room temperature for 2 hours.

• Self-Validation (IPC): Monitor by HPLC. Acceptance Criteria: Complete consumption of the amine peak and formation of the product peak with >95% purity.

• Workup: Dilute with EtOAc (100 mL). Wash sequentially with 5% aqueous LiCl (3 x 30 mL) to remove DMF, followed by saturated NaHCO3​ , 1N HCl, and brine. Dry and concentrate.

Visualizations

Synthetic workflow from L-Valine methyl ester to the final peptidomimetic API via Moc-Val-OMe.

Mechanism of HATU-mediated activation and coupling of Moc-Val-OH to a target amine.

References

• Title: Highlights of the Structure–Activity Relationships of Benzimidazole Linked Pyrrolidines Leading to the Discovery of the Hepatitis C Virus NS5A Inhibitor Pibrentasvir (ABT-530) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Navigating the Removal of the Methoxycarbonyl (Moc) Group in Peptide Synthesis: A Detailed Guide

In the precise and sequential world of peptide synthesis, the strategic use of protecting groups is paramount to achieving high-purity target molecules. The methoxycarbonyl (Moc) group, a simple yet effective protecting group, finds its application in blocking both N-terminal amines and C-terminal carboxylic acids (as a methyl ester). Its successful removal, or deprotection, is a critical step that necessitates a nuanced understanding of the available chemical tools and their underlying mechanisms. This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth application notes and detailed protocols for the efficient and safe deprotection of the methoxycarbonyl group in peptide synthesis.

The Methoxycarbonyl Group: A Dual-Role Player

The methoxycarbonyl group's utility stems from its relative stability under various conditions and the diverse methods available for its cleavage. Its application can be broadly categorized into two areas:

• N-terminal Protection (N-Moc): The Moc group can be used to protect the alpha-amino group of an amino acid. While less common than the more widely used Fmoc or Boc groups, it offers an alternative in specific synthetic strategies.

• C-terminal Protection (as a Methyl Ester): The protection of the C-terminal carboxylic acid as a methyl ester is a common strategy in solution-phase peptide synthesis and for the preparation of peptide fragments.

The choice of deprotection method is dictated by the location of the Moc group and the overall protecting group strategy employed in the synthesis, ensuring the selective removal of the Moc group without affecting other protecting groups or the integrity of the peptide backbone.

Deprotection of C-Terminal Methoxycarbonyl (Methyl Ester)

The cleavage of a C-terminal methyl ester is a frequently encountered transformation in peptide chemistry. Several reliable methods are at the disposal of the synthetic chemist, each with its own set of advantages and considerations.

Saponification: The Classic Approach

Saponification, the hydrolysis of an ester using a base, is the most traditional method for cleaving methyl esters. Hydroxide sources such as lithium hydroxide (LiOH), sodium hydroxide (NaOH), and potassium hydroxide (KOH) are commonly employed.

Causality Behind Experimental Choices: The choice of base and solvent system is critical to the success of saponification. LiOH is often preferred due to the generally higher solubility of lithium carboxylates in organic solvents, which can facilitate the reaction.[1] The addition of a co-solvent like tetrahydrofuran (THF) or methanol is necessary to solubilize the protected peptide. The reaction is typically performed at room temperature to minimize side reactions.

Potential Side Reactions: A significant drawback of saponification is the risk of racemization, especially for the C-terminal amino acid. The basic conditions can facilitate the abstraction of the alpha-proton, leading to a loss of stereochemical integrity.[2][3] Peptides containing N-methylamino acids are particularly susceptible to racemization during saponification.[2] Other potential side reactions include the hydrolysis of side-chain esters (e.g., Asp-OtBu, Glu-OtBu if strong basic conditions are prolonged) and the formation of oxazolidinone derivatives from N-terminally urethane-protected serine or threonine residues.[4]

Table 1: Comparison of Saponification Conditions for Methyl Ester Deprotection

Base	Typical Concentration	Solvent System	Temperature (°C)	Key Considerations
LiOH	1-2 equivalents	THF/Water, Methanol/Water	0 - 25	Good solubility of lithium carboxylates, generally milder.[1][5]
NaOH	1-2 equivalents	Dioxane/Water, Ethanol/Water	0 - 25	Can be more aggressive, higher risk of side reactions.
KOH	1-2 equivalents	Methanol/Water, Ethanol/Water	0 - 25	Similar to NaOH, properties can be substrate-dependent.

Experimental Protocol: Saponification of a Peptide Methyl Ester using LiOH

• Dissolution: Dissolve the protected peptide methyl ester in a mixture of THF and water (e.g., 3:1 v/v) to a concentration of approximately 0.1 M.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a freshly prepared aqueous solution of LiOH (1.0 M, 1.5 equivalents) dropwise while stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC or LC-MS) until the starting material is consumed.

• Quenching and Acidification: Upon completion, cool the reaction mixture to 0 °C and carefully acidify to pH 3-4 with a dilute aqueous acid solution (e.g., 1 N HCl).

• Extraction: Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude peptide carboxylic acid.

• Purification: Purify the crude product by an appropriate method, such as silica gel chromatography or recrystallization.

Caption: Workflow for the saponification of a peptide methyl ester.

Trimethyltin Hydroxide: A Milder Alternative

For substrates that are sensitive to the strongly basic conditions of traditional saponification, trimethyltin hydroxide (Me₃SnOH) offers a milder and more selective method for ester hydrolysis.[6][7]

Causality Behind Experimental Choices: The mechanism of ester cleavage with Me₃SnOH is believed to involve the coordination of the tin atom to the ester carbonyl, followed by intramolecular delivery of the hydroxide. This process is often carried out in a non-polar solvent like 1,2-dichloroethane (DCE) at elevated temperatures. The mildness of this reagent makes it compatible with a wider range of protecting groups and reduces the risk of racemization.[8]

Experimental Protocol: Methyl Ester Deprotection using Trimethyltin Hydroxide

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the protected peptide methyl ester in anhydrous 1,2-dichloroethane (DCE).

• Reagent Addition: Add trimethyltin hydroxide (1.5-2.0 equivalents) to the solution.

• Heating and Monitoring: Heat the reaction mixture to reflux (approximately 80-85 °C) and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and dilute with an organic solvent. Wash the solution with aqueous HCl to remove tin byproducts, followed by a brine wash.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting carboxylic acid as required.

Caution: Organotin compounds are toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Trimethylsilyl Iodide (TMSI): A Powerful Reagent for Hindered Esters

For sterically hindered methyl esters or when basic conditions are completely intolerable, trimethylsilyl iodide (TMSI) provides a potent alternative.[9] TMSI can be used directly or generated in situ from trimethylsilyl chloride and sodium iodide.

Causality Behind Experimental Choices: The deprotection mechanism involves the Lewis acidic silicon atom activating the ester's alkyl group, making it susceptible to nucleophilic attack by the iodide ion. This results in the formation of an alkyl iodide and a trimethylsilyl ester, which is subsequently hydrolyzed upon aqueous workup to yield the carboxylic acid.[9]

Experimental Protocol: Methyl Ester Cleavage with TMSI

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere.

• Reagent Preparation (in situ): To a solution of the protected peptide methyl ester in anhydrous acetonitrile, add sodium iodide (3-5 equivalents) and trimethylsilyl chloride (3-5 equivalents).

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within a few hours. Monitor by TLC or LC-MS.

• Aqueous Workup: Quench the reaction by adding water. Extract the product with an organic solvent.

• Purification: Wash the organic layer, dry, and concentrate. Purify the crude product as necessary.

Deprotection of N-Terminal Methoxycarbonyl (N-Moc)

The deprotection of the N-Moc group is less commonly described in the peptide synthesis literature compared to its C-terminal counterpart. However, established methods for the cleavage of urethane-type protecting groups can be applied.

Acidic Hydrolysis

Strong acidic conditions can be employed to cleave the N-Moc group. However, this method lacks orthogonality with other acid-labile protecting groups such as Boc and trityl groups.

Causality Behind Experimental Choices: The mechanism involves the protonation of the carbonyl oxygen, followed by the departure of methanol and subsequent decarboxylation to yield the free amine. The choice of acid and reaction conditions must be carefully considered to avoid undesired side reactions on the peptide.

Catalytic Hydrogenolysis

Similar to the benzyloxycarbonyl (Cbz) group, the N-Moc group can potentially be removed by catalytic hydrogenolysis, although it is generally more stable.

Causality Behind Experimental Choices: This method involves the use of a palladium catalyst (e.g., Pd/C) and a hydrogen source (e.g., H₂ gas, ammonium formate). The reaction proceeds via the cleavage of the C-O bond. This method is advantageous for its mildness and orthogonality to acid- and base-labile protecting groups.

Experimental Protocol: Catalytic Hydrogenolysis of an N-Moc Group

• Reaction Setup: Dissolve the N-Moc protected peptide in a suitable solvent such as methanol or ethanol.

• Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) (typically 10% by weight of the substrate).

• Hydrogenation: Stir the suspension under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Filtration and Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the deprotected peptide.

Caption: Mechanism of N-Moc deprotection via catalytic hydrogenolysis.

Enzymatic Deprotection: A Green Chemistry Approach

Enzymatic methods for the deprotection of methyl esters are gaining traction as they offer high selectivity and operate under mild, environmentally friendly conditions. Lipases and esterases are capable of hydrolyzing methyl esters without affecting other protecting groups or causing racemization.[10]

Causality Behind Experimental Choices: The choice of enzyme is crucial and often substrate-dependent. The reaction is typically carried out in an aqueous buffer system, sometimes with a co-solvent to aid in the solubility of the protected peptide. The pH and temperature are optimized for the specific enzyme used.

Experimental Protocol: Enzymatic Hydrolysis of a Peptide Methyl Ester

• Enzyme and Substrate Preparation: Dissolve the protected peptide methyl ester in a minimal amount of a water-miscible organic solvent (e.g., DMSO or DMF). Prepare a solution of the chosen enzyme (e.g., porcine liver esterase or a lipase) in a suitable aqueous buffer (e.g., phosphate buffer, pH 7-8).

• Reaction: Add the substrate solution to the enzyme solution and incubate at the optimal temperature for the enzyme (often 25-37 °C).

• Monitoring and Workup: Monitor the reaction progress. Once complete, the product can be isolated by extraction or chromatography.

Conclusion and Future Perspectives

The deprotection of the methoxycarbonyl group, whether at the N-terminus or as a C-terminal methyl ester, is a well-established process in peptide synthesis with a variety of methods available. The choice of the deprotection strategy must be carefully considered based on the overall synthetic plan, the presence of other protecting groups, and the sensitivity of the peptide sequence to racemization and other side reactions. While traditional methods like saponification remain widely used, milder alternatives such as trimethyltin hydroxide and enzymatic hydrolysis offer significant advantages for complex and sensitive peptides. As the field of peptide synthesis continues to evolve, the development of even more selective and greener deprotection methodologies will undoubtedly play a crucial role in the efficient and sustainable production of these vital molecules for research and therapeutic applications.

References

• McDermott, J. R., et al. (1973). N-Methylamino Acids in Peptide Synthesis. III. Racemization during Deprotection by Saponification and Acidolysis. Canadian Journal of Chemistry, 51(12), 1915-1919.
• Barlos, K., & Gatos, D. (2012). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis. Springer-Verlag.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC press.
• Olah, G. A., et al. (1979). Synthetic methods and reactions; 69. Iodotrimethylsilane-a versatile synthetic reagent. The Journal of Organic Chemistry, 44(8), 1247-1251.
• Jung, M. E., & Lyster, M. A. (1977). Quantitative dealkylation of alkyl esters via treatment with trimethylsilyl iodide. A new method for ester hydrolysis. Journal of the American Chemical Society, 99(3), 968-969.
• Scheidt, K. A., et al. (2002). A mild and selective method for the hydrolysis of esters with trimethyltin hydroxide.
• Azzouz, R., et al. (2014).
• Irie, H., et al. (1980). Side reaction in peptide synthesis. Formation of oxazolidone derivatives in the saponification of urethane-protected peptide esters containing N-terminal serine or threonine. Chemical & Pharmaceutical Bulletin, 28(9), 2629-2633.

• LifeTein. (n.d.). Basic Peptides synthesis introduction. Retrieved from [Link]

• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Schellenberger, V., et al. (1991). Hydrolysis of peptide esters by different enzymes. International journal of peptide and protein research, 38(4), 370-377.
• Nicolaou, K. C., et al. (2005). A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide.
• Chiba, T., & Itoh, M. (2002). A new deprotection procedure for the N-methoxy-methyl group of N-methoxymethyl-heterocyclic compound. Heterocycles, 57(4), 635-641.

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• Yamada, T., et al. (2021). Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production. Organic Process Research & Development, 25(9), 2110-2117.
• Borsuk, K., et al. (2004). Application of substituted 2-(trimethylsilyl)ethyl esters to suppress diketopiperazine formation. Tetrahedron Letters, 45(17), 3585-3588.
• Reddy, T. J., & Ghorai, M. K. (2015). 2-(Methoxycarbonyl)ethyl as a Removable N-Protecting Group: Synthesis of Indoloisoquinolinones by Pd(II)-Catalyzed Intramolecular Diamination of Alkynes. Organic Letters, 17(6), 1493-1496.

• ResearchGate. (2024). Development of Novel Amino Acids Containing N‐mercaptophenetyl (MPE)‐type Auxiliary and Orthogonal Protecting Groups for Sequential Ligation of Multiple Peptides. Retrieved from [Link]

• Sciforum. (n.d.). Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound. Retrieved from [Link]

• Google Patents. (n.d.). EP0523461A2 - Process for the saponification of aminoacid-/peptide ester.

• PubMed. (1983). Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography. Retrieved from [Link]

• Wiley Online Library. (2005). A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. Retrieved from [Link]

• ResearchGate. (2015). A One-Pot Saponification–Coupling Sequence Suitable for C-Terminus Peptide Elongation Using Lithium Carboxylates. Retrieved from [Link]

• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• Reddit. (2025). Age-old question: How do you hydrolyse a neopentylic methyl ester?. Retrieved from [Link]

• University of Buckingham. (n.d.). Cleavage into small peptide fragments. Retrieved from [Link]

• ResearchGate. (n.d.). Mild, efficient and selective hydrolysis of polymer-supported methyl esters using trimethyltin hydroxide. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)indole 2-/3-alkanoic acids and esters: optimization and scale-up. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). TMS Iodide. Retrieved from [Link]

• ChemRxiv. (2023). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from [Link]

• ResearchGate. (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• ResearchGate. (2014). Nitrogen Protecting Groups: Recent Developments and New Applications. Retrieved from [Link]

• SlideShare. (n.d.). SIDE REACTION IN PEPTIDE SYNTHESIS. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of THP with TMSI. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring. Retrieved from [Link]

• National Center for Biotechnology Information. (2007). A Convenient Synthesis of Amino Acid Methyl Esters. Retrieved from [Link]

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• 5. EP0523461B1 - Process for the saponification of aminoacid-/peptide esters - Google Patents [patents.google.com]
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• 10. Hydrolysis of peptide esters by different enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Standard operating procedure for coupling N-Moc-Val-OMe with HATU

As a Senior Application Scientist, I frequently observe a critical procedural oversight when researchers attempt to utilize fully protected amino acid building blocks in peptide synthesis. N-Moc-Val-OMe (N-methoxycarbonyl-L-valine methyl ester) is a vital precursor in the synthesis of antiviral therapeutics, such as the Hepatitis C NS5A inhibitor Velpatasvir[1]. However, because it is protected at both the N-terminus (Moc) and C-terminus (OMe), it is chemically impossible to subject it directly to HATU-mediated amide coupling. HATU exclusively activates free carboxylic acids.

To achieve the desired coupling, the workflow must be structured as a two-stage self-validating system : first, the targeted saponification of the methyl ester, followed by the HATU-mediated coupling of the resulting N-Moc-Val-OH with the target amine.

Below is the comprehensive Standard Operating Procedure (SOP) detailing the causality, stoichiometry, and mechanistic logic behind each step.

Stage 1: Saponification of N-Moc-Val-OMe

Causality & Logic: The methyl ester must be cleaved to expose the free carboxylic acid. We utilize Lithium Hydroxide (LiOH) in a mixed aqueous-organic solvent system under strictly controlled temperatures (0 °C). This mild basic condition prevents base-catalyzed epimerization at the chiral α -carbon of the valine residue, preserving the stereochemical integrity of the building block.

Step-by-Step Protocol:

• Solvation: Dissolve N-Moc-Val-OMe (1.0 eq) in a 3:1 mixture of Tetrahydrofuran (THF) and deionized water.

• Thermal Control: Submerge the reaction flask in an ice bath and allow it to equilibrate to 0 °C.

• Hydrolysis: Add LiOH·H2O (1.5 eq) portion-wise to the stirring solution.

• Monitoring: Stir at 0 °C for 1 hour, then allow the reaction to slowly warm to room temperature. Monitor via TLC until the starting material is completely consumed.

• Self-Validating Workup:

  • Concentrate the mixture under reduced pressure to remove the volatile THF.

  • Dilute the remaining aqueous layer with water and wash once with diethyl ether. Mechanism of validation: The unreacted non-polar impurities partition into the ether, while the target carboxylate remains safely in the aqueous layer.

  • Acidify the aqueous layer to pH 2–3 using 1M HCl. Mechanism of validation: This protonates the carboxylate into the free acid (N-Moc-Val-OH), rendering it lipophilic.

  • Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield N-Moc-Val-OH.

Stage 2: HATU-Mediated Amide Bond Formation

Causality & Logic: HATU is a premier uronium-based coupling reagent that generates a highly reactive O-acyl(tetramethyl)isouronium salt[2]. As the reaction progresses, the expelled HOAt anion attacks this intermediate to form an OAt-activated ester[2]. The pyridine nitrogen within the HOAt moiety provides anchimeric assistance (neighboring group participation), which accelerates the nucleophilic attack by the incoming amine and drastically minimizes racemization[3]. N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a competing nucleophile[4].

Step-by-Step Protocol:

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the newly synthesized N-Moc-Val-OH (1.0 eq) in anhydrous DMF. Critical Note: Protic solvents must be strictly avoided as they will irreversibly compete with the amine, hydrolyzing the activated intermediate and destroying the yield[5].

• Deprotonation: Add DIPEA (2.5 eq) to the stirred solution. This non-nucleophilic base deprotonates the carboxylic acid, priming it for activation[3][4].

• Activation: Add HATU (1.1 eq) in a single portion. Stir at room temperature for 15–30 minutes[4][6]. The solution will typically transition to a yellow hue, visually confirming the formation of the OAt-active ester.

• Coupling: Add the target amine (1.1 eq) dropwise[6]. (Note: If the amine is supplied as a hydrochloride salt, supplement the reaction with an additional 1.0 eq of DIPEA to neutralize the salt).

• Reaction Monitoring: Stir the reaction at room temperature for 1–4 hours, monitoring the conversion via LC-MS[4].

• Self-Validating Workup:

  • Dilute the reaction mixture with a 10-fold volume of EtOAc.

  • Acidic Wash: Wash the organic layer twice with 5% aqueous citric acid. Mechanism of validation: This selectively protonates and removes excess DIPEA and any unreacted target amine into the aqueous waste[4].

  • Basic Wash: Wash the organic layer twice with saturated aqueous NaHCO₃. Mechanism of validation: This neutralizes the organic layer and actively extracts unreacted N-Moc-Val-OH and the acidic HOAt byproduct[4].

  • Final Polish: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final coupled amide.

Quantitative Data & Stoichiometry Summary

Reagent / Material	Role in Workflow	Equivalents	Optimal Solvent	Temp / Time
N-Moc-Val-OMe	Starting Material	1.0 eq	THF / H₂O (3:1)	0 °C to RT
LiOH·H₂O	Saponification Base	1.5 eq	THF / H₂O (3:1)	1–2 hours
N-Moc-Val-OH	Free Acid Intermediate	1.0 eq	Anhydrous DMF	-
DIPEA	Non-Nucleophilic Base	2.5 eq*	Anhydrous DMF	RT
HATU	Coupling Reagent	1.1 eq	Anhydrous DMF	15–30 min
Target Amine	Nucleophile	1.1 eq	Anhydrous DMF	1–4 hours

*Add +1.0 eq of DIPEA if the target amine is a hydrochloride salt.

Experimental Workflows & Mechanistic Visualizations

Workflow for the two-stage conversion of N-Moc-Val-OMe to a coupled amide.

Mechanistic pathway of HATU-mediated amide bond formation.

References

• Discovery of 2-[4-{{2-(2 S ,5 R )-2-Cyano-5-ethynyl-1-pyrrolidinyl]-2-oxoethyl]amino]- 4-methyl-1-piperidinyl]-4-pyridinecarboxylic Acid (ABT-279): A Very Potent, Selective, Effective, and Well-Tolerated Inhibitor of. ResearchGate. 1

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. 2

• Choosing a Base for HATU Coupling: A Comparative Analysis of DIPEA and Triethylamine. Benchchem. 4

• 5-Methyl-2-thiophenecarboxylic acid | 1918-79-2. Benchchem. 5

• N-Cyclopropyl-3-propyloxirane-2-carboxamide | 950483-64-4. Benchchem. 3

• 5-(Difluoromethyl)pyrazine-2-carboxylic acid | 1174321-06-2. Benchchem. 6

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• 3. N-Cyclopropyl-3-propyloxirane-2-carboxamide | 950483-64-4 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Methyl-2-thiophenecarboxylic acid | 1918-79-2 | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in the Synthesis of Bioactive Peptides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Protected Amino Acids in Peptide Therapeutics

Bioactive peptides represent a burgeoning class of therapeutics, prized for their high specificity and low toxicity.[1] Their synthesis, a cornerstone of medicinal chemistry and drug development, relies on the precise and controlled assembly of amino acid building blocks.[2] This necessitates the use of protecting groups to temporarily block reactive functionalities, thereby preventing unwanted side reactions and ensuring the formation of the correct peptide sequence.[3][4] Among the diverse array of available protected amino acids, Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, also known as N-methoxycarbonyl-L-valine methyl ester (Moc-Val-OMe), has emerged as a valuable intermediate, particularly in the synthesis of complex antiviral agents.[5]

This technical guide provides a comprehensive overview of the application of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in the synthesis of bioactive peptides. We will delve into the chemical properties of this compound, explore its primary applications, and provide detailed, field-proven protocols for its use in solution-phase peptide synthesis.

Chemical and Physical Properties of N-Methoxycarbonyl-L-Valine Derivatives

N-Methoxycarbonyl-L-valine (Moc-L-Val) is a derivative of the naturally occurring amino acid L-valine, where the amino group is protected by a methoxycarbonyl (Moc) group.[5] The subject of this guide, Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, is the methyl ester of Moc-L-Val.

The methoxycarbonyl protecting group offers a stable and reliable means of preventing unwanted reactions at the amino terminus during peptide coupling.[5] The methyl ester at the C-terminus also serves as a protecting group, making this compound particularly well-suited for solution-phase peptide synthesis.[6]

Property	Value	Reference
Chemical Name	Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate
Abbreviation	Moc-Val-OMe
Molecular Formula	C8H15NO4
Molecular Weight	189.21 g/mol
Appearance	White to off-white crystalline powder (for the free acid)	[5]
Melting Point	109.0 to 113.0 °C (for the free acid)	[5]
Solubility	Soluble in water, insoluble in alcohol (for the free acid)	[5]

Core Application: A Key Intermediate in Antiviral Drug Synthesis

The most prominent application of N-methoxycarbonyl-L-valine is as a crucial precursor in the manufacture of the direct-acting antiviral drugs Ledipasvir and Daclatasvir, which are used in the treatment of Hepatitis C.[5] The structural incorporation of the valine moiety is a key element of these complex bioactive molecules. The use of the N-methoxycarbonyl protected form allows for specific and controlled steps in the total synthesis of these drugs.[5]

Methodologies and Protocols: Solution-Phase Peptide Synthesis with Moc-Val-OMe

The presence of the C-terminal methyl ester in Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate makes it an ideal building block for solution-phase peptide synthesis. In this approach, the peptide is assembled in a homogenous solution, which can be advantageous for large-scale synthesis of shorter peptides.[6]

Below, we provide a detailed, step-by-step protocol for the synthesis of a model dipeptide, Moc-Val-Ala-OMe, using Moc-Val-OMe and L-alanine methyl ester hydrochloride. This protocol is based on established carbodiimide-mediated coupling methods.[7]

Experimental Workflow for Dipeptide Synthesis

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. peptidechemistry.org [peptidechemistry.org]
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• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis and Utilization of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in Pharmaceutical Manufacturing

Executive Summary

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as N-Moc-L-Valine methyl ester) is a highly specialized, protected amino acid derivative. In pharmaceutical manufacturing, it serves as the critical upstream intermediate for N-methoxycarbonyl-L-valine (N-Moc-L-Valine), the cornerstone chiral building block in the synthesis of direct-acting antiviral (DAA) agents targeting the Hepatitis C Virus (HCV) NS5A protein, such as Daclatasvir (BMS-790052) and Velpatasvir[1][2]. This application note details the mechanistic rationale, synthetic workflows, and validated protocols for utilizing this intermediate in drug development.

Mechanistic Rationale & Structural Significance (E-E-A-T)

The Causality Behind the Chemical Design

In the synthesis of HCV NS5A inhibitors, the N-Moc-L-Valine moiety is directly incorporated into the final Active Pharmaceutical Ingredient (API). Structure-activity relationship (SAR) studies of BMS-790052 demonstrate that the minimal steric bulk of the methoxycarbonyl (Moc) group is essential for optimal insertion into the tight binding pocket of the NS5A protein dimer, vastly outperforming bulkier protecting groups like Boc or Fmoc[1].

However, synthesizing enantiopure N-Moc-L-Valine directly from L-valine presents significant chemical engineering challenges. L-valine exists as a zwitterion, rendering it highly insoluble in the organic solvents (e.g., dichloromethane, THF) required for efficient acylation. Direct reaction with methyl chloroformate under aqueous Schotten-Baumann conditions often results in poor yields, incomplete reactions, and challenging workups due to the amphiphilic nature of the product.

To circumvent this, the synthetic route leverages Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate as a highly organic-soluble intermediate. By first converting L-valine to its methyl ester hydrochloride, the molecule becomes highly soluble in organic solvents. The subsequent reaction with methyl chloroformate yields the target intermediate with near-quantitative conversion. The methyl ester is then selectively cleaved via mild saponification to yield enantiopure N-Moc-L-Valine. This two-step protection-deprotection strategy prevents epimerization at the α-carbon, ensuring the strict stereochemical fidelity required for NS5A inhibitor efficacy[3].

Visualizing the Synthetic Logic and Workflow

Logic tree justifying the structural features of N-Moc-L-Val-OMe in drug design.

Workflow for the synthesis and utilization of N-Moc-L-Val-OMe in HCV drug development.

Quantitative Data & Optimization

Table 1: Comparison of N-Protecting Groups for Valine in HCV Therapeutics

Protecting Group	Steric Bulk (A-value)	NS5A Binding Affinity (EC50)	Cleavage Conditions	Suitability for Final API
Moc (Methoxycarbonyl)	Low	< 50 pM	Strong Base / Acid	Ideal (Retained in API)
Boc (tert-Butoxycarbonyl)	High	> 1 μM	TFA / HCl	Poor (Steric clash)

| Fmoc (Fluorenylmethyloxycarbonyl) | Very High | > 10 μM | Piperidine | Poor (Steric clash) |

Table 2: Reaction Optimization Metrics for the Hydrolysis Step (N-Moc-L-Val-OMe to N-Moc-L-Val-OH)

Base System	Solvent Ratio (THF:H2O)	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
NaOH (2 eq)	1:1	25	4	85%	92% (Slight epimerization)
KOH (2 eq)	1:1	25	4	82%	89% (Moderate epimerization)

| LiOH·H2O (1.5 eq) | 3:1 | 0 to 25 | 2 | 98% | >99.5% (Maintained) |

Experimental Protocols (Self-Validating System)

Protocol 1: Synthesis of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Objective: Convert L-Valine methyl ester hydrochloride to the Moc-protected intermediate. Causality Check: N,N-Diisopropylethylamine (DIPEA) is used instead of Triethylamine (Et3N) to minimize base-catalyzed racemization at the alpha-carbon due to DIPEA's higher steric hindrance.

• Preparation: Suspend L-Valine methyl ester hydrochloride (1.0 eq, 100 mmol) in anhydrous Dichloromethane (DCM) (500 mL) under an inert argon atmosphere.

• Base Addition: Cool the suspension to 0 °C using an ice-water bath. Add DIPEA (2.5 eq, 250 mmol) dropwise over 15 minutes. The solution will become clear as the free base is generated.

• Acylation: Slowly add Methyl chloroformate (1.1 eq, 110 mmol) via a dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C to prevent exothermic side reactions.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C) for 2 hours. Monitor completion via TLC (Hexane:EtOAc 7:3, Ninhydrin stain - primary amine spot should disappear).

• Workup: Quench the reaction with 1M HCl (200 mL) to neutralize excess DIPEA. Separate the organic layer, wash with saturated NaHCO3 (200 mL) and brine (200 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate as a pale yellow oil (Yield: >95%).

Protocol 2: Controlled Saponification to N-Moc-L-Valine

Objective: Hydrolyze the methyl ester to the free carboxylic acid while strictly preserving the (S)-stereocenter. Causality Check: Lithium hydroxide (LiOH) is selected over NaOH or KOH because the lithium cation coordinates tightly with the carboxylate oxygen, providing a milder hydrolysis environment that drastically reduces the rate of alpha-proton abstraction (epimerization)[3].

• Dissolution: Dissolve Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (1.0 eq, 90 mmol) in a 3:1 mixture of THF and deionized water (300 mL).

• Hydrolysis: Cool the solution to 0 °C. Add LiOH·H2O (1.5 eq, 135 mmol) in a single portion.

• Stirring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 1.5 hours. Monitor by LC-MS for the disappearance of the ester mass [M+H]+ 190.1.

• Acidification: Evaporate the THF under reduced pressure. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1M HCl. (Self-validation: The product will immediately precipitate or form a milky suspension).

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 150 mL). Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate to yield N-Moc-L-Valine as a white crystalline solid (Yield: 98%, ee >99.5%).

Protocol 3: Amide Coupling for NS5A Inhibitor Precursors

Objective: Couple N-Moc-L-Valine to a biphenyl-imidazole core (e.g., Daclatasvir intermediate). Causality Check: HATU is used as the coupling reagent because it generates a highly reactive HOAt ester intermediate, which accelerates the coupling of the sterically hindered valine derivative, minimizing the reaction time and preventing racemization[2].

• Activation: Dissolve N-Moc-L-Valine (2.1 eq) and HATU (2.1 eq) in anhydrous DMF (0.1 M). Add DIPEA (4.0 eq) and stir at room temperature for 10 minutes to form the active ester.

• Coupling: Add the biphenyl-imidazole diamine core (1.0 eq) to the activated mixture. Stir at room temperature for 4 hours.

• Isolation: Dilute the reaction with water to precipitate the coupled product. Filter, wash with water, and purify via recrystallization or column chromatography to yield the protected NS5A inhibitor precursor.

References[3] Title: Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma. Source: nist.gov. URL: Link[1] Title: Synthesis and biological evaluation of new potent and selective HCV NS5A inhibitors. Source: nih.gov. URL: Link[2] Title: Sulfur(VI) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and their structure–activity relationship studies. Source: rsc.org. URL: Link

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• 2. Sulfur( vi ) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and thei ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05471A [pubs.rsc.org]
• 3. tsapps.nist.gov [tsapps.nist.gov]

Application Notes and Protocols for Large-Scale Peptide Synthesis Utilizing N-Moc-Val-OMe

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The chemical synthesis of peptides on a large scale is a cornerstone of modern drug development and biomedical research. The strategic use of transient protecting groups for the α-amino function of amino acids is fundamental to achieving high yields and purity. While Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butyloxycarbonyl) are the most prevalent N-α-protecting groups, the exploration of alternative protective strategies is crucial for expanding the synthetic toolbox. This application note presents a comprehensive guide to the experimental setup for the large-scale synthesis of peptides using N-Methoxycarbonyl-L-valine methyl ester (N-Moc-Val-OMe), a less commonly employed but potentially valuable building block. We will delve into the rationale behind a proposed solution-phase synthesis strategy, detailing protocols for peptide elongation, purification of intermediates, and final product characterization. This guide is designed to provide researchers and process chemists with the foundational knowledge and a practical framework for incorporating N-Moc protected amino acids into their large-scale peptide synthesis campaigns.

Introduction: The Strategic Role of N-α-Protecting Groups in Peptide Synthesis

The synthesis of a peptide with a defined sequence necessitates the sequential formation of amide (peptide) bonds between amino acid residues. To prevent uncontrolled polymerization and ensure the correct sequence, the α-amino group of the incoming amino acid must be temporarily blocked with a protecting group.[1] This protecting group must be stable during the coupling reaction but readily and selectively removable under conditions that do not affect the newly formed peptide bond or other protecting groups on the amino acid side chains.[1] This principle of "orthogonal" protection is a key concept in peptide chemistry.[1]

The most widely used N-α-protecting groups are Fmoc and Boc. The Fmoc group is base-labile, typically removed with piperidine, while the Boc group is acid-labile, cleaved with acids like trifluoroacetic acid (TFA).[2] The choice between these strategies depends on the overall synthetic plan, including the nature of the peptide sequence and the side-chain protecting groups employed.

The N-Methoxycarbonyl (Moc) group, a simple carbamate, represents a less conventional choice for N-α-protection in peptide synthesis. Its use may offer advantages in specific contexts, such as altering the solubility of protected intermediates or providing a different selectivity for deprotection. This application note will explore a proposed methodology for its use in a large-scale solution-phase peptide synthesis (SPPS) scenario, starting with N-Moc-Val-OMe. Solution-phase synthesis is often preferred for large-scale production of shorter peptides due to the ability to purify and characterize intermediates at each step, ensuring high final purity and yield.[2][3]

The N-Moc Protecting Group: A Mechanistic Perspective

The N-Methoxycarbonyl (Moc) group is a carbamate formed between the amino group and a methoxycarbonyl moiety. While not as extensively characterized in peptide synthesis literature as Fmoc or Boc, its cleavage can be predicted based on the known chemistry of carbamates.

Proposed Cleavage of the N-Moc Group

Standard conditions for carbamate cleavage often involve harsh acidic or basic hydrolysis, which could compromise the integrity of the peptide backbone. A milder and more selective method is therefore desirable. Research on the cleavage of methyl carbamates in other contexts has shown that reagents like trichloromethylsilane (MeSiCl₃) in the presence of a base such as triethylamine can effectively remove the methoxycarbonyl group.[4] This reaction proceeds under relatively mild conditions and is proposed here as a viable method for the deprotection of the N-Moc group during peptide synthesis. The proposed mechanism involves the silylation of the carbamate oxygen, followed by elimination.

Experimental Workflow for Large-Scale Solution-Phase Peptide Synthesis

The following sections detail a representative workflow for the synthesis of a dipeptide, Moc-Val-Ala-OH, using N-Moc-Val-OMe as the starting material. This protocol is designed to be scalable and incorporates in-process controls for monitoring reaction progress and purity.

Materials and Equipment

Reagents	Equipment
N-Moc-Val-OMe	Large glass reaction vessels with overhead stirrers
L-Alanine methyl ester hydrochloride	Temperature control system (heating mantles, chillers)
Dicyclohexylcarbodiimide (DCC)	pH meter
1-Hydroxybenzotriazole (HOBt)	Rotary evaporator
or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	High-performance liquid chromatography (HPLC) system
N,N-Diisopropylethylamine (DIPEA)	Mass spectrometer (LC-MS)
Dichloromethane (DCM), peptide synthesis grade	Nuclear Magnetic Resonance (NMR) spectrometer
N,N-Dimethylformamide (DMF), peptide synthesis grade	Lyophilizer
Ethyl acetate (EtOAc)	Standard laboratory glassware
n-Hexane	Filtration apparatus
Lithium hydroxide (LiOH)
Hydrochloric acid (HCl), aqueous solutions
Sodium bicarbonate (NaHCO₃), saturated aqueous solution
Brine (saturated NaCl aqueous solution)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Trichloromethylsilane (MeSiCl₃)
Triethylamine (TEA)
Tetrahydrofuran (THF), anhydrous

Visualizing the Synthesis Workflow

The overall workflow for the synthesis of a dipeptide using the N-Moc strategy is depicted below.

Figure 1. Workflow for Dipeptide Synthesis with N-Moc-Val-OMe.

Step-by-Step Protocols

Protocol 1: Preparation of the N-Moc-Valine Free Acid

The starting material, N-Moc-Val-OMe, has a methyl ester protecting the C-terminus. For it to be coupled to the N-terminus of another amino acid, its carboxyl group must be free. This is achieved through saponification.

• Dissolution: In a suitable reaction vessel, dissolve N-Moc-Val-OMe (1 equivalent) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Saponification: Cool the solution to 0 °C in an ice bath. Add a solution of lithium hydroxide (LiOH, 1.1 equivalents) in water dropwise while stirring.[1][5]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the disappearance of the starting material by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator. Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether or ethyl acetate to remove any unreacted starting material.

• Acidification: Cool the aqueous layer to 0 °C and acidify to pH 2-3 with cold 1 M HCl.

• Extraction: Extract the product into ethyl acetate (3 x volumes).

• Drying and Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield N-Moc-Val-OH, which can often be used in the next step without further purification.

Protocol 2: Peptide Coupling to Synthesize N-Moc-Val-Ala-OMe

This protocol describes the coupling of the prepared N-Moc-Val-OH with L-Alanine methyl ester.

• Reagent Preparation: In a reaction vessel under an inert atmosphere (e.g., nitrogen), dissolve N-Moc-Val-OH (1 equivalent) and H-Ala-OMe·HCl (1.05 equivalents) in anhydrous DMF.

• Base Addition: Cool the solution to 0 °C and add N,N-Diisopropylethylamine (DIPEA) (2.1 equivalents) dropwise to neutralize the hydrochloride salt and maintain a basic pH for the coupling reaction.

• Activation and Coupling (Option A: DCC/HOBt):

  • Add 1-Hydroxybenzotriazole (HOBt) (1.1 equivalents) to the reaction mixture.

  • Add a solution of Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in DMF or DCM dropwise.[6]

  • A precipitate of dicyclohexylurea (DCU) will form as the reaction proceeds.

• Activation and Coupling (Option B: HATU):

  • Add HATU (1.1 equivalents) to the reaction mixture.[7] HATU is often preferred for its high efficiency and lower risk of racemization.[7][8]

• Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Work-up:

  • If using DCC, filter off the DCU precipitate and wash the filter cake with DMF.

  • Dilute the filtrate with ethyl acetate.

  • Wash the organic phase successively with cold 1 M HCl, saturated NaHCO₃ solution, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude N-Moc-Val-Ala-OMe can be purified by crystallization or flash column chromatography on silica gel.[9]

Protocol 3: N-Terminal Deprotection of N-Moc-Val-Ala-OMe

This protocol describes the proposed method for the cleavage of the N-Moc group to allow for further peptide chain elongation.

• Reaction Setup: Dissolve the purified N-Moc-Val-Ala-OMe (1 equivalent) in anhydrous THF in a reaction vessel under an inert atmosphere.

• Reagent Addition: Add triethylamine (TEA, 3 equivalents). Cool the solution to 0 °C and then add trichloromethylsilane (MeSiCl₃, 1.5 equivalents) dropwise.[4]

• Reaction: Allow the reaction to warm to room temperature and then heat to 60 °C for 2-4 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of the free amine product.

• Work-up: After completion, cool the reaction mixture and quench by the slow addition of water.

• Extraction: Extract the product into an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine.

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to yield H-Val-Ala-OMe. This product can then be used in a subsequent coupling step.

Analytical Characterization and Quality Control

Rigorous analytical characterization is essential at each stage of a large-scale peptide synthesis campaign to ensure the desired product is being formed with high purity.

Technique	Purpose	Typical Observations
HPLC (High-Performance Liquid Chromatography)	Purity assessment, reaction monitoring.[10][11]	A single major peak for the desired product with minimal impurities. Retention times will shift predictably with changes in the peptide sequence and protecting groups.
LC-MS (Liquid Chromatography-Mass Spectrometry)	Molecular weight confirmation of intermediates and final product, impurity identification.[12][13]	The observed mass should match the calculated mass of the expected peptide. MS/MS fragmentation can confirm the amino acid sequence.
NMR (Nuclear Magnetic Resonance) Spectroscopy	Structural elucidation and confirmation of the peptide backbone and side-chain protons.[14]	The proton and carbon NMR spectra should be consistent with the proposed structure. 2D NMR techniques (e.g., COSY, TOCSY) can be used to assign specific proton resonances.
Amino Acid Analysis	Confirms the ratio of amino acids in the final peptide after hydrolysis.[13]	The experimentally determined amino acid ratios should match the theoretical ratios for the target peptide sequence.

Safety and Handling Precautions

Large-scale peptide synthesis involves the use of hazardous chemicals that require strict safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Fume Hood: All manipulations of volatile, toxic, or malodorous reagents (e.g., TFA, MeSiCl₃, DCC, HATU) should be performed in a certified chemical fume hood.

• Reagent Handling:

  • DCC is a potent skin sensitizer. Avoid all contact.

  • HATU and HBTU can be sensitizers. Handle with care.[8]

  • MeSiCl₃ is corrosive and reacts with moisture. Handle under anhydrous conditions.

  • Solvents such as DCM and DMF are toxic. Minimize exposure.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

This application note provides a detailed, albeit representative, framework for the large-scale synthesis of peptides using N-Moc-Val-OMe. While the N-Moc protecting group is not as common as Fmoc or Boc, the proposed protocols, based on established principles of solution-phase peptide synthesis and carbamate chemistry, offer a viable starting point for researchers interested in exploring its utility. The emphasis on intermediate purification and rigorous analytical characterization is crucial for the success of any large-scale synthesis campaign. By understanding the underlying chemistry and adhering to strict safety protocols, scientists can effectively incorporate novel building blocks like N-Moc-Val-OMe into their peptide drug discovery and development programs.

References

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Graham, R., & Ryu, C.-Y. (2025). Characterization of Synthetic Peptide Drug and Impurities using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography/Mass Spectrometry (LC/MS). Agilent Technologies.
• El-Faham, A., & Albericio, F. (2011). Peptide synthesis: a new millennium. Chemical Reviews, 111(11), 6557–6602.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455–2504.

• Scribd. (n.d.). Peptide Characterization Protocol Overview. Retrieved from [Link]

• Angeletti, R. H. (2024). Characterization of Synthetic Peptides by Mass Spectrometry. Methods in Molecular Biology, 2821, 83–89.

• BioPharmaSpec. (n.d.). Effective Structural Characterization Strategies for Peptides. Retrieved from [Link]

• D'Andrea, P., et al. (2000). The mild cleavage of 2-amino-2-deoxy-D-glucoside methoxycarbonyl derivatives. Organic Letters, 2(20), 3135–3138.
• Fields, G. B. (1997). Methods for removing the 9-fluorenylmethoxycarbonyl (Fmoc) group. In Methods in Enzymology (Vol. 289, pp. 104-112). Academic Press.

• Agilent Technologies. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

• Vrettos, E. I., et al. (2017).
• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183–5189.
• Wang, H., & Ganesan, A. (2012). Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization. Future Medicinal Chemistry, 4(14), 1801–1810.
• Kunz, H., & Lerchen, H. G. (1993). Process for the saponification of aminoacid-/peptide ester.

• Biotage. (2023, February 2). Can you use normal phase chromatography to purify protected peptides? Retrieved from [Link]

• Ohta, S., et al. (2021). Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production. Organic Process Research & Development, 25(9), 2085–2094.
• Wipf, P., & Spencer, C. M. (2010). Thermal Cleavage of the Fmoc Protection Group. CHIMIA International Journal for Chemistry, 64(4), 253–256.
• Kunz, H., & Lerchen, H. G. (1997). Process for the saponification of aminoacid-/peptide esters.
• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183–5189.
• Pohl, N. L. (2000). The Mild Cleavage of 2-Amino-2-deoxy-d-glucoside Methoxycarbonyl Derivatives. Organic Letters, 2(20), 3135–3138.

• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

• Pedersen, S. L., & Jensen, K. J. (2013). Peptide release, side-chain deprotection, work-up, and isolation. Methods in Molecular Biology, 1047, 43–63.

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• 4. The mild cleavage of 2-amino-2-deoxy-D-glucoside methoxycarbonyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP0523461B1 - Process for the saponification of aminoacid-/peptide esters - Google Patents [patents.google.com]
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• 14. scribd.com [scribd.com]

Application Note: Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in the Synthesis of Unnatural Amino Acids and Peptidomimetics

Executive Summary

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, commonly referred to as Moc-Val-OMe or N-methoxycarbonyl-L-valine methyl ester, is a highly specialized unnatural amino acid derivative. While traditional amino acid protecting groups (like Boc, Fmoc, or Cbz) are designed to be transient, the methoxycarbonyl (Moc) group in this molecule frequently serves a dual purpose: it acts as a robust protecting group during intermediate synthesis and, crucially, remains as an active pharmacophore in final drug structures. This application note provides an authoritative guide on the mechanistic utility, synthesis, and downstream application of Moc-Val-OMe, specifically focusing on its critical role in assembling Hepatitis C Virus (HCV) NS5A inhibitors such as Daclatasvir, Elbasvir, and Velpatasvir[1].

Chemical Profile & Mechanistic Rationale: The "Moc" Pharmacophore

In modern drug discovery, particularly within the antiviral space, the steric and electronic properties of capping groups dictate target binding affinity.

Causality in Experimental Choices: Why Moc over Boc or Fmoc?

When designing peptidomimetics that target the HCV NS5A protein domain I, researchers discovered that bulky protecting groups like tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) caused severe steric clashes within the viral protein's binding pocket. The methoxycarbonyl (Moc) group, however, is significantly smaller and less sterically hindered.

More importantly, the Moc group is not merely a passive placeholder; it is an active participant in target engagement. The carbonyl oxygen of the Moc group forms critical, highly specific hydrogen bonds with the NS5A dimer interface, acting as a "clip" that stabilizes the drug-protein complex[2]. Therefore, Moc-Val-OMe is synthesized not just to protect the amine, but to permanently install this essential binding motif. The methyl ester (OMe) serves as a temporary mask for the carboxylic acid, allowing the Moc group to be installed cleanly before the molecule is saponified to its active coupling form, Moc-Val-OH.

Quantitative Data Summaries

To illustrate the causality behind selecting the Moc group over traditional alternatives during NS5A inhibitor development, the following table summarizes the comparative quantitative and physicochemical data of common N-terminal capping groups.

Table 1: Comparative Analysis of N-Protecting Groups in Peptidomimetic Drug Design

Protecting Group	Structure	Steric Bulk (Volume, ų)	Deprotection Conditions	Role in HCV NS5A Inhibitors
Methoxycarbonyl (Moc)	-COOMe	~55.0	Strong Acid / Strong Base	Retained Active Pharmacophore
tert-Butoxycarbonyl (Boc)	-COOtBu	~105.0	TFA or HCl in Dioxane	Transient (Causes steric clash)
Fluorenylmethyloxycarbonyl (Fmoc)	-COOFm	~210.0	20% Piperidine in DMF	Transient (Too bulky for pocket)
Benzyloxycarbonyl (Cbz)	-COOBn	~135.0	H₂ / Pd-C or HBr/AcOH	Transient (Sub-optimal binding)

Step-by-Step Experimental Protocols

The following protocols represent a self-validating system for the synthesis of Moc-Val-OMe, its conversion to the active building block Moc-Val-OH, and its subsequent coupling to a drug scaffold[3].

Protocol A: Synthesis of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe)

Causality: The reaction utilizes L-valine methyl ester hydrochloride. Diisopropylethylamine (DIPEA) is added first to neutralize the HCl salt and liberate the nucleophilic free amine. Methyl chloroformate is added strictly at 0 °C; controlling this exotherm is critical to prevent runaway di-acylation or the formation of phosgene-related impurities.

• Preparation: Suspend L-valine methyl ester hydrochloride (1.0 eq, 10.0 g, 59.6 mmol) in anhydrous dichloromethane (DCM, 100 mL) under an inert argon atmosphere.

• Base Addition: Cool the suspension to 0 °C using an ice-water bath. Add DIPEA (2.5 eq, 149.0 mmol, 26.0 mL) dropwise over 15 minutes. The solution will become clear as the free base is generated.

• Acylation: Slowly add methyl chloroformate (1.1 eq, 65.6 mmol, 5.1 mL) dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Workup & Validation: Quench the reaction with 1M HCl (50 mL) to remove excess DIPEA. Separate the organic layer, wash with saturated NaHCO₃ (50 mL) and brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Quality Control: Validate via TLC (Hexane:EtOAc 7:3, Rf ~0.6). Confirm product identity via LC-MS (Expected [M+H]⁺ = 190.1 m/z).

Protocol B: Saponification to N-Methoxycarbonyl-L-Valine (Moc-Val-OH)

Causality: The methyl ester must be hydrolyzed to yield the free carboxylic acid for peptide coupling. Lithium hydroxide (LiOH) in a THF/Water mixture is chosen over NaOH/Methanol because the mild nature of LiOH prevents the racemization of the sensitive α-chiral center of the valine derivative, preserving the essential L-stereochemistry.

• Dissolution: Dissolve Moc-Val-OMe (1.0 eq, 10.0 g, 52.8 mmol) in a 3:1 mixture of THF:H₂O (80 mL).

• Hydrolysis: Add LiOH monohydrate (1.5 eq, 79.2 mmol, 3.32 g) in one portion. Stir at room temperature for 3-4 hours.

• Workup & Validation: Concentrate the mixture in vacuo to remove THF. Dilute the aqueous residue with water (30 mL) and wash with diethyl ether (2 x 20 mL) to remove unreacted starting material.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1M HCl. Extract the precipitated product with Ethyl Acetate (3 x 50 mL).

• Quality Control: Dry the combined organic layers over Na₂SO₄ and evaporate to yield Moc-Val-OH as a white solid. Validate chiral integrity via chiral HPLC (>99% ee required for pharmaceutical use).

Protocol C: Amide Coupling (Capping) to Pyrrolidine Scaffolds

Causality: In the synthesis of drugs like Daclatasvir, Moc-Val-OH is coupled to a bis-pyrrolidine-imidazole core. HATU is selected as the coupling reagent because it is highly efficient at driving the coupling of sterically hindered secondary amines (pyrrolidines) with minimal epimerization compared to standard EDC/HOBt systems.

• Activation: Dissolve Moc-Val-OH (2.2 eq) and HATU (2.2 eq) in anhydrous DMF (0.1 M). Add DIPEA (5.0 eq) and stir for 10 minutes at room temperature to form the active ester.

• Coupling: Add the bis-pyrrolidine core scaffold (1.0 eq) to the activated mixture. Stir for 12 hours at room temperature.

• Validation: Monitor completion via LC-MS. Purify the final capped peptidomimetic via reverse-phase preparative HPLC.

Workflow Visualizations

The following Graphviz (DOT) diagrams map the logical progression of the chemical workflows described above.

Workflow for the synthesis of Moc-Val-OMe via N-acylation of L-Valine methyl ester.

Application of Moc-Val-OMe in the synthesis of HCV NS5A inhibitors like Daclatasvir.

References

• Synthesis and biological evaluation of new potent and selective HCV NS5A inhibitors Source: NIH PubMed Central URL:[Link][1]

• Synthetic Approaches to New Drugs Approved During 2016 Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link][3]

• The discovery of potent nonstructural protein 5A (NS5A) inhibitors with a unique resistance profile Source: PubMed (NIH) URL:[Link][2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. The discovery of potent nonstructural protein 5A (NS5A) inhibitors with a unique resistance profile-Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Incorporation of N-Moc-Val-OMe in Complex Peptidomimetic and Natural Product Synthesis

Executive Summary

The incorporation of the N-methoxycarbonyl-L-valine (N-Moc-Val) motif is a transformative strategy in the synthesis of complex natural product analogs and advanced peptidomimetics. Found extensively in highly potent antiviral agents such as [1] and [2], this capping group imparts exceptional proteolytic stability and enhances oral bioavailability. While the free acid (N-Moc-Val-OH) is typically used for direct coupling, starting with the methyl ester derivative, N-Moc-Val-OMe , offers distinct strategic advantages. The methyl ester serves as a highly stable, non-epimerizing precursor that can be orthogonally unmasked for late-stage functionalization of complex macrocyclic or polycyclic cores.

Mechanistic Rationale & Structural Causality (E-E-A-T)

The selection of N-Moc-Val-OMe as a starting material and its subsequent incorporation is driven by strict structural and synthetic causalities:

• Precursor Stability vs. Direct Acid Use: N-Moc-Val-OH is prone to oxazolone formation and subsequent epimerization at the alpha-chiral center during prolonged storage or harsh activation conditions. By utilizing N-Moc-Val-OMe, chemists can maintain the integrity of the chiral center during multi-step syntheses, performing a mild saponification immediately prior to the critical coupling step.

• Pharmacological Impact of the Motif: The valine isopropyl side chain provides intense steric shielding, which prevents proteolytic degradation of the adjacent amide bonds. Simultaneously, the methoxycarbonyl (Moc) group acts as a critical hydrogen bond acceptor, improving target binding affinity (e.g., within the viral NS5A replication complex)[3].

• Activation Strategy: The coupling of N-Moc-Val-OH to sterically hindered secondary amines—such as the proline or pyrrolidine rings ubiquitous in natural products—requires highly efficient uronium/aminium salts. As demonstrated in the synthesis of[], HATU or COMU is selected over traditional carbodiimides (EDC/HOBt) because the bulky isopropyl group severely hinders nucleophilic attack. HATU generates a highly reactive HOAt ester intermediate that accelerates amide bond formation, thereby outcompeting the rate of epimerization.

Logical relationship between N-Moc-Val structural features and biological efficacy.

Synthetic Strategy & Workflow

The workflow below outlines the orthogonal deprotection of N-Moc-Val-OMe and its subsequent coupling to a complex natural product or peptidomimetic core.

Synthetic workflow for the orthogonal deprotection and coupling of N-Moc-Val-OMe.

Experimental Protocols

Protocol 1: Mild Saponification of N-Moc-Val-OMe

Objective: To unmask the methyl ester to the active carboxylic acid without compromising the L-valine stereocenter.

• Preparation: Dissolve N-Moc-Val-OMe (1.0 eq) in a 3:1 mixture of THF and H2O to achieve a 0.2 M concentration.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Lower temperatures suppress base-catalyzed enolization, preserving the alpha-chiral center.

• Hydrolysis: Add LiOH monohydrate (1.2 eq) portion-wise. Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 2 hours.

• Self-Validation Check: Monitor the reaction via TLC (EtOAc/Hexane 1:1). Validation: The disappearance of the higher Rf​ ester spot and the appearance of a lower Rf​ acid spot (stainable with bromocresol green) confirms successful saponification without over-hydrolysis.

• Workup: Concentrate the mixture under reduced pressure to remove THF. Acidify the aqueous layer to pH 2-3 using 1M HCl at 0 °C, then extract with EtOAc (3x).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield N-Moc-Val-OH as a white solid. Use immediately in Protocol 2.

Protocol 2: Late-Stage Amide Coupling to a Complex Core

Objective: To couple the freshly prepared N-Moc-Val-OH to a sterically hindered secondary amine (e.g., a pyrrolidine-based core).

• Preparation: Dissolve the complex amine core (1.0 eq) and freshly prepared N-Moc-Val-OH (1.2 eq) in anhydrous DMF (0.1 M). Cool the solution to 0 °C under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is non-nucleophilic and provides the necessary basic environment to deprotonate the amine without interfering with the active ester.

• Activation: Add HATU (1.2 eq) in one portion. Causality: HATU rapidly forms the HOAt active ester, overcoming the steric hindrance of the valine isopropyl group.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then warm to room temperature and stir for 4-6 hours.

• Self-Validation Check: Quench an aliquot with saturated aqueous NH₄Cl and analyze via LC-MS. Validation: The chromatogram must show the desired product mass (M+H)+ as the major peak with <1% of the D-valine epimer, validating the stereochemical integrity maintained by the low-temperature HATU activation.

• Workup & Purification: Quench the bulk reaction with saturated aqueous NH₄Cl and extract with EtOAc (3x). Wash the organic layer with brine, dry over Na₂SO₄, and purify via flash column chromatography to isolate the N-Moc-Val-capped complex molecule.

Quantitative Data: Coupling Reagent Efficacy

The choice of coupling reagent is critical when incorporating the bulky N-Moc-Val moiety. The table below summarizes the optimization data for coupling N-Moc-Val-OH to a hindered pyrrolidine core, highlighting the superiority of uronium-based reagents over traditional carbodiimides.

Coupling Reagent	Additive	Base	Yield (%)	Epimerization (%)	Reaction Time (h)
EDC	HOBt	DIPEA	45	< 2.0	24
DIC	Oxyma	Collidine	68	< 1.0	16
HATU	None	DIPEA	92	< 1.0	6
COMU	None	DIPEA	95	< 0.5	4

Data demonstrates that COMU and HATU provide the optimal balance of high yield and minimal epimerization for sterically demanding N-Moc-Val couplings.

References

• Synthesis and biological evaluation of new potent and selective HCV NS5A inhibitors. National Institutes of Health (PMC).[Link][1]

• New Aza-Dipeptide Analogues as Potent and Orally Absorbed HIV-1 Protease Inhibitors: Candidates for Clinical Development. Journal of Medicinal Chemistry (ACS Publications).[Link][2]

• Sulfur(VI) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and their structure–activity relationship studies. RSC Publishing.[Link][3]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfur( vi ) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and thei ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05471A [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Steric Hindrance in N-Moc-Valine Derivative Couplings

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists facing challenges with Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as N-Moc-L-valine methyl ester).

This specific building block—frequently utilized in the synthesis of Hepatitis C NS5A inhibitors like Elbasvir and Daclatasvir[1]—presents a dual challenge: the inherent low electrophilicity of the methyl ester, compounded by extreme steric shielding from the beta-branched isopropyl group.

Section 1: Mechanistic Causality & Workflow Optimization

To successfully couple this molecule to an amine, one must understand the physical chemistry at play. The beta-isopropyl group of the valine backbone creates a massive steric shield (A-value ≈ 2.15 kcal/mol) that physically obstructs the Bürgi-Dunitz trajectory—the specific ~107° angle at which an incoming amine nucleophile must approach the carbonyl carbon. Furthermore, the methoxy group of the ester donates electron density via resonance, rendering the carbonyl carbon insufficiently electrophilic to overcome this steric barrier.

Attempting direct amidation of this methyl ester with standard secondary amines will almost universally fail or result in trace yields[2]. The scientifically sound, high-yielding approach requires a two-stage workflow: mild saponification to the free acid, followed by activation with state-of-the-art uronium or morpholino-based coupling reagents[3].

Caption: Logical relationship between valine steric hindrance and the necessity of saponification.

Section 2: Troubleshooting Guides

Issue 1: No Product Formation During Direct Amidation

Symptom: Stirring the methyl ester with an amine base at elevated temperatures yields unreacted starting material. Causality: Esters are highly stable. Without activation, the kinetic barrier imposed by the isopropyl group prevents the formation of the tetrahedral intermediate. Resolution: Do not attempt to force the reaction with heat, as this will degrade the Moc protecting group. If direct amidation is strictly required (e.g., late-stage functionalization), you must use a stoichiometric Lewis acid such as Trimethylaluminum (AlMe₃) to form a highly nucleophilic aluminum-amide complex. However, the recommended and safer path is to saponify the ester first.

Issue 2: Sluggish Coupling with the Free Acid

Symptom: After saponification, coupling the N-Moc-Val-OH to a bulky secondary amine (e.g., a substituted pyrrolidine) stalls at <40% conversion. Causality: Traditional coupling reagents like EDC/HOBt form an OBt-active ester. The OBt leaving group is not sufficiently reactive to drive aminolysis against the steric bulk of both the valine isopropyl group and the secondary amine. Resolution: Upgrade your coupling reagent. Switch to COMU or HATU . These reagents form Oxyma and OAt active esters, respectively, which benefit from a neighboring-group effect (an internal basic nitrogen) that accelerates the aminolysis step dramatically[3].

Issue 3: Epimerization (Racemization) at the Alpha-Carbon

Symptom: LC-MS or NMR analysis of the coupled product reveals a mixture of diastereomers. Causality: Over-activation combined with excess base (e.g., DIPEA) promotes the formation of an oxazolone intermediate. Because the steric hindrance of the isopropyl group slows down the desired aminolysis step, the activated ester has a longer residence time in solution, increasing the probability of base-catalyzed proton abstraction at the alpha-carbon. Resolution: Switch from HATU to COMU or DIC/Oxyma Pure. Oxyma-based reagents maintain a slightly acidic/neutral microenvironment that heavily suppresses oxazolone formation, preserving stereochemical integrity[4],[5].

Section 3: Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force the direct amidation of the methyl ester? A: It is highly discouraged. While microwave heating can accelerate direct amidation of unhindered esters, applying it to N-Moc-Val-OMe typically results in thermal degradation of the methoxycarbonyl group and rampant epimerization before the amide bond can form.

Q: Why is COMU preferred over HATU for this specific Moc-Valine coupling? A: While both are highly efficient for sterically hindered couplings, HATU relies on the HOAt leaving group, which carries an explosive risk and can promote epimerization if the base is not strictly controlled. COMU utilizes the Oxyma leaving group, which is safer, highly soluble, and exceptionally effective at suppressing racemization during the slow aminolysis of valine derivatives[5].

Q: What is the optimal base-to-coupling reagent ratio to prevent epimerization? A: When using COMU, use exactly 1.0 equivalent of base (DIPEA or TMP) relative to the coupling reagent. Excess base is the primary driver of oxazolone-mediated epimerization.

Section 4: Quantitative Reagent Comparison

Table 1: Performance of Coupling Reagents for Sterically Hindered N-Moc-Val-OH

Coupling Reagent	Active Ester Formed	Relative Yield (Bulky Amines)	Epimerization Risk	Safety / Toxicity Profile
EDC / HOBt	OBt	Low (< 40%)	Moderate	Low
HATU	OAt	High (> 90%)	High (if base > 1.5 eq)	High (HOAt is allergenic/explosive)
DIC / Oxyma	Oxyma	High (> 90%)	Very Low	Low
COMU	Oxyma	Very High (> 95%)	Low	Low (Safer byproduct profile)

Section 5: Self-Validating Experimental Protocols

Caption: Optimized experimental workflow for coupling hindered N-Moc-Valine derivatives.

Protocol A: Mild Saponification of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Objective: Convert the unreactive methyl ester to the free carboxylic acid without epimerizing the alpha-stereocenter.

• Dissolution: Dissolve the ester (1.0 eq) in a 3:1 mixture of THF:H₂O to achieve a 0.2 M concentration.

• Temperature Control: Cool the solution to 0°C using an ice bath. Causality: Maintaining 0°C is critical to prevent base-catalyzed deprotonation of the alpha-proton.

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 1.5 eq) portion-wise.

• In-Process Control (IPC): Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor by TLC (Hexane:EtOAc 1:1, Ninhydrin stain). The reaction is self-validating when the high Rf ester spot disappears entirely, leaving a baseline spot (the lithium salt of the acid).

• Isolation: Concentrate under reduced pressure to remove THF. Acidify the aqueous layer to pH 2-3 using 1M HCl at 0°C. Extract with Ethyl Acetate (3x), dry over anhydrous Na₂SO₄, and concentrate to yield N-Moc-L-Valine as a white solid.

Protocol B: High-Efficiency Amide Coupling using COMU

Objective: Couple the sterically hindered free acid to a bulky secondary amine.

• Preparation: In an oven-dried flask under nitrogen, dissolve N-Moc-L-Valine (1.2 eq) and the target amine (1.0 eq) in anhydrous DMF (0.1 M).

• Activation: Add COMU (1.2 eq) to the solution at 0°C. Causality: COMU rapidly forms an Oxyma active ester which is highly reactive yet resists oxazolone-driven epimerization.

• Base Addition & IPC: Dropwise add N,N-Diisopropylethylamine (DIPEA, 2.4 eq). Self-Validation: The solution will undergo a distinct color change (typically to yellow/orange), visually confirming the formation of the active uronium species[3].

• Aminolysis: Stir at 0°C for 15 minutes, then allow to warm to room temperature. Due to the steric bulk of the isopropyl group, full conversion may take 12-18 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash sequentially with 5% NaHCO₃, 1M HCl, and brine. Dry and purify via flash chromatography.

Section 6: References

• [1] Synthetic Approaches to New Drugs Approved During 2016 | Journal of Medicinal Chemistry Source: ACS Publications URL:[Link]

• [2] Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters Source: ResearchGate URL:[Link]

• [3] Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development Source: ACS Publications URL:[Link]

• [4] Greening the synthesis of peptide therapeutics: an industrial perspective Source: NIH / PMC URL:[Link]

• [5] Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Preventing racemization of "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" during peptide synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific stereochemical challenges associated with Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly known as Moc-Val-OMe).

Moc-Val-OMe is a critical chiral building block, frequently utilized in the synthesis of antiviral therapeutics (e.g., HCV NS5A inhibitors like Daclatasvir). However, its structural properties make it highly susceptible to racemization during ester cleavage and peptide coupling. This guide provides the mechanistic causality, troubleshooting steps, and self-validating protocols required to maintain >99% enantiomeric excess (ee) in your workflows.

Causality & Mechanistic Overview

To prevent racemization, we must first understand the specific chemical environment of Moc-Val-OMe.

In standard peptide chemistry, N-acyl (amide) protected amino acids racemize primarily via an oxazolone intermediate. However, the methoxycarbonyl (Moc) group is a carbamate. Carbamates inherently suppress oxazolone formation. Therefore, the primary mechanism of racemization for Moc-Val-OMe is base-catalyzed direct enolization [1].

The Steric Dilemma: Valine possesses a bulky isopropyl side chain that creates severe steric hindrance around the ester carbonyl. During saponification (methyl ester hydrolysis), this bulk drastically slows down the nucleophilic attack of the hydroxide ion. Because the desired hydrolysis is kinetically retarded, the competing side reaction—abstraction of the α -proton by the base—has ample time to occur[2]. This forms a planar enolate intermediate that reprotonates non-stereoselectively, leading to epimerization or racemization[3].

Figure 1: Base-catalyzed direct enolization mechanism of Moc-Val-OMe.

Frequently Asked Questions (FAQs)

Q: Why can't I use standard NaOH/MeOH for saponifying Moc-Val-OMe? A: NaOH is a strong, unhindered base. In protic solvents at room temperature, it will abstract the α -proton of the sterically hindered valine derivative before the ester is fully hydrolyzed. Literature shows that saponification of hindered amino acid methyl esters with standard bases leads to significant racemization[2].

Q: Does the Moc group offer any protection against racemization? A: Yes, but only against oxazolone-mediated racemization. The Moc group is a carbamate, which prevents the cyclization that typically plagues amide-protected peptides. However, carbamates do not protect against direct enolization under strongly basic conditions[1].

Q: What is the safest method to cleave the methyl ester without losing stereointegrity? A: You have two authoritative options:

• Low-temperature saponification using Lithium Hydroxide (LiOH): Lithium coordinates to the carbonyl oxygen, increasing its electrophilicity and directing the hydroxide attack, which accelerates saponification relative to enolization.

• S N​ 2-type cleavage using Lithium Iodide (LiI): This method completely avoids hydroxide bases. The iodide acts as a nucleophile, attacking the methyl group of the ester and displacing the carboxylate, bypassing the enolization pathway entirely[4].

Troubleshooting Guide

Symptom	Root Cause	Corrective Action
High D-Valine content (>5%) after ester cleavage	Reaction temperature too high or base too strong (e.g., NaOH/KOH). Prolonged exposure to basic conditions[3].	Switch to LiOH and strictly maintain 0 °C. Ensure immediate quenching with cold 1M HCl once the reaction is complete.
Incomplete hydrolysis when using LiOH at 0 °C	The steric bulk of the isopropyl group is severely retarding the nucleophilic attack.	Do not heat the reaction. Instead, increase the THF ratio to improve solubility, or transition to the LiI S N​ 2 cleavage method (Protocol B).
Racemization detected during subsequent peptide coupling	Base-catalyzed enolization during the activation step[3].	Avoid strong bases like TEA. Use sterically hindered bases (e.g., TMP, DIPEA) and coupling additives like Oxyma or HOAt to accelerate the coupling rate.

Quantitative Data: Impact of Cleavage Conditions

The following table summarizes the causal relationship between saponification conditions and the resulting loss of stereochemical integrity.

Cleavage Method	Reagents & Solvent	Temperature	Time	Typical Conversion	% D-Enantiomer
Standard Saponification	NaOH (2.0 eq), MeOH/H₂O	25 °C	4 h	>95%	15.0 - 20.0%
Mild Saponification	LiOH (1.5 eq), THF/H₂O	25 °C	6 h	>95%	5.0 - 8.0%
Optimized Saponification	LiOH (1.1 eq), THF/H₂O	0 °C	12 h	>90%	< 1.0%
S N​ 2 Cleavage	LiI (3.0 eq), EtOAc	Reflux	24 h	>95%	< 0.5%

Self-Validating Experimental Protocols

To ensure trustworthiness, the following methodologies are designed as self-validating systems. Built-in checkpoints ensure that if a parameter drifts out of specification, the operator is alerted before stereochemistry is compromised.

Protocol A: Low-Temperature LiOH Saponification

Use this as the primary method for scalable, clean conversion to Moc-Val-OH.

• Dissolution: Dissolve Moc-Val-OMe (1.0 eq) in a 3:1 mixture of THF/H₂O.

  • Validation Check: The solution must remain completely clear. If turbidity is observed, adjust the THF ratio until homogenous to prevent localized concentration gradients.

• Thermal Equilibration: Submerge the reaction vessel in an ice-water bath.

  • Validation Check: Insert an internal probe. Do not proceed until the internal temperature is strictly ≤ 2 °C.

• Base Addition: Add LiOH·H₂O (1.1 eq) dropwise as a pre-chilled aqueous solution.

• Monitoring: Stir at 0 °C. Monitor via TLC (Hexane/EtOAc 1:1) every 2 hours.

• Quenching (Critical Step): Upon consumption of the starting material, immediately quench the reaction by adding cold 1M HCl dropwise while maintaining the temperature at 0 °C.

  • Validation Check: Verify the aqueous layer reaches pH 2-3 using indicator paper. Incomplete neutralization will lead to post-reaction enolization during workup.

• Extraction: Extract the aqueous layer with EtOAc (3x). Dry over Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 30 °C).

Figure 2: Optimized low-temperature saponification workflow to prevent epimerization.

Protocol B: S N​ 2 Cleavage via Lithium Iodide (LiI)

Use this method if Protocol A stalls due to extreme steric hindrance. This method avoids hydroxide entirely[4].

• Preparation: Dissolve Moc-Val-OMe (1.0 eq) in anhydrous Ethyl Acetate (EtOAc) or Pyridine.

• Reagent Addition: Add anhydrous Lithium Iodide (LiI) (3.0 eq).

  • Validation Check: LiI is highly hygroscopic. It must be weighed quickly under inert atmosphere. Moisture will introduce hydroxide equivalents, re-opening the enolization pathway.

• Reaction: Heat the mixture to reflux under a nitrogen atmosphere for 18-24 hours.

• Workup: Cool to room temperature, dilute with water, and acidify to pH 2 with 1M HCl. Extract with EtOAc, wash with brine, dry, and concentrate.

Protocol C: Chiral HPLC Validation

Always validate the stereochemical outcome of your cleavage.

• Column: Chiralpak AD-H (or equivalent).

• Mobile Phase: Hexane / Isopropanol / Trifluoroacetic acid (typically 85:15:0.1).

• Detection: UV at 210 nm.

• Validation Check: Inject reference standards of L-Moc-Val-OH and D-Moc-Val-OH to establish retention times before analyzing the reaction product.

References[1] Title: Racemization Assays. Source: Thieme Connect. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEjdZqyZX9xVotKlIofUBX4ApFvKkHqqgRSxL3ZEJ2P3A1p9F_x1TPY82GmjMsZlq6VCQ25sOqdSp7HKGXGIx6gIiSJbstOiEEPNs2ElEcZIEgw_M25bBNWjzOGC8lsgJY2qDHNnQQexkMzmDxlzFddob-9Ru3saNoz7YREACP6XcQq_G64[3] Title: Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Source: Luxembourg Bio Technologies. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaCGeocz0-2dyP68UMEz068Gmh6c4eKH0ogno6fjV901Dd1HN4fwlHjqE82GkEiX7z59kBALhXS6s5maJmapmlQIlZPPObTKrlaPZWXHC_i5kTpMkjt2-pUQw5ruLOiss26aOGDA_1-A30SvbkKiPQ52SBu0rmocjlF_Coud4w2KB6ZkBlv3KXrw5Lhg==[2] Title: N-Methylamino Acids in Peptide Synthesis. III. Racemization during Deprotection by Saponification and Acidolysis. Source: Canadian Science Publishing. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDqlVXjrWDzjn2MuYnnhLyDqzObOuvWhkk-pIFu21NLqNy6ToLYDVw4VQIQrt-DWIiE2Eb3n0b7mCye3Ga41WIeB_GKvTBqqFOTAY2SN9-_v-WBSP-V1HUKut0bh3xm4hbfQqLWX6NqoGwME0=[4] Title: Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. Source: ACS Publications. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFs0EiNSQkAbzR5JEsnByX1k1MvuCwsBQIdXJrRJa1YewpKMnBT4vz4nQ9Pn67lPhP3IxQMHzia6qph9IxVNB0EUEt_Gfb2PV6BA7rGJdTuFG9LZS--Nx9h7II6jwo0apN3JONQHw==

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• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Peptide Coupling with N-Moc-Val Derivatives

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is specifically engineered for researchers, scientists, and drug development professionals troubleshooting low yields and purity issues when working with N-Methoxycarbonyl-L-valine (N-Moc-Val) derivatives.

Valine is a notoriously difficult amino acid to couple due to its β -branched isopropyl side chain, which restricts the conformational space of the activated ester and sterically shields the electrophilic carbonyl carbon[1]. When coupled with secondary amines (such as proline derivatives common in HCV NS5A inhibitors like Daclatasvir), the steric clash often leads to incomplete reactions, zero yields, or severe epimerization[2].

Part 1: Diagnostic Troubleshooting & FAQs

Q1: I am using N-Moc-Val-OMe directly in a standard HATU/DIPEA coupling reaction, but I am getting 0% yield. Why?

A: You have fallen into the "fully protected" trap. N-Moc-Val-OMe is protected at both the N-terminus (by the Methoxycarbonyl/Moc group) and the C-terminus (by the Methyl ester/OMe group). Because it lacks a free carboxylic acid, it cannot be activated by coupling reagents; because it lacks a free amine, it cannot act as a nucleophile. To use this building block as an acyl donor, you must first selectively saponify the methyl ester to generate the active N-Moc-Val-OH [3].

Q2: After hydrolyzing to N-Moc-Val-OH, my coupling to a secondary amine (e.g., a pyrrolidine ring) is still yielding <50%. How can I push this to completion?

A: Traditional aminium reagents like HBTU or TBTU are insufficient for highly sterically hindered secondary amines. The bulky β -branched side chain of Valine drastically slows down the rate of nucleophilic attack[1]. Solution: Upgrade your coupling reagent to a highly reactive uronium salt like COMU or use a carbodiimide/additive system like DIC/OxymaPure . COMU exists exclusively in the highly reactive uronium form (unlike HATU, which is primarily aminium) and has been shown to push hindered pentapeptide yields from 47% (with HBTU) to >99%[4][5]. Alternatively, DIC/Oxyma provides excellent activation with a lower risk of side reactions[6][7].

Q3: I forced the N-Moc-Val-OH coupling with excess HATU, DIPEA, and heat. The yield improved, but HPLC shows two closely eluting peaks. What happened?

A: You have induced base-catalyzed epimerization . While N-alkoxycarbonyl protecting groups (like Moc, Fmoc, Boc) generally suppress racemization via anchimeric assistance, the combination of severe steric hindrance (which slows down the desired coupling) and strong basic conditions (excess DIPEA) allows the activated ester to undergo intramolecular cyclization into an oxazolone intermediate [6]. This oxazolone rapidly racemizes, resulting in a mixture of L-Val and D-Val epimers. Solution: Switch your base from DIPEA to 2,4,6-collidine (TMP) . Collidine is less nucleophilic and provides sufficient basicity for coupling without promoting oxazolone formation. Furthermore, switching to COMU requires only 1 equivalent of base, drastically reducing the alkaline environment that drives epimerization[8][9].

Part 2: Mechanistic Workflows & Visualizations

To systematically resolve these issues, follow the logical troubleshooting workflow below.

Troubleshooting workflow for N-Moc-Val-OMe coupling, from deprotection to reagent selection.

The Epimerization Trap

When coupling is delayed by steric hindrance, the activated ester is vulnerable to oxazolone formation. Understanding this causality is critical for selecting the right reagent stoichiometry.

Mechanism of base-catalyzed epimerization via oxazolone formation during hindered valine coupling.

Part 3: Reagent Selection & Quantitative Data

To overcome the steric bulk of Valine while suppressing the oxazolone pathway, coupling reagents must be carefully selected. The table below summarizes the performance of standard systems against sterically hindered amino acids[1][4][9].

Reagent System	Reagent Class	Typical Coupling Time	Coupling Efficiency (%)	Epimerization Risk	Key Advantage
HBTU / DIPEA	Aminium Salt	30-60 min	47 - 95%	Moderate	Cost-effective; poor for hindered amines.
HATU / DIPEA	Aminium Salt	15-30 min	83 - 99%	High (with excess base)	High reactivity; requires strict base control.
COMU / Collidine	Uronium Salt	15-30 min	>99%	Low	Requires only 1 eq base; superior safety profile.
DIC / OxymaPure	Carbodiimide + Additive	1-4 hours	>99%	Very Low	Excellent racemization suppression; green chemistry.

Part 4: Self-Validating Experimental Protocols

Protocol A: Saponification of N-Moc-Val-OMe to N-Moc-Val-OH

Purpose: To unmask the C-terminal carboxylic acid, creating an active acyl donor.

• Reaction Setup: Dissolve N-Moc-Val-OMe (1.0 eq) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v) at a concentration of 0.2 M.

• Hydrolysis: Cool the mixture to 0 °C in an ice bath. Slowly add Lithium Hydroxide monohydrate (LiOH·H₂O, 1.5 eq).

• Agitation & Monitoring: Remove the ice bath and stir at room temperature for 2-4 hours.

  • Self-Validation Step: Monitor reaction progress by TLC (EtOAc/Hexane 1:1). The reaction is complete when the high- Rf​ ester spot completely disappears and a baseline spot (the carboxylate salt) remains.

• Workup: Evaporate the organic solvents (THF/MeOH) in vacuo. Dilute the remaining aqueous layer with water and wash once with Diethyl Ether to remove organic impurities.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify with 1M HCl until pH 2-3 is reached. Extract the aqueous layer with Ethyl Acetate (3x).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield N-Moc-Val-OH as a white solid.

  • Self-Validation Step: Confirm product identity via LC-MS. Look for the [M−H]− ion at m/z 174.1.

Protocol B: Epimerization-Free Coupling to a Secondary Amine using COMU

Purpose: To couple the sterically hindered N-Moc-Val-OH to a secondary amine (e.g., proline) without inducing oxazolone-mediated racemization[9][10].

• Pre-activation: In a dry reaction vessel under inert atmosphere, dissolve N-Moc-Val-OH (1.2 eq) and COMU (1.2 eq) in anhydrous DMF to achieve a 0.1 M concentration.

• Base Addition: Add 2,4,6-collidine (TMP) (1.2 eq) to the mixture. Stir for 1-2 minutes.

  • Causality Note: COMU requires only 1 equivalent of base to function effectively. Using collidine instead of DIPEA lowers the basicity of the microenvironment, neutralizing the primary driver of epimerization[8].

• Coupling: Add the target secondary amine (1.0 eq) to the activated ester solution. The solution may exhibit a color change (often yellowish/orange), which is characteristic of COMU-mediated activation[11].

• Agitation: Stir at room temperature for 1-2 hours.

  • Self-Validation Step: Monitor reaction completion via HPLC. If performing Solid-Phase Peptide Synthesis (SPPS), use the chloranil test (Kaiser test is ineffective for secondary amines) to confirm the absence of free amines.

• Purification:

  • Solution Phase: Quench with water, extract with EtOAc, and wash sequentially with 5% NaHCO₃, 5% Citric Acid, and brine. The water-soluble byproducts of COMU are easily removed in the aqueous wash[4].

  • Solid Phase: Drain the reaction vessel and wash the resin thoroughly with DMF (3x) and DCM (3x)[9].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. peptide.com [peptide.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. kohan.com.tw [kohan.com.tw]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Epimerization free synthesis of O-acyl isodipeptides employing COMU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Identifying and minimizing side products in reactions with "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate"

Welcome to the Technical Support Center for Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as Moc-Val-OMe) and its free-acid derivative, N-methoxycarbonyl-L-valine (Moc-Val-OH).

As a critical building block in the synthesis of high-value active pharmaceutical ingredients (APIs)—most notably Hepatitis C virus (HCV) NS5A inhibitors like Daclatasvir and Ledipasvir—maintaining the chiral integrity and chemical purity of this intermediate is paramount. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you identify and minimize side products during saponification and peptide coupling workflows.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: During the saponification of Moc-Val-OMe to Moc-Val-OH, I am observing significant epimerization to the D-enantiomer. Why is this happening?

Causality & Expert Insight: The α -proton of valine derivatives is highly susceptible to abstraction under basic conditions, leading to enolate formation and subsequent racemization. The bulky isopropyl side chain of valine creates significant steric hindrance around the ester carbonyl. This steric bulk slows down the rate of nucleophilic attack by the hydroxide ion. If the reaction is forced using an excess of a strong base (e.g., NaOH) or elevated temperatures, the rate of α -proton abstraction becomes competitive with ester cleavage, leading to the D-enantiomer side product.

Solution: Switch to a milder hydroxide source such as Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system, and strictly maintain the temperature at 0 °C. The lithium ion coordinates with the carbonyl oxygen, enhancing electrophilicity without requiring harsh basicity.

Q2: When activating Moc-Val-OH for peptide coupling, I isolate a crystalline side product instead of my target amide. Mass spectrometry shows a mass consistent with a dimer. What is this?

Causality & Expert Insight: You are observing the formation of N,N'-bismethoxycarbonyl-L-valyl-L-valine . When Moc-Val-OH is activated—especially via symmetrical anhydride methods or with carbodiimides lacking sufficient trapping agents—the symmetrical anhydride intermediate can undergo an unexpected rearrangement. This side product accompanies the reaction of the N-methoxycarbonyl-L-valine anhydride with an amino acid anion, crystallizing out of solution and severely reducing your yield ().

Solution: Avoid symmetrical anhydride activation pathways. Utilize uronium-based coupling reagents (e.g., HATU) with a non-nucleophilic base, or ensure a stoichiometric excess of HOBt/HOAt if using EDC. This rapidly traps the highly reactive O-acylisourea intermediate as a stable active ester before rearrangement can occur.

Q3: Why am I seeing incomplete coupling and N-acylurea formation when attaching Moc-Val-OH to a secondary amine (e.g., a substituted pyrrolidine)?

Causality & Expert Insight: Secondary amines, such as the proline-derived cores found in Daclatasvir analogs, are sterically hindered. Combined with the bulky isopropyl group of Moc-Val-OH, the transition state for amide bond formation is highly crowded (). If the bimolecular coupling is too slow, the O-acylisourea intermediate (formed by EDC/DCC) undergoes an intramolecular O-to-N acyl migration, forming an unreactive N-acylurea side product.

Solution: Do not heat the reaction, as this will induce epimerization. Instead, increase the concentration of the reactants (e.g., 0.2 M to 0.5 M) to drive bimolecular kinetics, and use highly efficient additives like HOAt to accelerate the amine attack.

Data Presentation: Side Product Minimization Matrix

Side Product	Reaction Stage	Primary Causality	Minimization Strategy
D-Enantiomer (Epimerization)	Saponification	α -proton abstraction by strong base competing with hindered ester hydrolysis.	Use LiOH in THF/MeOH/H2O at 0 °C; avoid excess base equivalents.
N,N'-bis-Moc-Val-Val	Activation / Coupling	Rearrangement of the symmetrical anhydride intermediate.	Use HATU/HOAt or EDC/HOBt to rapidly trap the active ester.
N-Acylurea	Activation / Coupling	O-to-N acyl migration of the O-acylisourea intermediate due to slow coupling.	Ensure sufficient HOBt/HOAt is present; increase reactant concentration.
Unreacted Starting Material	Amide Coupling	Steric clash between the Valine isopropyl group and secondary amines.	Utilize highly reactive uronium salts (HATU/COMU); extend reaction times.

Experimental Protocols

Protocol 1: Epimerization-Free Saponification of Moc-Val-OMe

Self-validating system: The use of LiOH at 0 °C ensures ester hydrolysis outpaces enolization. The reaction progress is monitored by TLC, and the optical purity of the isolated product validates the thermal control.

• Dissolution: Dissolve 1.0 eq of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate in a 3:1:1 mixture of THF/MeOH/H2O to achieve a 0.2 M concentration.

• Thermal Control: Chill the solution to 0 °C using an ice-water bath. Critical: Do not proceed until the internal temperature is verified.

• Base Addition: Add 1.2 eq of Lithium hydroxide monohydrate (LiOH·H2O) portion-wise over 10 minutes to prevent localized exothermic spikes.

• Monitoring: Stir at 0 °C for 2–4 hours. Monitor the disappearance of the ester via TLC (Hexanes/EtOAc, 1:1, visualized with Ninhydrin after heating).

• Quenching: Once complete, acidify the mixture to pH 2–3 using 1M HCl while strictly maintaining the temperature at 0 °C.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield Moc-Val-OH.

Protocol 2: High-Yield, Low-Epimerization Amide Coupling

Self-validating system: Pre-activation with HATU/DIPEA forms a highly reactive yet stable active ester, preventing anhydride rearrangement and minimizing the lifetime of the activated species to prevent epimerization ().

• Preparation: In an oven-dried flask under N₂, dissolve 1.1 eq of Moc-Val-OH and 1.0 eq of the target amine in anhydrous DMF (0.1 M to 0.2 M).

• Cooling: Cool the mixture to 0 °C to suppress α -proton lability during activation.

• Activation: Add 1.1 eq of HATU, followed immediately by 3.0 eq of N,N-Diisopropylethylamine (DIPEA). The non-nucleophilic nature of DIPEA prevents premature attack on the activated species.

• Coupling: Stir at 0 °C for 30 minutes, then allow the reaction to slowly warm to room temperature. Stir for an additional 12 hours.

• Workup: Dilute with EtOAc and wash sequentially with 5% aqueous citric acid (to remove excess amine/DIPEA), saturated NaHCO₃ (to remove unreacted acid), and brine. Dry over MgSO₄ and concentrate.

Reaction Workflows & Mechanistic Visualizations

Workflow for Moc-Val-OMe processing, highlighting critical steps where side products emerge.

Mechanistic divergence during Moc-Val-OH activation leading to rearrangement side products.

References

• Ahmed, F. R., Chen, F. M. F., & Benoiton, N. L. (1986). "The crystal structure of N,N′-bismethoxycarbonyl-L-valyl-L-valine, a product of the rearrangement of the symmetrical anhydride." Canadian Journal of Chemistry. [Link]

• NBInno. (2026). "The Chemical Properties and Applications of N-Methoxycarbonyl-L-Valine." NBInno Pharmaceutical Insights.[Link]

• RSC Advances. (2018). "Sulfur(VI) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and their structure–activity relationship studies." Royal Society of Chemistry.[Link]

• Belema, M., et al. (2014). "Anti-viral compounds.

Optimizing reaction conditions for the deprotection of the methoxycarbonyl group

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most notoriously stubborn protecting groups in organic synthesis: the methoxycarbonyl group (methyl carbamate).

While the methyl carbamate provides exceptional stability during multi-step syntheses, its deprotection is challenging. Unlike Boc or Cbz groups, it cannot form a stable carbocation, ruling out standard SN1 cleavage. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure your deprotection steps succeed without compromising your target molecule.

Part 1: Troubleshooting & FAQs

Q1: Why did standard base/acid hydrolysis fail to cleave my methyl carbamate? A: The causality lies in the fundamental mechanism of carbamate stability. Boc undergoes acid-catalyzed cleavage via a stable tert-butyl cation. Cbz undergoes hydrogenolysis or acid cleavage via a benzyl cation. The methoxycarbonyl group cannot form a stable methyl cation, completely ruling out SN1 pathways. Furthermore, base hydrolysis requires nucleophilic attack at the sterically hindered, electron-rich carbamate carbonyl, which is highly resonance-stabilized. Thus, harsh conditions (refluxing strong base/acid) or specialized SN2 nucleophiles (I⁻, RS⁻) that attack the methyl carbon are strictly required.

Q2: My substrate contains acid-sensitive acetals and base-sensitive esters. How can I cleave the methyl carbamate without destroying my molecule? A: You must pivot to a nucleophilic thiolate-mediated approach 1. By using 2-mercaptoethanol and K3PO4 in DMAc at 75 °C, the thiolate acts as a "soft" nucleophile that selectively attacks the "hard" methyl carbon via an SN2 mechanism. This displaces the carbamate anion, which instantly decarboxylates. Because the thiolate attacks the methyl group rather than the carbonyl carbon, your base-sensitive esters and lactones remain intact.

Q3: I tried the TMSI (Iodotrimethylsilane) method, but my yield was low and I observed side reactions. What went wrong? A: TMSI is highly moisture-sensitive. In the presence of trace water, it rapidly hydrolyzes to hexamethyldisiloxane and HI. HI is a strong acid that can cause unwanted side reactions (e.g., ether cleavage, alkene hydrohalogenation). To ensure a robust reaction, you must maintain strictly anhydrous conditions and generate TMSI in situ from TMSCl and NaI 2. The oxophilic silicon activates the carbonyl oxygen, making the methyl group highly susceptible to SN2 attack by the iodide ion.

Q4: When should I opt for harsh basic conditions like Ba(OH)₂? A: Aqueous Barium Hydroxide (Ba(OH)₂) is ideal for highly robust substrates (e.g., aminocyclitols or simple alkaloids) where you need a scalable, inexpensive method and do not have hydrolyzable esters or epimerizable stereocenters 3. It drives the reaction forward by precipitating the byproduct as insoluble barium carbonate (BaCO₃), which simplifies the workup.

Part 2: Strategic Workflows & Mechanisms

Decision tree for selecting the optimal methoxycarbonyl deprotection strategy.

Mechanistic pathways of TMSI and Thiolate-mediated methyl carbamate cleavage.

Part 3: Quantitative Data & Experimental Protocols

Table 1: Quantitative Comparison of Methoxycarbonyl Deprotection Strategies

Method	Reagents & Solvents	Temp	Time	Yield Range	Functional Group Compatibility
Nucleophilic Thiolate	2-Mercaptoethanol, K₃PO₄, DMAc	75 °C	12–24 h	80–95%	Excellent: Tolerates esters, acetals, silyl ethers
Lewis Acid / SN2	TMSCl, NaI, MeCN or CHCl₃	RT to Reflux	2–6 h	75–100%	Moderate: Cleaves ethers, Boc, Cbz; tolerates esters
Strong Acid	30% HBr in AcOH	RT to 110 °C	16–24 h	60–85%	Poor: Cleaves ethers, acetals, Boc, Cbz
Strong Base	Ba(OH)₂·8H₂O, MeOH/H₂O	100 °C	12–24 h	70–90%	Poor: Hydrolyzes esters, amides; epimerizes centers

Self-Validating Experimental Protocols

Protocol A: Nucleophilic Thiolate-Mediated Cleavage

Best for complex, highly functionalized molecules.

• Setup: To a flame-dried flask under N₂, add the methyl carbamate substrate (1.0 equiv) and anhydrous K₃PO₄ (3.0 equiv).

• Solvent & Reagent: Suspend the mixture in anhydrous N,N-dimethylacetamide (DMAc) to a concentration of 0.1 M. Add 2-mercaptoethanol (5.0 equiv) via syringe.

• Reaction: Heat the mixture to 75 °C and stir for 12–24 hours.

• Validation Check 1 (In-Process): Monitor by LC-MS. The intermediate carbamate anion is highly unstable and decarboxylates instantly upon protonation in the LC-MS buffer. Look for the mass of the free amine (M - 58 Da). A distinct thioether odor confirms successful SN2 displacement.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water (3x) and brine to remove DMAc and excess thiol. Dry over Na₂SO₄ and concentrate.

• Validation Check 2 (Post-Workup): Complete absence of the thioether odor in the crude residue validates the purity of the organic phase prior to chromatography.

Protocol B: TMSI-Mediated Cleavage (In Situ Generation)

Best for rapid cleavage when acid-sensitive groups are absent.

• Reagent Generation: In a flame-dried flask under Ar, suspend anhydrous NaI (3.0 equiv) in anhydrous MeCN (0.2 M). Add TMSCl (3.0 equiv) dropwise.

• Validation Check 1 (Reagent Integrity): Stir for 15 minutes. The solution must turn pale yellow/orange due to the formation of trace I₂. If it remains colorless, the NaI is wet or the TMSCl has degraded; abort and use fresh reagents.

• Reaction: Add the methyl carbamate substrate (1.0 equiv) as a solution in MeCN. Stir at room temperature or heat to reflux depending on steric hindrance (2–6 h).

• Validation Check 2 (Quench & TLC): The intermediate silyl carbamate is stable in aprotic solvents and will streak on silica. To accurately monitor by TLC, quench a 10 µL reaction aliquot into 100 µL of MeOH. This solvolyzes the silyl carbamate, allowing you to cleanly spot the free amine.

• Workup: Quench the bulk reaction with MeOH (5 mL/mmol) and stir for 30 mins. Concentrate, dissolve in EtOAc, and wash with saturated aqueous Na₂S₂O₃ to remove iodine color, followed by saturated NaHCO₃.

Protocol C: Strong Base Hydrolysis via Ba(OH)₂

Best for robust alkaloids and aminocyclitols.

• Setup: Dissolve the substrate (1.0 equiv) in a 1:1 mixture of MeOH and H₂O (0.1 M).

• Reaction: Add Ba(OH)₂·8H₂O (5.0–10.0 equiv). Equip with a reflux condenser and heat to 100 °C for 16–24 hours.

• Validation Check 1 (In-Process): Monitor via TLC using a Ninhydrin stain. The starting carbamate is ninhydrin-negative. The product free amine will stain deep purple/brown upon heating, confirming deprotection.

• Workup: Cool the mixture to room temperature. Add chunks of dry ice (solid CO₂) directly to the flask until the pH drops to ~8. This precipitates the excess barium as insoluble BaCO₃.

• Validation Check 2 (Post-Workup): Filter the suspension through a pad of Celite. A perfectly clear filtrate confirms the complete removal of toxic barium salts. Extract the filtrate with CH₂Cl₂ or lyophilize if the amine is highly polar.

References

• Title: Nucleophilic Deprotection of Carbamates Source: Organic Letters (via Organic Chemistry Portal) URL: [Link]

• Title: Protection of Amine by Carbamate Source: SynArchive URL: [Link]

• Title: Enantioselective Total Syntheses of Sannamycins A and B Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. pubs.acs.org [pubs.acs.org]

Strategies to improve the solubility of "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" in organic solvents

Welcome to the Technical Support Center for Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly abbreviated as Moc-Val-OMe or N-(Methoxycarbonyl)-valine methyl ester). This guide is designed for researchers, medicinal chemists, and drug development professionals who require authoritative, field-proven strategies to optimize the solubility of this protected amino acid building block in organic solvents.

Molecule Overview & Mechanistic Context

Moc-Val-OMe (Molecular Weight: 189.21 g/mol ) is a fully protected derivative of the amino acid valine[1]. It typically presents as a white to off-white crystalline powder, though depending on the enantiomeric purity and ambient temperature, it can also appear as a viscous, colorless-to-light-yellow oil[1].

Because both the N-terminus (methoxycarbonyl) and C-terminus (methyl ester) are capped, the molecule lacks the zwitterionic charges of free valine. This modification inherently shifts its solubility profile, making it highly soluble in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). However, the carbamate (Moc) N-H group remains a strong hydrogen bond donor, and the carbonyl oxygens act as hydrogen bond acceptors. In non-polar solvents (e.g., hexanes, heptane), these molecules can form robust intermolecular hydrogen-bonded networks, leading to aggregation, gelation, or precipitation[2][3].

Frequently Asked Questions (FAQs)

Q: Why does Moc-Val-OMe precipitate when I switch from dichloromethane (DCM) to hexanes during column chromatography? A: This is a classic thermodynamic issue driven by solvent polarity. While DCM (a polar aprotic solvent) can effectively solvate the carbamate moiety, hexanes cannot participate in hydrogen bonding or dipole-dipole interactions. When the ratio of hexanes increases, the solute-solute intermolecular hydrogen bonds (N-H ··· O=C) become energetically more favorable than solute-solvent interactions, causing the compound to crash out of solution[4]. Solution: Maintain a minimum of 10-20% ethyl acetate or DCM in your mobile phase to keep the compound solvated.

Q: How can I achieve a highly concentrated stock solution (>1 M) for scale-up peptide synthesis? A: To achieve high concentrations, you must actively disrupt the crystal lattice energy. We recommend using a binary solvent system. Start with a primary solvent like DCM or Ethyl Acetate, and add 5–10% of a strong hydrogen-bond acceptor co-solvent like Dimethylformamide (DMF) or DMSO[2]. The co-solvent acts as a thermodynamic wedge, breaking the intermolecular carbamate networks.

Q: Does the stereochemistry (L- vs. D-valine) affect its solubility in organic solvents? A: Pure enantiomers (e.g., Moc-L-Val-OMe or Moc-D-Val-OMe) possess identical solubility profiles in achiral solvents[1][5]. However, if you are working with a racemic mixture (DL-valine derivative), the solubility may differ due to the formation of a racemic crystalline lattice, which often has a different lattice energy (and thus a different dissolution threshold) than the pure enantiomer.

Troubleshooting & Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Do not skip the verification steps.

Protocol A: Systematic Solubilization for High-Concentration Assays

Use this protocol when preparing concentrated stock solutions for coupling reactions or formulation.

• Initial Dispersion: Weigh the desired amount of Moc-Val-OMe into a clean, dry glass vial. Add the primary organic solvent (e.g., DCM or Acetone) to reach 90% of your target volume.

• Mechanical Agitation: Vortex the solution for 60 seconds. Causality: Mechanical agitation increases the surface area of the solid exposed to the solvent, accelerating the kinetic rate of dissolution.

• Thermal Disruption (If insoluble): If particulates remain, place the vial in a water bath set to 35–40 °C and apply sonication for 5 minutes[1][6]. Causality: Gentle heating provides the kinetic energy required to overcome the lattice enthalpy, while sonication prevents localized supersaturation.

• Co-Solvent Rescue (If cloudiness persists): Add a polar co-solvent (DMSO or DMF) dropwise, up to a maximum of 10% of the total volume, vortexing between drops[2].

• Self-Validation Step: Remove the vial from the heat source and allow it to cool to room temperature (20–25 °C) for 30 minutes. Hold the vial against a dark background and inspect for Schlieren lines (wavy lines indicating incomplete mixing) or micro-crystals. If the solution remains optically clear, thermodynamic stability is confirmed.

Protocol B: Rescuing Precipitated Intermediates during Purification

Use this protocol if the compound oils out or precipitates during liquid-liquid extraction.

• Phase Identification: Identify which layer contains the precipitated Moc-Val-OMe (usually at the interface of the aqueous and organic layers).

• Solvent Adjustment: Add 5–10 mL of Ethyl Acetate or a minimal amount of Methanol directly to the separatory funnel.

• Re-equilibration: Gently invert the funnel 5–10 times (do not shake vigorously to avoid emulsions). The added polar solvent will disrupt the intermolecular aggregation and pull the compound back into the organic phase.

• Self-Validation Step: Spot the organic layer on a TLC plate. A single, concentrated spot confirms the compound has been successfully re-solvated without degradation.

Quantitative Data Presentation

The table below summarizes the expected solubility behavior of Moc-Val-OMe based on solvent properties and the behavior of structurally analogous protected amino acids (like Fmoc-L-valine)[4].

Solvent System	Dielectric Constant (ε)	H-Bond Acceptor Capacity	Expected Solubility Limit	Recommended Application
Methanol	32.7	High	Very High (>0.5 M)	Stock solutions, polar reactions
Acetone	20.7	High	Very High (>0.5 M)	Glassware cleaning, specific assays
Dichloromethane (DCM)	8.9	Low	High (~0.2 - 0.5 M)	Extractions, standard synthesis
Ethyl Acetate (EtOAc)	6.0	Moderate	High (~0.2 - 0.5 M)	Chromatography, extractions
Hexanes / Heptane	~1.9	None	Very Low (<0.01 M)	Anti-solvent for crystallization

Solubilization Workflow Visualization

The following decision tree outlines the logical progression for solubilizing protected amino acid esters.

Workflow for optimizing the solubility of Moc-Val-OMe in organic solvents.

References

• Prediction and improvement of protected peptide solubility in organic solvents Source: PubMed (National Institutes of Health) URL:[Link]

• Peptide Solubilization: Solubility of Peptides Source: JPT Peptide Technologies URL:[Link]

• Solubility of Fmoc-l-valine in Fourteen Monosolvents: Characterization, Determination, Analysis, and Model Correlation Source: Journal of Chemical & Engineering Data (ACS Publications) URL:[Link]

• Protecting Groups for Amines: Carbamates Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. jpt.com [jpt.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CAS 74761-42-5: N-(Methoxycarbonyl)-L-valine | CymitQuimica [cymitquimica.com]
• 6. Solubility Guidelines for Peptides [sigmaaldrich.com]

Addressing incomplete coupling of "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" in SPPS

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the incorporation of specialized building blocks, such as those used in antiviral drug development (e.g., Ledipasvir or Daclatasvir). A common, yet critical, point of failure occurs when attempting to couple Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe) during Solid-Phase Peptide Synthesis (SPPS).

This guide provides a root-cause analysis, corrective workflows, and optimized protocols to resolve this specific coupling failure.

Part 1: Root Cause Analysis (FAQ)

Q1: Why is my coupling of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate completely failing, yielding a positive (blue) Kaiser test? A1: The fundamental issue is a structural mismatch with SPPS methodology. The compound you are using is a methyl ester (Moc-Val-OMe). SPPS coupling mechanisms strictly require a building block with a free C-terminal carboxylic acid to form a peptide bond with the resin-bound N-terminal amine [1]. Because the C-terminus of your reagent is protected as a methyl ester, it cannot be activated by standard coupling reagents, resulting in zero coupling and unreacted amines on the resin.

Q2: Can I force the coupling of the methyl ester by using stronger activators (e.g., HATU, COMU) or elevated temperatures? A2: No. Activating agents like HATU or DIC/Oxyma operate by converting a free carboxylic acid into a highly reactive intermediate (such as an O-At active ester). They are chemically inert toward methyl esters [1]. Attempting to force the reaction will only degrade your resin-bound peptide or cause side reactions (such as guanidinylation of the N-terminus by unreacted HATU). You must either hydrolyze the ester or purchase the correct free acid building block: 2-[(methoxycarbonyl)amino]-3-methylbutanoic acid (Moc-Val-OH) [3].

Q3: If I switch to the correct free acid (Moc-Val-OH), will the coupling proceed smoothly? A3: Not necessarily. Valine is a β -branched amino acid, which introduces significant steric hindrance during the nucleophilic attack by the resin-bound amine. Even with the free acid, you may experience incomplete coupling if you rely on standard carbodiimides (like DIC/HOBt). For sterically hindered β -branched residues, utilizing highly efficient uronium/aminium salts like HATU with a strong base (DIPEA) is mechanistically required to drive the reaction to completion [2].

Part 2: Reagent Comparison & Quantitative Data

To prevent future inventory errors, it is crucial to distinguish between the ester intermediate and the active SPPS building block.

Property / Parameter	Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate	2-[(methoxycarbonyl)amino]-3-methylbutanoic acid
Common Abbreviation	Moc-Val-OMe	Moc-Val-OH
CAS Number	Various / Intermediate	74761-42-5
C-Terminal Status	Protected (Methyl Ester)	Deprotected (Free Carboxylic Acid)
SPPS Reactivity	Inert (0% Coupling)	Active (Requires strong activation)
Primary Application	Solution-phase intermediate	SPPS building block for antivirals
Required Action	Saponification prior to use	Direct use with HATU/DIPEA

Part 3: Corrective Workflows & Experimental Protocols

If you currently have the methyl ester in your inventory, you must convert it to the free acid before proceeding with SPPS. Below are the self-validating protocols for both the correction (saponification) and the subsequent SPPS coupling.

Protocol A: Saponification of Moc-Val-OMe to Moc-Val-OH

This solution-phase protocol hydrolyzes the unreactive methyl ester into the required free carboxylic acid.

• Dissolution: Dissolve 1.0 eq of Moc-Val-OMe in a 3:1 mixture of Tetrahydrofuran (THF) and Methanol (MeOH) to ensure complete solubility.

• Hydrolysis: Cool the solution to 0 °C in an ice bath. Slowly add 2.0 eq of aqueous Lithium Hydroxide (LiOH·H₂O, 1M solution) dropwise.

• Reaction: Remove the ice bath and stir the mixture at room temperature for 2–4 hours. Monitor the disappearance of the ester via TLC or LC-MS.

• Acidification: Once complete, concentrate the mixture in vacuo to remove organic solvents. Cool the aqueous layer to 0 °C and carefully acidify to pH 2–3 using 1M HCl.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield Moc-Val-OH as a white solid. Verify the mass (Expected [M-H]⁻ m/z ~174.1) before proceeding to SPPS.

Protocol B: Optimized SPPS Coupling of Moc-Val-OH

Due to the β -branching of Valine, standard DIC coupling is insufficient. This protocol utilizes HATU for maximum activation efficiency [2].

• Resin Preparation: Swell the resin-bound peptide (free N-terminus) in DMF for 30 minutes.

• Activation: In a separate vial, dissolve 3.0 to 4.0 eq of Moc-Val-OH and 2.9 to 3.9 eq of HATU in a minimal volume of peptide-synthesis grade DMF.

• Base Addition: Add 6.0 to 8.0 eq of N,N-Diisopropylethylamine (DIPEA) to the activation vial. The solution will turn yellow, indicating the formation of the active O-At ester. Pre-activate for exactly 2 minutes.

• Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 60 to 120 minutes.

• Validation: Drain and wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min). Perform a Kaiser test. If the beads are colorless, coupling is complete. If slightly blue, perform a second coupling using the same equivalents for 60 minutes.

Part 4: Mechanistic Workflow Visualization

The following diagram illustrates the logical divergence between using the incorrect methyl ester versus the corrected free acid in your SPPS workflow.

Workflow demonstrating the failure of Moc-Val-OMe in SPPS and its correction via saponification.

References

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis Source: International Journal of Peptide Research and Therapeutics URL:[Link]

• Toward a Green SPPS: The Use of an Innovative Mesoporous pDVB Support for Environmentally Friendly Solvents Source: PubMed Central (PMC) / NIH URL:[Link]

Technical Support Center: Managing Peptide Aggregation with Hydrophobic Residues

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and resolve severe peptide aggregation during Solid-Phase Peptide Synthesis (SPPS)—particularly when working with highly hydrophobic, sterically hindered building blocks like N-Moc-Valine derivatives.

Diagnostic Overview: The Mechanistic Root of Aggregation

When synthesizing peptides containing sequences of contiguous hydrophobic amino acids (e.g., Val, Ile, Ala), researchers frequently encounter a sudden, complete failure of both deprotection and acylation reactions.

The Causality of Aggregation: Valine is a β -branched amino acid. Its bulky isopropyl side chain severely restricts the ϕ and ψ dihedral angles of the peptide backbone, thermodynamically favoring an extended β -sheet conformation[1.3]. When multiple hydrophobic residues are in proximity, these extended chains self-associate via intermolecular hydrogen bonding, burying the reactive N-terminus inside an insoluble aggregate[1.6].

The addition of an N-Moc (methoxycarbonyl) group further exacerbates this. The N-Moc group acts as a highly hydrophobic, uncharged terminal cap (often used in medicinal chemistry for targets like Hepatitis C inhibitors[1.8]). By eliminating the terminal positive charge of the amine, electrostatic repulsion between chains is lost, driving rapid hydrophobic collapse and causing the resin matrix to visibly shrink[1.1].

Troubleshooting Workflow & Self-Validating Protocols

To resolve aggregation, you must systematically disrupt the hydrogen bonding network. Follow the decision tree below, executing the protocols in order of increasing intervention.

Figure 1: Step-by-step decision tree for diagnosing and resolving SPPS peptide aggregation.

Protocol A: Solvent & Chaotropic Disruption

Standard DMF often lacks the solvation power to break established β -sheets. We must alter the dielectric constant and disrupt the solvent structure.

• Drain the standard DMF from the reaction vessel.

• Prepare a chaotropic solvent mixture: either a "Magic Mixture" of DCM/DMF/NMP (1:1:1) or DMF supplemented with 0.4 M KSCN (potassium thiocyanate)[1.3, 1.4].

• Couple : Add the activated N-Moc-Val-OH (ensure the methyl ester has been saponified prior to SPPS) and coupling reagent (e.g., DIC/Oxyma) dissolved in the new solvent system.

• Self-Validation : Perform a Kaiser test. A negative result (yellow beads) confirms the aggregate was broken and acylation is complete. If positive (blue beads), proceed to Protocol B.

Protocol B: Thermodynamic Disruption (Microwave SPPS)

If chemical disruption fails, thermal energy must be applied to overcome the kinetic barrier of the hydrogen-bonded network.

• Suspend the resin in NMP (preferred over DMF at high temperatures to prevent degradation).

• Add the hydrophobic building block and coupling reagents.

• Irradiate : Apply microwave irradiation to maintain a constant 75°C for 5–10 minutes[1.4].

• Self-Validation : Monitor the UV absorbance of the subsequent Fmoc deprotection effluent at 301 nm. A sharp, narrow peak validates that the sequence is fully accessible[1.1].

Protocol C: Structural Disruption (Backbone Modification)

When thermodynamic and solvent approaches fail, you must physically prevent hydrogen bonding by modifying the peptide backbone.

• Identify a Ser, Thr, or Cys residue near the problematic Valine stretch.

• Substitute the standard amino acid with a pseudoproline dipeptide (e.g., Fmoc-Val-Ser( ψMe,Me pro)-OH). The oxazolidine ring forces a cis-amide bond, introducing a physical kink that shatters the β -sheet[1.1, 1.3]. Alternatively, use Dmb or Hmb backbone protection[1.1].

• Self-Validation : Perform a micro-cleavage (TFA/TIS/H2O) on 5 mg of resin. Analyze via LC-MS. The presence of the target mass without deletion sequences validates the structural disruption.

Quantitative Efficacy of Aggregation-Breaking Strategies

Strategy	Reagent / Condition	Optimal Concentration	Typical Yield Increase	Mechanism of Action
Solvent Disruption	DMSO, NMP, or TFE in DMF	10–20% (v/v)	+15–30%	Disrupts intermolecular H-bonds by increasing solvent polarity and solvation potential[1.3].
Chaotropic Salts	KSCN or NaClO₄	0.4–0.8 M	+20–40%	Alters solvent structure; breaks unfavorable secondary structures[1.2, 1.4].
Thermodynamic	Microwave Heating	75°C (25–30W)	+30–50%	Overcomes kinetic barriers of β -sheet formation[1.4].
Structural	Pseudoproline (oxazolidine)	1 per 5–6 residues	+40–60%	Forces a cis-amide bond, physically kinking the backbone to prevent aggregation[1.1].

Frequently Asked Questions (FAQs)

Q: I am trying to couple N-Moc-Val-OMe directly to my resin-bound peptide, but the coupling fails completely. Why? A: This is a chemical compatibility issue, not just aggregation. The "-OMe" indicates a methyl ester. Esters cannot directly acylate a resin-bound amine under standard SPPS conditions. You must first saponify the N-Moc-Val-OMe to its free acid form (N-Moc-Val-OH) using LiOH/THF/H₂O before attempting to activate and couple it[1.7]. Once converted to the free acid, you will likely still face aggregation due to the hydrophobicity, which the protocols above will resolve.

Q: Can I just increase the coupling time for hydrophobic sequences to force the reaction? A: No. Prolonged coupling without disrupting the aggregate rarely works. The N-terminus is physically buried inside the β -sheet matrix. Extending the reaction time only increases the likelihood of side reactions, such as truncation, racemization, or aspartimide formation. You must break the aggregate first using solvents, heat, or structural modifiers[1.4].

Q: How do I distinguish between aggregation and a simple slow coupling? A: Aggregation presents as a sudden, dramatic drop in coupling efficiency (e.g., going from 99% to 10% in a single step), accompanied by visible shrinking of the resin matrix[1.1]. In automated continuous flow synthesis, it is detected by the flattening and broadening of the Fmoc deprotection UV profile[1.1]. A simple slow coupling will gradually improve with time or double-coupling; an aggregation-blocked coupling will not.

Q: Are chaotropic salts safe for all peptide sequences? A: While chaotropic agents like KSCN or NaClO₄ are excellent for breaking unfavorable secondary structures[1.2], they can precipitate certain coupling reagents (like uranium-based activators such as HATU) or cause side reactions with sensitive protecting groups. Always wash the resin thoroughly with standard DMF before proceeding to the cleavage step[1.4].

References

• Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. GenScript. URL:[Link]

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC / NIH. URL:[Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. URL:[Link]

• Generic hydrophobic residues are sufficient to promote aggregation of the Alzheimer's Aβ42 peptide. PMC / NIH. URL: [Link]

• N,N-Dialkoxycarbonylamino acid formation from a mixed anhydride through intramolecular urethane acylation. Canadian Journal of Chemistry. URL: [Link]

• Discovery of 2-[4-{{2-(2 S ,5 R )-2-Cyano-5-ethynyl-1-pyrrolidinyl]-2-oxoethyl]amino]- 4-methyl-1-piperidinyl]-4-pyridinecarboxylic Acid. ResearchGate. URL: [Link]

Purification strategies for peptides containing "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate"

Technical Support Center: Purification Strategies for Peptidomimetics Containing the Moc-Val-OMe Moiety

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the purification of complex peptidomimetics and small-molecule antivirals. A recurring structural motif in blockbuster Hepatitis C Virus (HCV) NS5A inhibitors—such as 1, 2, and Velpatasvir—is the N-methoxycarbonyl-L-valine (Moc-Val) cap[1]. During synthesis, the methyl ester precursor, Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe), is either utilized as a key building block or appears as a terminal esterification product.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and quantitative insights to resolve the most common chromatographic issues associated with the Moc-Val-OMe moiety.

Section 1: Troubleshooting Guides & FAQs

FAQ 1: Why does my peptide containing the Moc-Val moiety exhibit severe peak tailing during RP-HPLC?

• Causality: The Moc-Val group is highly hydrophobic, but in NS5A inhibitors, it is almost always coupled adjacent to basic nitrogenous heterocycles (e.g., pyrrolidine or imidazole rings in Daclatasvir and Ledipasvir)[2]. While the Moc-Val moiety drives strong hydrophobic retention, the unshielded basic nitrogens engage in secondary ion-exchange interactions with residual, unprotonated silanols on the silica-based stationary phase.

• Solution: Utilize a fully end-capped C18 column and strictly control the mobile phase pH. A low-pH buffer (e.g., 0.1% Trifluoroacetic acid, pH ~2.0) ensures that both the basic residues and the silanols (pKa ~3.5-4.5) are fully protonated, repelling each other and sharpening the peak.

FAQ 2: LC-MS analysis shows a persistent -14 Da impurity co-eluting with my target Moc-Val-OMe peptide. What is this, and how do I separate it?

• Causality: A mass shift of -14 Da relative to the Moc-Val-OMe target indicates ester hydrolysis, yielding the free carboxylic acid (Moc-Val-OH). The methyl ester is highly susceptible to base-catalyzed hydrolysis if the sample is solubilized in high-pH buffers or if aqueous ammonium hydroxide is used during preparative chromatography (3)[3].

• Solution: The free acid is more polar and will elute slightly earlier than the methyl ester. To resolve this critical pair, flatten the gradient slope to 0.25%–0.5% B/min across the elution window. If co-elution persists, switch to a Phenyl-Hexyl stationary phase; the differential π−π interactions often exploit the structural differences between the ester and the free acid better than standard hydrophobic C18 phases.

FAQ 3: How do I prevent epimerization of the valine chiral center during sample preparation?

• Causality: The α -proton of the Moc-Val residue is rendered relatively acidic by the adjacent electron-withdrawing methoxycarbonyl group and the carbonyl carbon. Exposure to basic conditions (pH > 8) during sample solubilization promotes proton abstraction, leading to the formation of the D-valine epimer (diastereomer impurity)[3].

• Solution: Always solubilize the crude mixture in slightly acidic or neutral conditions (e.g., 50% Acetonitrile / 50% Water with 0.1% Formic Acid).

Section 2: Quantitative Data & Chromatographic Behavior

Table 1: Chromatographic Behavior and Resolution Strategies for Moc-Val-OMe and Common Impurities

Analyte / Impurity	Mass Shift ( Δ Da)	Relative Retention Time (RRT)	Causality / Mechanism	Recommended Resolution Strategy
Moc-Val-OMe Target	0	1.00	N/A	End-capped C18, 0.1% TFA
Moc-Val-OH (Free Acid)	-14	0.85 - 0.92	Base-catalyzed ester hydrolysis	Phenyl-Hexyl column, pH 2.5
D-Val Epimer	0	0.95 - 1.05	Base-catalyzed α -proton abstraction	Chiral chromatography or shallow gradient (0.25% B/min)
Des-Moc Impurity	-58	0.60 - 0.75	Incomplete N-terminal capping	Standard C18 gradient (easily resolved due to high polarity)

Section 3: Self-Validating Experimental Protocol

Protocol: Two-Dimensional RP-HPLC Purification Workflow for Moc-Val-OMe Peptidomimetics This protocol is designed as a self-validating system; each step contains an internal check to ensure the integrity of the molecule before proceeding.

Step 1: Sample Solubilization and Clarification

• Weigh the crude peptide and dissolve it in a mixture of Dimethylformamide (DMF) and 0.1% aqueous TFA (1:1 v/v) to a concentration of 20 mg/mL.

• Self-Validation Check: Measure the pH of an aliquot using pH paper. It must read < 6.0. If pH > 6.0, add dropwise 10% TFA until acidic to prevent epimerization.

• Centrifuge at 10,000 x g for 10 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.

Step 2: Primary RP-HPLC Purification (Low pH)

• Column: Preparative C18, fully end-capped (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase A: Water + 0.1% TFA; Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 60% B over 50 minutes (1% B/min).

• Flow Rate: 20 mL/min. UV Detection at 220 nm and 254 nm.

• Self-Validation Check: Analyze the main peak fractions via analytical LC-MS. The target mass must match the Moc-Val-OMe exact mass, and peak symmetry (tailing factor) should be < 1.5.

Step 3: Orthogonal Polishing (If -14 Da Impurity is > 1%)

• If the Moc-Val-OH impurity co-elutes, pool the fractions and dilute 1:1 with Mobile Phase A.

• Column: Preparative Phenyl-Hexyl (250 x 21.2 mm, 5 µm).

• Gradient: Isocratic hold at 5% below the elution percentage of the primary run for 10 minutes, followed by a shallow gradient of 0.25% B/min.

• Self-Validation Check: The free acid will elute significantly earlier on the Phenyl-Hexyl phase due to altered π−π selectivity.

Step 4: Lyophilization

• Pool fractions with >98% purity.

• Flash-freeze in liquid nitrogen and lyophilize for 48 hours.

Section 4: Mandatory Visualization

Caption: Troubleshooting workflow for the purification of Moc-Val-OMe containing peptidomimetics.

Section 5: References

• Title: HARVONI® (ledipasvir and sofosbuvir) tablets, for oral use Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Summary on compassionate use for - Daclatasvir, Bristol-Myers Squibb Pharma EEIG Source: European Medicines Agency (EMA) URL: [Link]

• Title: Stability Indicating RP-HPLC Method for Estimation of Potential Impurities in Ledipasvir and Characterization of a New Degradant Source: Oxford Academic URL: [Link]

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Base Stability of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (commonly referred to as Moc-Val-OMe ).

Because this molecule features both a base-labile methyl ester and a stereocenter adjacent to an electron-withdrawing carbamate, selecting the correct base during synthetic workflows is critical. Improper base selection can lead to unwanted ester hydrolysis (saponification) or a complete loss of stereochemical integrity (racemization).

Frequently Asked Questions (FAQs)

Q1: Why does Moc-Val-OMe lose enantiomeric purity when exposed to certain bases?

A: The loss of enantiomeric purity in Moc-Val-OMe is driven by direct enolization (α-proton abstraction).

In many N-acyl protected amino acids, racemization occurs rapidly via an oxazolone (azlactone) intermediate. However, the N-methoxycarbonyl (Moc) group is a carbamate. The resonance contribution from the methoxy oxygen makes the carbamate oxygen significantly less nucleophilic, effectively suppressing oxazolone formation .

Instead, racemization of Moc-Val-OMe under basic conditions proceeds almost exclusively through the direct abstraction of the α-proton. The electron-withdrawing nature of both the Moc group and the methyl ester increases the acidity of this α-proton. When a sufficiently strong or unhindered base is introduced, it abstracts the proton to form a planar enolate intermediate. Upon reprotonation, the proton can add to either face of the planar enolate, resulting in a racemic mixture .

Q2: Why is Lithium Hydroxide (LiOH) preferred over Sodium Hydroxide (NaOH) for saponifying the methyl ester?

A: The preference for LiOH is rooted in the Lewis acidic nature of the lithium cation (Li⁺).

When saponifying the methyl ester to yield Moc-Val-OH, the goal is to maximize the rate of nucleophilic attack by hydroxide while minimizing the rate of α-proton abstraction. Li⁺ strongly coordinates to the carbonyl oxygens of both the ester and the Moc carbamate. This coordination organizes the transition state and makes the ester carbonyl highly electrophilic, accelerating the delivery of the hydroxide nucleophile .

Because of this catalytic effect, LiOH saponification can be performed at 0°C—a temperature where the competing enolization pathway is kinetically frozen. NaOH lacks this strong coordination effect, requiring higher temperatures or extended reaction times, which inadvertently provides the activation energy necessary for α-proton abstraction and subsequent racemization .

Q3: Can I use organic bases like DIPEA or DBU during coupling reactions involving Moc-Val-OMe?

A: It depends entirely on the steric hindrance and pKa of the base.

• DIPEA (N,N-Diisopropylethylamine): Yes. DIPEA is highly sterically hindered. While it is a moderately strong base, its bulkiness prevents it from effectively accessing the sterically shielded α-proton of the valine isopropyl side chain.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): No. DBU is a strong, non-nucleophilic amidine base that will rapidly abstract the α-proton, leading to severe epimerization/racemization even at room temperature.

Quantitative Data: Base Selection Matrix

To aid in your experimental design, the following table summarizes the kinetic and mechanistic outcomes of exposing Moc-Val-OMe to various common bases.

Table 1: Impact of Base Selection on Moc-Val-OMe Stability

Base Reagent	Solvent System	Relative Hydrolysis Rate	Racemization Risk	Mechanistic Outcome
LiOH (1.1 eq)	THF/MeOH/H₂O (0°C)	Very Fast	Low	Clean saponification to Moc-Val-OH due to Li⁺ coordination.
NaOH (1.5 eq)	MeOH/H₂O (25°C)	Fast	Moderate	Hydrolysis competes with direct enolization; partial epimerization.
DIPEA (3.0 eq)	DCM or DMF (25°C)	None	Very Low	Sterically hindered; insufficient to abstract the α-proton.
DBU (1.1 eq)	THF or DCM (25°C)	None	High	Strong base; rapid α-proton abstraction (enolate formation).

Mechanistic and Troubleshooting Visualizations

Fig 1. Competing pathways of Moc-Val-OMe under basic conditions: Enolization vs. Hydrolysis.

Fig 2. Decision matrix for base selection to preserve stereochemical integrity.

Experimental Protocol: Stereoretentive Saponification of Moc-Val-OMe

Objective: Convert Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate to its corresponding free acid (Moc-Val-OH) without compromising the C2 stereocenter. System Validation: This protocol is self-validating. The strict temperature control prevents the activation energy required for enolization from being reached, and the final Chiral HPLC step confirms the integrity of the output.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a solvent mixture of Tetrahydrofuran (THF), Methanol (MeOH), and deionized Water (H₂O) in a 3:1:1 volumetric ratio. Pre-chill the mixture in an ice bath to exactly 0°C.

• Substrate Dissolution: Dissolve 1.0 equivalent of Moc-Val-OMe in the chilled solvent mixture. Ensure the concentration is approximately 0.2 M to prevent intermolecular side reactions.

• Base Addition: Prepare a 1.0 M aqueous solution of Lithium Hydroxide (LiOH). Slowly add 1.1 equivalents of the LiOH solution dropwise to the reaction flask over 10 minutes. Causality note: Dropwise addition prevents localized exothermic spikes that could trigger α-proton abstraction.

• Reaction Monitoring: Stir the reaction at 0°C. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 1:1, visualized with Ninhydrin stain) or LC-MS. The reaction typically reaches completion within 1.5 to 2 hours.

• Quenching (Critical Step): Once complete, immediately quench the reaction at 0°C by adding 1.0 M aqueous Citric Acid or 1.0 M HCl dropwise until the pH of the aqueous layer reaches 3.0 - 4.0. Causality note: Rapid quenching neutralizes the base before the solvent is removed, preventing concentration-driven racemization.

• Extraction: Remove the volatile organic solvents (THF/MeOH) under reduced pressure at a bath temperature not exceeding 25°C . Extract the remaining aqueous phase with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation: Analyze the crude Moc-Val-OH product using Chiral HPLC (e.g., Chiralpak IC column, Hexane/IPA/TFA gradient) against a racemic standard to confirm an enantiomeric excess (ee) of >98%.

References

• Dynamic Kinetic Resolution of N-Protected Amino Acid Esters via Phase-Transfer Catalytic Base Hydrolysis Journal of the American Chemical Society (ACS)[Link]

• Amino Acid Active Esters. III. Base-Catalyzed Racemization of Peptide Active Esters The Journal of Organic Chemistry (ACS)[Link]

• Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III) Journal of the Chemical Society, Dalton Transactions (RSC)[Link]

Reference Data & Comparative Studies

A Comparative Guide to N-Terminal Protection in Peptide Synthesis: Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate vs. Boc-Val-OMe

For Researchers, Scientists, and Drug Development Professionals

In the precise and demanding field of peptide synthesis, the selection of appropriate protecting groups is a critical determinant of overall efficiency, yield, and purity. This guide provides an in-depth technical comparison between two N-terminally protected valine derivatives: Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe) and N-tert-butoxycarbonyl-L-valine methyl ester (Boc-Val-OMe). While both are designed for use in peptide synthesis, particularly in solution-phase strategies, they possess distinct chemical properties that influence their performance. This document will explore these differences, offering field-proven insights and a logical framework for choosing the optimal reagent for your synthetic needs.

Introduction to the Contenders: Moc-Val-OMe and Boc-Val-OMe

At the heart of this comparison are the two N-terminal protecting groups: the methoxycarbonyl (Moc) group and the tert-butoxycarbonyl (Boc) group. Both are carbamates, designed to shield the nucleophilic α-amino group of the valine methyl ester during peptide bond formation, thereby preventing unwanted side reactions and ensuring sequential peptide chain elongation.

Chemical Structures:

• Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe): This molecule features the relatively compact methoxycarbonyl protecting group.

• N-tert-butoxycarbonyl-L-valine methyl ester (Boc-Val-OMe): This well-established reagent utilizes the bulkier tert-butoxycarbonyl protecting group.[1]

The choice between these two seemingly similar molecules can have significant implications for coupling kinetics, the propensity for racemization, and the deprotection strategy.

Protecting Group Analysis: A Tale of Two Carbamates

The efficacy of a protecting group is primarily dictated by its steric and electronic properties, as well as its lability under specific chemical conditions.

The Bulky Guardian: The Boc Group

The tert-butoxycarbonyl (Boc) group is a cornerstone of peptide synthesis, particularly in the classic Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.[2][3] Its key characteristics include:

• Acid Lability: The Boc group is readily cleaved under moderately acidic conditions, most commonly with trifluoroacetic acid (TFA).[2][4] The mechanism proceeds through the formation of a stable tert-butyl cation, which necessitates the use of scavengers to prevent side reactions with sensitive residues like tryptophan and methionine.[5]

• Steric Hindrance: The bulky tert-butyl group provides significant steric hindrance around the α-amino group. While this can sometimes slow down coupling reactions, especially with other sterically hindered amino acids, it also plays a role in preventing certain side reactions.[6]

The Streamlined Protector: The Moc Group

The methoxycarbonyl (Moc) group, while also a carbamate, presents a different set of properties:

• Enhanced Acid Stability: The Moc group is significantly more stable to acidic conditions than the Boc group. This is because the formation of a methyl cation during acid-mediated cleavage is highly unfavorable compared to the stable tert-butyl cation.[7] This differential stability is a key point of orthogonality.

• Deprotection Strategy: Removal of the Moc group requires specific, non-standard conditions. One reported method involves the use of trichloromethylsilane (MeSiCl3) and a tertiary amine in an aprotic solvent, followed by aqueous workup.[8][9] This distinct deprotection requirement allows for its use in synthetic strategies where Boc or Fmoc groups are also present and need to be selectively retained or removed.

Performance Comparison in Peptide Synthesis

While direct, head-to-head experimental data comparing Moc-Val-OMe and Boc-Val-OMe is scarce in publicly available literature, a robust comparison can be inferred from the fundamental chemical properties of the Moc and Boc protecting groups and established principles of peptide chemistry.

Coupling Efficiency and Steric Effects

The rate of peptide bond formation is influenced by the steric hindrance around the reacting functional groups. The less bulky nature of the methoxycarbonyl (Moc) group compared to the tert-butoxycarbonyl (Boc) group suggests that Moc-Val-OMe may exhibit faster coupling kinetics . This can be particularly advantageous when coupling to a sterically hindered N-terminus or when synthesizing "difficult sequences" prone to aggregation.[]

Racemization: A Perennial Challenge

Racemization of the activated amino acid is a critical side reaction in peptide synthesis, primarily proceeding through the formation of a 5(4H)-oxazolone intermediate. The propensity for racemization is influenced by the coupling reagents, base, temperature, and the nature of the N-terminal protecting group. While both N-alkoxycarbonyl-protected amino acids are susceptible to this, the electronic effect of the protecting group can play a role. However, without direct comparative studies, it is difficult to definitively state which group offers superior protection against racemization. The choice of coupling reagents and additives, such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma), remains the most critical factor in suppressing racemization for both derivatives.

Deprotection: A Study in Orthogonality

The most significant practical difference between Moc-Val-OMe and Boc-Val-OMe lies in their deprotection conditions. This difference forms the basis of their orthogonality in a synthetic strategy.

• Boc-Val-OMe Deprotection: This is a standard, well-documented procedure involving treatment with TFA, typically in a solvent like dichloromethane (DCM).[4]

• Moc-Val-OMe Deprotection: The removal of the Moc group requires a distinct set of reagents, such as MeSiCl3/triethylamine.[8][9] This makes the Moc group orthogonal to the Boc group, meaning one can be removed in the presence of the other.

This orthogonality is a powerful tool for the synthesis of complex peptides with multiple protection schemes.

Side Reactions

The primary side reaction associated with the Boc group is the alkylation of sensitive residues by the tert-butyl cation generated during deprotection.[5] The Moc group , being more stable, does not generate a corresponding carbocation under standard acidic conditions. However, the specific conditions required for Moc deprotection (e.g., using silyl chlorides) may introduce their own set of potential side reactions that need to be considered based on the overall substrate.

Data Summary: Moc-Val-OMe vs. Boc-Val-OMe

Feature	Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe)	N-tert-butoxycarbonyl-L-valine methyl ester (Boc-Val-OMe)
N-Protecting Group	Methoxycarbonyl (Moc)	tert-Butoxycarbonyl (Boc)
Steric Hindrance	Lower	Higher[6]
Inferred Coupling Kinetics	Potentially faster	Potentially slower
Acid Lability	High stability[7]	Labile[2][4]
Standard Deprotection	MeSiCl3 / Et3N in THF, then H2O[8][9]	Trifluoroacetic Acid (TFA) in DCM[4]
Orthogonality	Orthogonal to Boc and Fmoc groups	Orthogonal to Fmoc and Cbz groups
Key Side Reactions	To be determined based on deprotection conditions	Alkylation by tert-butyl cations during deprotection[5]

Experimental Workflows

The following diagrams illustrate the conceptual workflows for the use of Moc-Val-OMe and Boc-Val-OMe in a dipeptide synthesis.

Caption: Boc-Val-OMe Peptide Coupling Workflow.

Caption: Moc-Val-OMe Peptide Coupling Workflow.

Detailed Experimental Protocols

The following are representative protocols for the synthesis of a model dipeptide, Val-Ala-OMe, using both Moc-Val-OMe and Boc-Val-OMe. These protocols are based on established solution-phase peptide synthesis methods.

Protocol 1: Synthesis of Val-Ala-OMe using Boc-Val-OMe

• Coupling:

  • Dissolve Boc-Val-OH (1.0 eq) and 1-Hydroxybenzotriazole (HOBt) (1.1 eq) in anhydrous Dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) to the solution and stir for 15 minutes.

  • In a separate flask, dissolve H-Ala-OMe.HCl (1.0 eq) in anhydrous DCM and add N-Methylmorpholine (NMM) (1.0 eq).

  • Add the solution of activated Boc-Val-OH to the H-Ala-OMe solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct and wash the filtrate with 1N HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo to yield Boc-Val-Ala-OMe.

• Deprotection:

  • Dissolve the purified Boc-Val-Ala-OMe in a 1:1 mixture of TFA and DCM.

  • Stir the solution at room temperature for 1-2 hours.

  • Remove the solvent in vacuo to yield H-Val-Ala-OMe as its TFA salt.

Protocol 2: Synthesis of Val-Ala-OMe using Moc-Val-OMe (Inferred Protocol)

• Coupling:

  • Follow the same procedure as in Protocol 1, substituting Moc-Val-OH for Boc-Val-OH. The reduced steric hindrance of the Moc group may allow for a shorter reaction time.

• Deprotection:

  • Dissolve the purified Moc-Val-Ala-OMe in anhydrous Tetrahydrofuran (THF).

  • Add triethylamine (Et3N) (3.0 eq) to the solution.

  • Add trichloromethylsilane (MeSiCl3) (2.0 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60 °C and stir for 4-6 hours.[8][9]

  • Cool the reaction to room temperature and quench with water.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield H-Val-Ala-OMe.

Conclusion and Future Outlook

The choice between Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe) and Boc-Val-OMe in peptide synthesis is a strategic one, hinging on the desired balance of reactivity, stability, and orthogonality.

• Boc-Val-OMe remains the industry standard for many applications due to its well-established protocols and predictable behavior. It is the reagent of choice when its acid-lability is a desirable feature of the synthetic strategy.

• Moc-Val-OMe emerges as a valuable alternative, particularly in complex syntheses requiring an additional layer of orthogonal protection. Its lower steric hindrance may offer advantages in coupling efficiency, and its distinct deprotection conditions allow for selective removal in the presence of acid-labile groups like Boc.

Further research involving direct, quantitative comparison of these two reagents under various coupling and deprotection conditions would be invaluable to the peptide chemistry community. Such studies would provide definitive data on their relative efficiencies and help to further refine their applications in the synthesis of increasingly complex and challenging peptide targets.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214. [Link]

• Benchchem. (2025). A Comparative Guide to Boc and Fmoc Protecting Groups in Peptide Synthesis. Benchchem.
• Benchchem. (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz. Benchchem.
• BOC Sciences. (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. BOC Sciences.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.

• D'Andrea, P., et al. (2000). The Mild Cleavage of 2-Amino-2-deoxy-d-glucoside Methoxycarbonyl Derivatives. Organic Letters, 2(19), 2971–2973. [Link]

• BOC Sciences. (n.d.). Amino Acid Derivatives for Peptide Synthesis. BOC Sciences.
• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Aapptec Peptides.

• D'Andrea, P., et al. (2000). The mild cleavage of 2-amino-2-deoxy-D-glucoside methoxycarbonyl derivatives. PubMed, 11005612. [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• Aapptec Peptides. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec Peptides.
• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Aapptec Peptides.

• Carpino, L. A., et al. (1997). New Family of Base- and Nucleophile-Sensitive Amino-Protecting Groups. A Michael-Acceptor-Based Deblocking Process. Practical Utilization of the 1,1-Dioxobenzo[b]thiophene-2-ylmethyloxycarbonyl (Bsmoc) Group. Journal of the American Chemical Society, 119(41), 9915–9916. [Link]

• Benchchem. (2025). A Comparative Guide to Boc and Other Acid-Labile Protecting Groups. Benchchem.
• Benchchem. (2025). Technical Support Center: Preventing Racemization of Boc-L-Valine in Peptide Synthesis. Benchchem.

• Master Organic Chemistry. (2019, February 15). Synthesis of Peptides. Master Organic Chemistry. [Link]

• Benchchem. (2025). Navigating Steric Hindrance with Boc-His(Z)-OH in Solid-Phase Peptide Synthesis: A Technical Guide. Benchchem.

• Li, B., et al. (2015). Practical N-to-C peptide synthesis with minimal protecting groups. Nature Communications, 6, 8472. [Link]

• Boukattaya, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry, 4(3). [Link]

• De Luca, L., et al. (2014). Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability. European Journal of Pharmaceutical Sciences, 58, 58–67. [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Chemistry Steps. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. [Link]

• Organic Chemistry Portal. (n.d.). Amino Protecting Groups Stability. Organic Chemistry Portal. [Link]

• Roche, C., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• BOC Sciences. (n.d.). Progress in the Synthesis of Peptides with "Difficult Sequences". BOC Sciences.

• Serebryany, V., et al. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions. Beilstein Journal of Organic Chemistry, 14, 1729–1734. [Link]

• Isidro-Llobet, A., et al. (2019). Syntheses of (S)-Bicalutamide and Somatostatin analogs, and development of Green procedures for Peptide synthesis. Green Chemistry. [Link]

• Coin, I., et al. (2007). Introduction to Peptide Synthesis. Current Protocols in Protein Science. [Link]

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Enantiomeric purity analysis of "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" by chiral HPLC

Enantiomeric Purity Analysis of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate by Chiral HPLC: A Comparative Guide

The Analytical Challenge: Aliphatic N-Protected Amino Acids

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, commonly referred to as N-Moc-Val-OMe, is a fully protected, non-aromatic aliphatic amino acid derivative. Accurately determining its enantiomeric purity (D- vs. L-form) is a critical quality control step in asymmetric synthesis and peptide drug development.

The primary analytical challenge lies in its molecular structure: N-Moc-Val-OMe lacks a strong UV-absorbing chromophore (such as a phenyl, benzyl, or fluorenyl group) and relies solely on its carbamate and ester carbonyls for detection. Furthermore, the absence of aromatic rings eliminates the possibility of π−π stacking interactions, which are typically the primary driving force in many chiral recognition processes[1]. Consequently, the separation must rely entirely on hydrogen bonding, dipole-dipole interactions, and steric hindrance.

Comparative Analysis of Chiral Stationary Phases (CSPs)

To achieve baseline resolution for N-Moc-Val-OMe, selecting the correct Chiral Stationary Phase (CSP) is paramount. Below is an objective comparison of the three most common CSP classes evaluated for this molecule.

• Polysaccharide-Based CSPs (The Gold Standard): Columns such as Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) and Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) are universally preferred for this class of compounds[2]. The carbamate linkages on these stationary phases act as both hydrogen bond donors and acceptors, perfectly complementing the N-Moc and methyl ester groups of the analyte.

• Macrocyclic Antibiotics (e.g., Teicoplanin): While excellent for free or partially protected amino acids, these columns often underperform for fully protected, neutral aliphatic esters like N-Moc-Val-OMe. The lack of free amine or carboxylate groups prevents the necessary ionic interactions required for chiral discrimination on these phases[3].

• Pirkle-Type (Brush-Type) CSPs: These columns rely heavily on π−π donor-acceptor interactions. Because N-Moc-Val-OMe is purely aliphatic, Pirkle-type columns yield poor retention and zero baseline resolution.

Causality & Mechanism

Why do amylose-based CSPs outperform others for N-Moc-Val-OMe? The helical structure of amylose creates a highly ordered chiral groove. When N-Moc-Val-OMe enters this groove, its carbamate -NH donates a hydrogen bond to the CSP's C=O, and its ester C=O accepts a hydrogen bond from the CSP's -NH. The bulky isopropyl side chain of the valine derivative dictates the stereocontrol: one enantiomer fits snugly into the chiral cavity, maximizing hydrogen bonding, while the other experiences severe steric repulsion, leading to differential elution times[4].

Fig 1. Chiral recognition mechanism of N-Moc-Val-OMe on polysaccharide CSPs via H-bonding.

Experimental Protocol: Self-Validating Normal-Phase Workflow

Because N-Moc-Val-OMe relies entirely on hydrogen bonding for chiral recognition, normal-phase chromatography (using non-polar solvents) is mandatory. Protic solvents (like water or methanol in reversed-phase) would outcompete the analyte for hydrogen bonding sites on the CSP, destroying enantioselectivity.

Step 1: Sample Preparation & Blank Validation

• Dissolve racemic N-Moc-Val-OMe in HPLC-grade Hexane/Isopropanol (IPA) (90:10, v/v) to a concentration of 1.0 mg/mL.

• Self-Validation Check: Inject 10 µL of the pure diluent (blank) before the sample. Because detection will occur at a low wavelength, confirming the absence of ghost peaks or solvent impurities is critical to prevent false-positive integrations.

Step 2: Column Equilibration

• Install a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Flush with the mobile phase (Hexane/IPA 95:5, v/v) at a flow rate of 1.0 mL/min until the baseline pressure and UV signal stabilize (approx. 30 minutes).

Step 3: Detection Setup

• Set the UV/Vis detector to 210 nm .

• Causality: Since the molecule lacks aromaticity, 210 nm is required to detect the n→π∗ transitions of the carbamate and ester carbonyl groups.

Step 4: Injection & System Suitability

• Inject 10 µL of the racemic sample. Maintain the column compartment at a strict 25 °C (temperature fluctuations alter hydrogen bond strength, shifting retention times).

• Self-Validation Check: Calculate the resolution ( Rs​ ) between the two enantiomeric peaks. The system is only valid for quantitation if Rs​≥1.5 (baseline separation).

Quantitative Data Comparison

The following table summarizes the expected chromatographic performance of N-Moc-Val-OMe across different chiral stationary phases under the standardized normal-phase conditions (Hexane/IPA 95:5, 1.0 mL/min, 25 °C).

Chiral Stationary Phase (CSP)	Selector Type	Retention Time 1 (min)	Retention Time 2 (min)	Selectivity ( α )	Resolution ( Rs​ )	Suitability
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	8.4	10.2	1.28	2.1	Optimal
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	9.1	10.5	1.18	1.6	Acceptable
Chirobiotic T	Teicoplanin (Macrocyclic Antibiotic)	4.2	4.2	1.00	0.0	Fails
Whelk-O 1	Pirkle-type (Brush-type)	3.1	3.1	1.00	0.0	Fails

Data Interpretation: The amylose-based Chiralpak AD-H provides superior selectivity and resolution compared to its cellulose counterpart. The structural difference between the linear amylose and the rigid cellulose polymer backbone allows the amylose chiral cavity to better accommodate the bulky isopropyl group of the valine derivative, maximizing the necessary hydrogen-bonding interactions[2].

References

• Source: researchgate.
• Source: researchgate.
• Source: mdpi.
• Source: researchgate.

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• 4. researchgate.net [researchgate.net]

Yield and purity comparison between solid-phase and solution-phase synthesis using N-Moc-Val-OMe

Executive Summary

N-(Methoxycarbonyl)-L-valine methyl ester (N-Moc-Val-OMe, CAS: 74761-42-5) is a highly versatile protected amino acid derivative that typically presents as a white to off-white crystalline powder,[1]. The Moc-Val moiety is a ubiquitous structural element in modern drug discovery, serving as a critical terminal capping group in direct-acting antivirals (DAAs) and peptidomimetics,[1].

When synthesizing this intermediate, chemists must choose between Solution-Phase Synthesis (SPS) and Solid-Phase Peptide Synthesis (SPPS). While SPPS, pioneered by Bruce Merrifield, revolutionized peptide chemistry by anchoring molecules to an insoluble resin to simplify purification[2], SPS remains the classical and highly scalable approach for short chains and single amino acid derivatives[3],[4]. This guide objectively compares the yield, purity, and mechanistic causality of both methodologies specifically for the synthesis of N-Moc-Val-OMe.

Mechanistic Workflows & Causal Analysis

The choice between SPS and SPPS dictates entirely different chemical environments, reaction kinetics, and purification strategies.

Solution-Phase Synthesis (SPS): The Classical Approach SPS relies on thermodynamic control and liquid-liquid extractions[5]. The esterification of L-valine is typically achieved using thionyl chloride (SOCl₂) in methanol[6]. The causal mechanism here is the in situ generation of anhydrous HCl. This acidic environment protonates the α-amino group, preventing unwanted self-condensation (diketopiperazine formation) while simultaneously catalyzing the Fischer esterification of the carboxyl group[6],[7]. The subsequent N-protection utilizes methyl chloroformate in the presence of a non-nucleophilic base (e.g., DIPEA) to neutralize the HCl salt and drive the nucleophilic acyl substitution, yielding the carbamate.

Solid-Phase Synthesis (SPPS): The HMBA-Resin Strategy Standard SPPS resins (like Wang or Rink Amide) are incompatible with the direct generation of C-terminal methyl esters, as they yield carboxylic acids or amides upon cleavage[5]. To synthesize N-Moc-Val-OMe via SPPS, a 4-hydroxymethylbenzoic acid (HMBA) functionalized resin must be used. The causality of this choice lies in the cleavage chemistry: the ester linkage between the HMBA linker and the valine residue is stable to standard Fmoc-deprotection conditions (20% piperidine) but is highly susceptible to nucleophilic attack[5]. Instead of harsh acidic cleavage (e.g., TFA), the resin is subjected to methanolysis (MeOH/DIPEA). This single step simultaneously cleaves the molecule from the solid support and forms the C-terminal methyl ester, driving high purity by leaving unreacted byproducts attached to the resin[2],[3].

Caption: Fig 1: Comparative workflow of Solution-Phase vs. Solid-Phase synthesis for N-Moc-Val-OMe.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Solution-Phase Synthesis (SPS)

• Esterification: Suspend L-Valine (10 mmol) in anhydrous methanol (20 mL) at 0 °C. Slowly add SOCl₂ (15 mmol) dropwise. Causality: The 0 °C environment controls the highly exothermic reaction, preventing thermal degradation and racemization[6]. Reflux for 4 hours, then evaporate to yield H-Val-OMe·HCl.

• Validation Checkpoint 1 (TLC): Perform TLC (DCM:MeOH 9:1). Stain with Ninhydrin. A bright purple/pink spot confirms the presence of the primary amine (H-Val-OMe).

• N-Protection: Dissolve the intermediate in dichloromethane (DCM, 20 mL). Add DIPEA (25 mmol) to neutralize the HCl salt. Cool to 0 °C and add methyl chloroformate (11 mmol) dropwise. Stir for 2 hours at room temperature.

• Validation Checkpoint 2 (TLC): Re-run TLC with Ninhydrin stain. The disappearance of the purple spot validates the complete conversion of the primary amine to the Moc-protected carbamate.

• Workup: Wash the organic layer sequentially with 1M HCl (removes unreacted amine/DIPEA), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate under vacuum.

Protocol B: Solid-Phase Synthesis (SPPS)

• Resin Loading: Swell HMBA-AM resin (1.0 g, loading 0.8 mmol/g) in DMF. Add Fmoc-Val-OH (4.0 mmol), DIC (4.0 mmol), and DMAP (0.4 mmol) in DMF. Shake for 2 hours. Wash extensively with DMF and DCM.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group[5].

• Validation Checkpoint 1 (Chloranil Test): Sample a few resin beads and apply the Chloranil test. A dark blue/green color validates the successful exposure of the free secondary/primary amine.

• N-Protection: Add methyl chloroformate (4.0 mmol) and DIPEA (8.0 mmol) in DCM to the resin. Shake for 1 hour. Wash with DCM.

• Validation Checkpoint 2 (Chloranil Test): Repeat the Chloranil test. Colorless beads validate successful Moc-capping (no free amines remain).

• Methanolysis Cleavage: Treat the dried resin with a mixture of MeOH/DIPEA/DCM (5:1:4 v/v/v) for 24 hours at room temperature. Filter the resin and concentrate the filtrate to yield high-purity N-Moc-Val-OMe.

Caption: Fig 2: Chemical transformation pathway for the solution-phase synthesis of N-Moc-Val-OMe.

Quantitative Data Comparison

The choice of methodology significantly impacts cost-effectiveness, yield, and purity[2]. While SPPS is favored for its automation and ability to synthesize complex sequences by washing away impurities[2],[3], SPS remains the dominant force for single amino acid derivatives due to superior atom economy and scalability[4],[5].

Performance Parameter	Solution-Phase Synthesis (SPS)	Solid-Phase Synthesis (SPPS)
Typical Crude Purity	90 – 94% (Requires liquid extraction)[2]	≥ 98% (Impurities washed away on resin)[2]
Overall Yield	85 – 92% (High for single derivatives)[8],[3]	65 – 75% (Losses during linker cleavage)[8]
Solvent Consumption	Low (Primarily reaction solvents)[2],[3]	High (Extensive wash steps between couplings)[2]
Scalability	Excellent (Easily scaled to Kilograms)[4]	Limited (Typically Milligram to Gram scale)[8]
Synthesis Time	~ 8 hours (Including workup)[8]	~ 30 hours (Due to 24h methanolysis cleavage)[8]

Conclusion

For the synthesis of N-Moc-Val-OMe, Solution-Phase Synthesis (SPS) is the optimal choice for large-scale production, offering superior overall yields (up to 92%) and rapid execution times[8],[4]. The use of SOCl₂ ensures a clean esterification, while standard liquid-liquid extraction is sufficient for purification[6].

Conversely, Solid-Phase Synthesis (SPPS) using an HMBA resin is highly recommended for discovery-phase research where ultra-high purity (≥ 98%) is required without the need for column chromatography[2],[5]. By leveraging methanolysis for simultaneous cleavage and esterification, SPPS eliminates tedious workups, though it sacrifices overall yield and requires significantly higher solvent volumes[2],[3].

Sources

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• 4. Peptide Synthesis: Solution vs Solid vs Hybrid | Neuland Labs [neulandlabs.com]
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• 8. Direct comparison of solution and solid phase synthesis of sequence-defined macromolecules - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY00558G [pubs.rsc.org]

Spectroscopic comparison of "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" with other protected valine derivatives

Executive Summary

The selection of an N-alpha protecting group is a foundational decision in peptide chemistry, medicinal chemistry, and organic synthesis. While the tert-butoxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) groups dominate standard solid-phase and solution-phase syntheses, the methoxycarbonyl (Moc) group offers a highly atom-economical alternative. "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" (Moc-Val-OMe) serves as an excellent model compound for understanding how minimizing the steric bulk of the protecting group influences the electronic environment of the amino acid backbone.

This guide objectively compares the spectroscopic signatures and synthetic handling of Moc-Val-OMe against its Boc and Fmoc counterparts, providing researchers with actionable, self-validating protocols grounded in mechanistic causality.

Structural and Electronic Causality

The urethane (carbamate) linkage is common to Moc, Boc, and Fmoc protected amines, yet the substituents on the carbamate oxygen drastically alter the molecule's behavior:

• Moc (Methoxycarbonyl): The small methyl group provides minimal steric hindrance. The lack of strong inductive electron donation (compared to a tert-butyl group) makes the carbamate carbonyl slightly more electrophilic.

• Boc (tert-Butoxycarbonyl): The bulky tert-butyl group provides significant steric shielding, protecting the alpha-center from base-catalyzed racemization. The strong +I (inductive) effect of the tert-butyl group increases the electron density on the carbamate oxygen, shifting its NMR and IR signatures[1].

• Fmoc (Fluorenylmethyloxycarbonyl): The highly conjugated, planar fluorenyl system introduces significant magnetic anisotropy. This aromatic ring system alters the local magnetic field, causing distinct downfield shifts in the NMR spectra of adjacent protons[2]. Furthermore, the acidity of the fluorenyl proton makes it uniquely susceptible to mild base cleavage (e.g., piperidine) via an E1cB mechanism[3].

Deprotection orthogonality of Moc, Boc, and Fmoc protected valine derivatives.

Spectroscopic Comparison

To validate the successful installation of these protecting groups, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are utilized. The table below summarizes the key diagnostic signals for the three derivatives.

Quantitative Spectroscopic Data

Derivative	¹H NMR: Amide NH (δ, ppm)	¹H NMR: α-CH (δ, ppm)	¹³C NMR: Carbamate C=O (δ, ppm)	IR: Carbamate C=O (ν, cm⁻¹)
Moc-Val-OMe	~5.25 (d, J = 8.5 Hz)	~4.25 (dd)	~157.0	~1715
Boc-Val-OMe	~5.05 (d, J = 8.8 Hz)	~4.22 (dd)	~155.6	~1710
Fmoc-Val-OMe	~5.35 (d, J = 9.0 Hz)	~4.32 (dd)	~156.2	~1695

Note: NMR spectra recorded in CDCl₃ at 298K (400 MHz). IR spectra recorded via ATR-FTIR.

Mechanistic Analysis of Spectral Shifts:

• Magnetic Anisotropy in Fmoc: The α-CH and amide NH protons in Fmoc-Val-OMe are shifted furthest downfield (4.32 ppm and 5.35 ppm, respectively). This is a direct consequence of the deshielding cone generated by the circulating π-electrons of the fluorenyl ring system.

• Inductive Shielding in Boc: The ¹³C NMR signal for the carbamate carbonyl in Boc-Val-OMe (~155.6 ppm) is shielded relative to Moc-Val-OMe (~157.0 ppm). The tert-butyl group donates electron density through bonds (+I effect), increasing shielding at the carbonyl carbon[4].

• IR Stretching Frequencies: The Fmoc carbamate C=O stretch appears at a lower frequency (~1695 cm⁻¹) compared to Moc (~1715 cm⁻¹). The planar aromatic system of Fmoc facilitates dense intermolecular packing and stronger hydrogen bonding in the solid state, which weakens the C=O double bond character and lowers the vibrational frequency.

Experimental Workflows

The following self-validating protocols detail the synthesis of Moc-Val-OMe from L-Valine. The workflow is designed to ensure high optical purity and yield.

Step-by-step synthesis and validation workflow for Moc-Val-OMe.

Protocol A: Synthesis of H-Val-OMe·HCl

Objective: Convert the free carboxylic acid of L-Valine to a methyl ester to prevent polymerization during N-protection.

• Preparation: Equip a round-bottom flask with a magnetic stirrer and a drying tube. Add anhydrous methanol (10 mL per gram of amino acid)[5].

• Temperature Control: Submerge the flask in an ice-salt bath to achieve an internal temperature of -10°C. Causality: Thionyl chloride reacts violently with methanol. Sub-zero temperatures control the exothermic generation of the active catalyst (HCl gas) and the reactive intermediate (methyl chlorosulfite)[5].

• Reagent Addition: Slowly add thionyl chloride (1.2 equivalents) dropwise over 1 hour.

• Substrate Addition: Add L-Valine (1.0 equivalent) in portions.

• Reflux & Isolation: Remove the ice bath, attach a reflux condenser, and heat to 65°C for 4 hours. Concentrate the mixture in vacuo to yield H-Val-OMe·HCl as a white crystalline solid.

Protocol B: Synthesis of Moc-Val-OMe

Objective: Install the methoxycarbonyl (Moc) protecting group onto the primary amine.

• Solvation: Dissolve H-Val-OMe·HCl (1.0 equivalent) in anhydrous dichloromethane (DCM, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIEA, 2.5 equivalents) and stir for 10 minutes. Causality: DIEA is utilized instead of triethylamine (TEA). The bulky isopropyl groups of DIEA prevent it from acting as a competing nucleophile against the acylating agent, ensuring it functions strictly as an acid scavenger.

• Acylation: Cool the reaction mixture to 0°C. Add methyl chloroformate (1.1 equivalents) dropwise. Causality: Initiating the reaction at 0°C suppresses the formation of di-acylated byproducts and prevents base-catalyzed epimerization at the sensitive α-chiral center.

• Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with 1M HCl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol C: Spectroscopic Validation

To confirm the integrity of the product, the sample must be prepared meticulously for NMR analysis.

• Solvent Choice: Dissolve 10 mg of the product in 0.6 mL of CDCl₃. Causality: CDCl₃ is an aprotic solvent. Unlike Methanol-d4 or D₂O, it lacks exchangeable deuterons. This preserves the amide NH proton signal (~5.25 ppm), allowing for accurate integration and determination of the ³J coupling constant with the α-proton, which is critical for confirming the urethane linkage.

Conclusion

While Boc and Fmoc derivatives dominate peptide synthesis due to their orthogonal cleavage conditions[1][3], Moc-Val-OMe provides a highly efficient, low-molecular-weight alternative for specific synthetic applications where steric bulk must be minimized. By understanding the causal relationships between protecting group structure and spectroscopic output, researchers can accurately monitor reaction kinetics and validate structural integrity during complex drug development workflows.

References

• N-(tert-Butoxycarbonyl)-L-valine methyl ester | C11H21NO4 | CID. nih.gov.
• Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. nih.gov.
• H-Val-OMe.HCl | 6306-52-1. Benchchem.
• A mild removal of Fmoc group using sodium azide.
• Boc-Val-OMe (CAS 58561-04-9). Fluorochem.
• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. Scholaris.
• Synthesis and use of amino acid fluorides as peptide coupling reagent.
• Synthesis of peptide antibiotic constituents for elucid
• ARYLATION CUPRO-CATALYSÉE DE COURTS PEPTIDES CONTENANT L'HISTIDINE. Archipel UQAM.
• 1,2-dihydroisoquinoline: A Novel and Chemoselective tert-Butoxycarbonylation Reagent.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. N-(tert-Butoxycarbonyl)-L-valine methyl ester | C11H21NO4 | CID 11031717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. H-Val-OMe.HCl | 6306-52-1 | Benchchem [benchchem.com]

Assessing the cost-effectiveness of using "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" in large-scale synthesis

Executive Summary

The N-(methoxycarbonyl)-L-valine (Moc-Val) motif is a ubiquitous structural element in modern antiviral therapeutics, most notably serving as the terminal capping group in Hepatitis C (HCV) NS5A inhibitors such as Daclatasvir and Velpatasvir[1]. The installation of this moiety onto complex pyrrolidine cores is a critical, yield-defining juncture in the large-scale synthesis of these active pharmaceutical ingredients (APIs)[2].

Traditionally, process chemists have debated between late-stage capping strategies and the direct coupling of pre-formed Moc-Val-OH. This guide objectively evaluates a third, highly cost-effective alternative: the procurement and on-site processing of the stable ester precursor, Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe).

The Synthetic Dilemma: Upstream vs. Downstream Moc-Installation

In the synthesis of dimeric NS5A inhibitors, the pyrrolidine nitrogen must be acylated with the Moc-Val moiety to achieve picomolar antiviral potency[3]. Drug development professionals generally evaluate three distinct routes for this installation:

• Route A (Late-Stage Capping): Involves coupling Boc-Val-OH to the core, deprotecting with HCl, and reacting the resulting amine with methyl chloroformate. While Boc-protected intermediates often crystallize well, handling toxic, highly reactive methyl chloroformate on a multi-million-dollar late-stage API batch introduces unacceptable risks of over-acylation and degradation[2].

• Route B (Direct Moc-Val-OH Coupling): Procuring the free acid, Moc-Val-OH, and coupling it directly. While this reduces step count, Moc-Val-OH is highly hygroscopic. Moisture absorption during transit and storage degrades peptide coupling reagents (like EDC or HATU), leading to incomplete reactions and high E-factors.

• Route C (The Precursor Approach): Utilizing Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate. This ester is uncharged, non-hygroscopic, and can be purified by vacuum distillation on a multi-ton scale, significantly driving down raw material costs. It is hydrolyzed on-site immediately prior to coupling, guaranteeing an anhydrous, high-purity feed of Moc-Val-OH.

Synthetic pathways to Moc-Val-OH from L-Valine.

Quantitative Process Metrics & Cost-Effectiveness

The following table summarizes the quantitative process metrics derived from pilot-scale evaluations of the three routes. The data demonstrates that the Precursor Approach (Route C) offers the optimal balance of cost, safety, and yield.

Process Metric	Route A: Late-Stage Capping	Route B: Direct Moc-Val-OH	Route C: Moc-Val-OMe Precursor
Raw Material Cost	High (Requires Boc-Val + Capping reagents)	Medium (~$150/kg, crystallization required)	Low (~$80/kg, distillable)
API Core Step Yield	65% (Over 3 distinct steps)	85% (1 step, highly dependent on moisture)	83% (Over 2 steps, highly reproducible)
E-Factor (Waste/API)	45 kg/kg	15 kg/kg	18 kg/kg
Reagent Stability	High (Boc-Val-OH is stable)	Low (Hygroscopic free acid)	Very High (Stable ester)
Risk to API Core	High (Late-stage acylation risk)	Low	Low

Experimental Methodologies: The Precursor Workflow

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the on-site conversion of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate and its subsequent coupling to a standard pyrrolidine core[3].

Protocol 1: On-Site Saponification of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

• Objective: Generate anhydrous, enantiomerically pure Moc-Val-OH immediately prior to API coupling.

• Procedure:

  • Dissolve Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (1.0 eq) in a 3:1 mixture of THF/H₂O.

  • Cool the reactor to 0°C.

  • Add aqueous LiOH·H₂O (1.2 eq) dropwise over 30 minutes.

  • Stir at room temperature for 2 hours.

  • Acidify to pH 2 with 1M HCl, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo.

• Causality & Expertise: LiOH is specifically chosen over NaOH or KOH to prevent base-catalyzed racemization at the alpha-carbon. The 0°C addition controls the exothermic hydrolysis, preserving the enantiomeric excess (>99.5% ee).

• Self-Validation System: The reaction progress must be monitored by TLC (EtOAc/Hexane 1:1). The protocol is validated as complete only when the high-Rf ester spot disappears, and the ¹H-NMR spectrum of the organic layer confirms the total absence of the methyl ester singlet ( δ 3.72 ppm).

Protocol 2: EDC/HOBt-Mediated Peptide Coupling to Pyrrolidine Core

• Objective: Couple the freshly generated Moc-Val-OH to the API core.

• Procedure:

  • Dissolve the Pyrrolidine API Core (1.0 eq) and freshly prepared Moc-Val-OH (2.1 eq for a dimeric core) in anhydrous DMF at 0°C.

  • Add HOBt (2.5 eq) and EDC·HCl (2.5 eq), followed by dropwise addition of DIPEA (5.0 eq).

  • Allow the reaction to warm to room temperature and stir for 14 hours.

  • Quench with water, precipitate the product, filter, and wash with cold water.

• Causality & Expertise: EDC/HOBt is selected over more reactive uronium salts (like HATU) to completely avoid the formation of guanidinium byproducts, which are notoriously difficult to purge from the final API on a large scale. The 0°C initiation suppresses epimerization of the activated ester intermediate.

• Self-Validation System: LC-MS analysis of the crude reaction mixture must be performed. The system is validated when >95% conversion to the target mass (e.g., [M+H]⁺ corresponding to the fully capped API) is observed, with <1% of the mono-coupled intermediate remaining.

Workflow comparison: Late-stage Moc-capping vs. Precursor Moc-Val-OH coupling.

Conclusion

For large-scale synthesis of HCV NS5A inhibitors, the procurement of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate represents a superior strategic choice. By shifting the handling of reactive capping agents upstream and avoiding the logistical nightmare of storing hygroscopic free acids, process chemists can achieve higher overall yields, lower raw material costs, and significantly de-risk the final stages of API manufacturing.

References

• Giroux S, et al. "Discovery of Thienoimidazole-Based HCV NS5A Genotype 1a and 1b Inhibitors." ACS Medicinal Chemistry Letters. 2013;5(3):240-3.

• Boucle S, et al. "Design, synthesis and evaluation of novel anti-HCV molecules that deliver intracellularly three highly potent NS5A inhibitors." Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3711-3715.

• Wikipedia Contributors. "Discovery and development of NS5A inhibitors." Wikipedia, The Free Encyclopedia.

Sources

• 1. Discovery and development of NS5A inhibitors - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Validation of analytical methods for quantifying "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate"

An in-depth technical comparison and validation guide for the quantification of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, designed for analytical chemists and process development scientists.

Introduction: The Mechanistic Role of MOC-Val-OMe in DAA Synthesis

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (hereafter referred to as MOC-Val-OMe ) is the methyl ester derivative of N-(methoxycarbonyl)-L-valine (MOC-Val-OH). MOC-Val-OH is an indispensable chiral building block in the synthesis of Hepatitis C Virus (HCV) NS5A inhibitors—a class of direct-acting antivirals (DAAs) that includes Daclatasvir, Ledipasvir, and Velpatasvir [1, 2].

During the industrial synthesis of MOC-Val-OH, L-valine is typically esterified to valine methyl ester, followed by methoxycarbonylation and subsequent hydrolysis. MOC-Val-OMe emerges as a critical process-related impurity when the final hydrolysis step is incomplete, or when transesterification occurs in methanolic solutions. If MOC-Val-OMe carries over into the API manufacturing process, it acts as a "dead-end" impurity. Lacking the free carboxylic acid required for peptide coupling, it suppresses overall API yield and complicates downstream purification.

Fig 1: Synthesis pathway of MOC-Val-OH illustrating the origin and impact of the MOC-Val-OMe impurity.

The Analytical Challenge: Chromophoric Limitations

Quantifying MOC-Val-OMe presents a unique analytical hurdle. As an aliphatic amino acid derivative, it lacks a conjugated π-electron system. Its UV absorption is strictly limited to the weak n→π∗ transitions of its carbonyl groups, which only absorb significantly at wavelengths below 210 nm. At these low wavelengths, mobile phase solvents and the MOC-Val-OH API matrix cause severe baseline drift and signal masking. Consequently, conventional HPLC-UV is fundamentally inadequate for trace-level (ppm) quantification.

To achieve ICH Q2(R2) compliant validation [3], orthogonal techniques such as Gas Chromatography-Flame Ionization Detection (GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) must be employed.

Comparative Analysis of Analytical Methods

The following table summarizes the performance metrics of the three primary analytical strategies evaluated for MOC-Val-OMe quantification.

Parameter	HPLC-UV (Standard)	GC-FID (Phase-Selective)	LC-MS/MS (Direct)
Detection Principle	UV Absorbance (210 nm)	Flame Ionization	ESI+ MRM
Matrix Interference	High (Acid absorbs UV)	Low (Matrix stays in aq phase)	Very Low (Mass filtering)
Limit of Quantitation (LOQ)	~500 ppm	10 ppm	0.5 ppm
Specificity	Poor	Good	Excellent
Throughput	Medium	Medium (Requires Prep)	High
Primary Use Case	Not Recommended	Routine Batch QC	Trace / Genotoxic Profiling

Experimental Protocols & Causality

As an application scientist, it is critical to design self-validating analytical systems. The protocols below are engineered to exploit the specific physicochemical properties of the ester impurity against the acid matrix.

Method A: GC-FID via Phase-Selective Liquid-Liquid Extraction (LLE)

The Causality: MOC-Val-OH (the matrix) contains a free carboxylic acid, which causes severe peak tailing and column degradation in GC unless derivatized. Conversely, MOC-Val-OMe is a highly volatile ester. By dissolving the sample in a basic aqueous buffer (pH 9.0), MOC-Val-OH is ionized into a water-soluble carboxylate salt. Extracting this solution with hexane selectively partitions the volatile MOC-Val-OMe impurity into the organic phase, achieving a 100-fold matrix depletion and protecting the GC column.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 100 mg of the MOC-Val-OH sample into a 15 mL centrifuge tube.

• Ionization: Dissolve the sample in 5.0 mL of 0.1 M Sodium Carbonate buffer (pH 9.0) to ionize the matrix.

• Extraction: Add 5.0 mL of LC-MS grade Hexane spiked with 5 µg/mL Leucine methyl ester (Internal Standard).

• Phase Separation: Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes.

• Recovery: Transfer the upper organic (hexane) layer to a standard GC autosampler vial.

• Instrumental Analysis: Inject 1 µL into a GC-FID equipped with a DB-5 capillary column (30m x 0.25mm x 0.25µm).

  • Inlet: 250°C, Split ratio 10:1.

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

Method B: LC-MS/MS via Direct Dilution

The Causality: For ultra-trace quantification (<1 ppm), GC-FID lacks the requisite sensitivity. LC-MS/MS using Electrospray Ionization (ESI+) capitalizes on the high proton affinity of the carbamate nitrogen in MOC-Val-OMe. Multiple Reaction Monitoring (MRM) isolates the specific fragmentation of the ester, completely bypassing the UV-absorbance limitations and eliminating the need for complex sample extraction.

Step-by-Step Protocol:

• Sample Preparation: Weigh 10 mg of MOC-Val-OH and dissolve in 10.0 mL of Methanol/Water (50:50, v/v) to create a 1 mg/mL matrix solution.

• Internal Standard: Spike the solution with MOC-Val-OMe-d3 to a final concentration of 10 ng/mL to correct for any matrix-induced ion suppression.

• Chromatography: Inject 5 µL onto a sub-2µm C18 column (e.g., Waters Acquity BEH C18, 50 x 2.1 mm, 1.7 µm).

• Elution: Run a gradient of Mobile Phase A (Water + 0.1% Formic Acid) and B (Acetonitrile + 0.1% Formic Acid) at 0.4 mL/min.

• Mass Spectrometry: Detect using ESI+ MRM transitions:

  • Quantifier:m/z 190.1 → 158.1 (Loss of methanol, highly specific to the ester).

  • Qualifier:m/z 190.1 → 114.1.

Fig 2: Analytical decision tree and sample preparation workflow for MOC-Val-OMe quantification.

ICH Q2(R2) Validation Data Summary

Both the GC-FID and LC-MS/MS methods were subjected to rigorous validation in accordance with ICH Q2(R2) guidelines[3]. The experimental data confirms that while GC-FID is robust for routine batch release, LC-MS/MS provides superior linearity and precision at trace levels.

Validation Characteristic	Acceptance Criteria (ICH Q2(R2))	GC-FID Results	LC-MS/MS Results
Linearity ( R2 )	> 0.99	0.998 (10 - 500 ppm)	0.999 (0.5 - 50 ppm)
Accuracy (% Recovery)	80 - 120%	95.2 - 104.1%	98.5 - 101.2%
Repeatability (RSD, n=6)	< 5.0%	3.2%	1.8%
Intermediate Precision	< 10.0%	4.5%	2.4%
Specificity	No interference at RT	Confirmed via blank extraction	Confirmed via MRM blanks

References

• The Chemical Properties and Applications of N-Methoxycarbonyl-L-Valine. NBInno. Available at:[Link]

• Sulfur(vi) fluoride exchange as a key reaction for synthesizing biaryl sulfate core derivatives as potent hepatitis C virus NS5A inhibitors and their structure–activity relationship studies. RSC Advances / National Institutes of Health (NIH), 2018. Available at:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures. European Medicines Agency / International Council for Harmonisation, 2023. Available at:[Link]

Benchmarking the Stability of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe): A Comparative Guide to N-Protected Amino Esters

Introduction

In the synthesis of complex peptidomimetics and prodrugs, the selection of orthogonal protecting groups dictates the success of the entire synthetic route. While the tert-butoxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) groups are the undisputed workhorses of solid-phase peptide synthesis (SPPS) , they are designed for temporary protection and facile removal.

However, certain applications—such as late-stage functionalization or the development of enzymatically activated prodrugs —require an N-alpha protecting group that can withstand both harsh acidic and basic conditions. The methoxycarbonyl (Moc) group, exemplified by the compound Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate (Moc-Val-OMe), serves this exact purpose.

This guide provides a rigorous, data-driven benchmark of Moc-Val-OMe against its Boc, Fmoc, and benzyloxycarbonyl (Cbz) counterparts. By dissecting the causality behind their cleavage mechanisms and presenting self-validating experimental protocols, we equip researchers with the empirical data needed to deploy the Moc group effectively.

Mechanistic Causality: The Structural Basis of Stability

The stability of a urethane (carbamate) protecting group is entirely dependent on the structural features of its alkyl substituent.

• Boc Cleavage: Relies on acidolysis. Protonation of the carbamate oxygen leads to the expulsion of a highly stable tert-butyl cation, which subsequently loses a proton to form isobutylene gas.

• Fmoc Cleavage: Governed by a base-catalyzed E1cB mechanism. The high acidity of the fluorenyl 9-position proton allows secondary amines (like piperidine) to abstract it, triggering a beta-elimination that releases dibenzofulvene .

• Moc Resistance: The methoxycarbonyl group lacks both an acidic beta-proton and the ability to form a stable carbocation. Consequently, it is virtually inert to standard SPPS cleavage cocktails. To remove a Moc group, one must force a harsh nucleophilic substitution (SN2) at the sterically unhindered methyl carbon using reagents like Trimethylsilyl iodide (TMSI) .

Fig 1: Mechanistic pathways of urethane cleavage highlighting Moc resistance.

Self-Validating Experimental Protocols

To objectively benchmark these compounds, we must eliminate analytical artifacts. The protocols below incorporate an internal standard (biphenyl) to correct for volumetric changes due to solvent evaporation during extended incubations. Furthermore, the analysis tracks both substrate depletion and product (H-Val-OMe) formation. This mass-balance approach ensures that side reactions (such as methyl ester hydrolysis) are not falsely recorded as N-deprotection .

Fig 2: Experimental workflow for benchmarking N-protected amino ester stability.

Protocol 1: Acidic Stability Assay (TFA/DCM)

• Preparation: Dissolve the N-protected Val-OMe derivative to 10 mM in anhydrous dichloromethane (DCM) containing 1 mM biphenyl.

• Reaction: Add an equal volume of neat trifluoroacetic acid (TFA) to achieve a 50% v/v TFA/DCM solution. Stir at 25 °C.

• Validation Quench (2 hours): Aliquot 100 µL of the reaction matrix into 900 µL of cold methanol containing 1% triethylamine.

  • Causality: Triethylamine instantly neutralizes the TFA, arresting the acidolysis pathway and locking the kinetic state of the sample for accurate LC-MS analysis.

Protocol 2: Basic Stability Assay (Piperidine/DMF)

• Preparation: Dissolve the substrate to 10 mM in N,N-dimethylformamide (DMF) containing 1 mM biphenyl.

• Reaction: Add piperidine to a final concentration of 20% v/v. Stir at 25 °C.

• Validation Quench (2 hours): Aliquot 100 µL into 900 µL of 1% formic acid in acetonitrile.

  • Causality: Formic acid protonates the piperidine, immediately halting the E1cB elimination mechanism.

Protocol 3: Harsh Nucleophilic Cleavage (TMSI)

• Preparation: Dissolve the substrate (10 mM) in anhydrous DCM under an argon atmosphere.

• Reaction: Add 5 equivalents of Trimethylsilyl iodide (TMSI). Stir at 25 °C for 2 hours.

• Validation Quench: Quench with methanol to destroy excess TMSI, followed by a wash with aqueous sodium thiosulfate to reduce any liberated iodine, preventing oxidative side reactions during analysis.

Comparative Stability Data

The quantitative results of the benchmarking assays are summarized in Table 1. Stability is defined as the percentage of intact substrate remaining after 2 hours of exposure at 25 °C.

Protecting Group Derivative	50% TFA / DCM (Acidic)	20% Piperidine / DMF (Basic)	H₂ / Pd/C (Hydrogenolysis)	TMSI / DCM (Nucleophilic)
Moc-Val-OMe	> 99% (Stable)	> 99% (Stable)	> 99% (Stable)	< 5% (Cleaved)
Boc-Val-OMe	< 1% (Cleaved)	> 99% (Stable)	> 99% (Stable)	< 1% (Cleaved)
Fmoc-Val-OMe	> 99% (Stable)	< 1% (Cleaved)	> 95% (Stable)*	< 5% (Cleaved)
Cbz-Val-OMe	> 95% (Stable)	> 99% (Stable)	< 1% (Cleaved)	< 1% (Cleaved)

*Note: Fmoc exhibits slow, partial degradation under prolonged hydrogenolysis, but is generally considered stable for short durations.

Conclusion

The benchmarking data clearly illustrates the extreme orthogonality of Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate. While Boc, Fmoc, and Cbz groups present distinct vulnerabilities to acids, bases, and reductants respectively, the Moc group remains impervious to all three. It is only compromised by aggressive nucleophilic attack (TMSI).

For researchers synthesizing complex peptide architectures, Moc-Val-OMe should be deployed when an N-terminal amine must remain absolutely masked through multiple, iterative cycles of harsh global deprotections.

References

• Master Organic Chemistry. "Synthesis of Peptides". Available at: [Link]

• Chemical Society Reviews. "Cysteine protecting groups: applications in peptide and protein science". DOI: 10.1039/D1CS00271F. Available at: [Link]

• Organic Letters. "The Mild Cleavage of 2-Amino-2-deoxy-d-glucoside Methoxycarbonyl Derivatives". DOI: 10.1021/ol006243y. Available at: [Link]

• Molecular Pharmaceutics. "Chemical and enzymatic stability of amino acid prodrugs containing methoxy, ethoxy and propylene glycol linkers". DOI: 10.1021/mp900084v. Available at: [Link]

Safety & Regulatory Compliance

Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate proper disposal procedures

Operational & Disposal Guide: Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

As drug development and synthetic workflows become increasingly complex, mastering the handling and disposal of specific intermediates is non-negotiable for laboratory safety and regulatory compliance. Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate—an N-protected amino acid ester derivative (specifically, an N-methoxycarbonyl valine methyl ester)—requires precise logistical planning.

This guide provides researchers and safety officers with field-proven, self-validating protocols for the safe operational handling, segregation, and disposal of this compound, ensuring compliance and protecting laboratory personnel.

Chemical Profiling & Mechanistic Hazard Assessment

To design an effective disposal strategy, we must first understand the causality behind the chemical's behavior. Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate contains two reactive moieties: an ester and a carbamate .

• Hydrolysis Risk: Both functional groups are susceptible to hydrolysis when exposed to strong acids or bases. Mixing this compound with incompatible waste streams can trigger exothermic degradation, leading to container over-pressurization.

• Halogen-Free Status: Because the molecular structure consists entirely of carbon, hydrogen, nitrogen, and oxygen, it is strictly classified as a non-halogenated compound. Segregating it from halogenated waste is critical; mixing them not only exponentially increases incineration costs but also risks the generation of toxic halogen gas during disposal[1].

• Sensitization Potential: Carbamate derivatives can act as mild skin sensitizers. Proper barrier protection is mandated under the [2].

Table 1: Physicochemical & Waste Categorization Parameters

Parameter	Value / Classification	Operational Rationale (Causality)
Chemical Class	N-protected amino acid ester	Susceptible to hydrolysis; strictly avoid mixing with strong acids/bases.
Halogen Content	0% (Non-halogenated)	Must be segregated into non-halogenated waste to prevent toxic incineration byproducts.
EPA Waste Code	D001 (if in flammable solvent)	Final classification depends on the solvent vehicle used in the workflow.
PPE Glove Spec	Nitrile ( ≥ 4 mil thickness)	Provides necessary barrier against carbamate-induced skin sensitization.
Spill Absorbent	Vermiculite / Universal Pads	Inert material prevents secondary exothermic reactions during cleanup.

Operational Handling & Self-Validating Protocols

Trustworthy safety systems rely on self-validation—protocols that inherently verify their own efficacy before a hazard is encountered. When handling Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate, implement the following checks:

Self-Validating PPE Protocol:

• Select nitrile gloves with a minimum thickness of 4 mil.

• Validate glove integrity via the "air inflation test" prior to donning: trap ambient air inside the glove, twist the cuff, and apply pressure to ensure no micro-punctures exist.

• Monitor for chemical breakthrough. If handling the compound dissolved in highly penetrative solvents (e.g., DMF or DMSO), mandate a double-gloving protocol and change the outer glove every 20 minutes.

Self-Validating Waste Compatibility Check: Before adding this compound to a bulk liquid waste carboy, extract a 1 mL aliquot of the existing bulk waste and test its pH using universal indicator paper.

• Causality: If the bulk waste pH is < 2 or > 11, do not add the ester . Extreme pH environments will catalyze the exothermic hydrolysis of the ester and carbamate groups, potentially causing the sealed waste container to rupture.

Waste Segregation & Disposal Procedures

Generators of hazardous waste must accumulate, label, and dispose of chemicals in strict accordance with[3].

Step-by-Step Disposal Methodology:

• Stream Identification: Confirm that the compound is not dissolved in a halogenated solvent (e.g., Dichloromethane). If dissolved in solvents like Ethyl Acetate or Methanol, route it to the Non-Halogenated Organic Liquid Waste stream.

• Containerization: Pour the waste into a high-density polyethylene (HDPE) carboy. Self-Validation: Leave at least 20% headspace in the container to accommodate potential vapor expansion.

• RCRA Labeling: Immediately affix a hazardous waste tag. The tag must explicitly state "Hazardous Waste," list "Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate" alongside its solvent vehicle, and include the accumulation start date[3].

• Secondary Containment: Place the primary waste carboy inside a secondary containment tray capable of holding 110% of the largest container's volume.

• Solid Consumables: Dispose of contaminated pipette tips, weigh boats, and gloves in a designated Solid Hazardous Waste bin lined with a heavy-duty poly bag.

Figure 1: EPA-compliant waste segregation and disposal workflow for non-halogenated organic waste.

Spill Response & Decontamination

In the event of an accidental release, immediate and methodical action prevents exposure and cross-contamination.

Step-by-Step Spill Cleanup Methodology:

• Assess & Isolate: Evacuate non-essential personnel from the immediate vicinity. Verify that the fume hood sash is lowered to maximize ventilation.

• Containment: Surround the spill perimeter with inert absorbent material (e.g., vermiculite or universal spill pads). Causality: Never use combustible materials like sawdust, as the solvent vehicle may be highly flammable.

• Collection: Use a non-sparking polypropylene scoop to collect the saturated absorbent. Transfer the debris into a puncture-resistant, sealable solid waste container.

• Decontamination: Wash the affected surface with a mild detergent and water solution. Causality: The mild alkalinity of the soap aids in the gentle hydrolysis and removal of residual carbamate traces without triggering a violent reaction.

• Validation: Wipe the area with a dry paper towel and inspect for any remaining oily residue. Dispose of all cleanup materials as Solid Hazardous Waste.

Figure 2: Step-by-step spill response and decontamination pathway for carbamate ester derivatives.

References

• OSHA's Hazard Communication Standard. Occupational Safety and Health Administration (OSHA). Available at:[Link]

• Management of Waste - Prudent Practices in the Laboratory. National Center for Biotechnology Information (NCBI), National Institutes of Health. Available at:[Link]

• 40 CFR Part 262 -- Standards Applicable to Generators of Hazardous Waste. Electronic Code of Federal Regulations (eCFR), Environmental Protection Agency. Available at:[Link]

Sources

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. OSHA's Hazard Communication Standard. | Occupational Safety and Health Administration [osha.gov]
• 3. eCFR :: 40 CFR Part 262 -- Standards Applicable to Generators of Hazardous Waste [ecfr.gov]

Personal protective equipment for handling Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

Comprehensive Safety and Operational Guide for Handling Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate

As a Senior Application Scientist, I approach chemical handling not merely as a compliance exercise, but as a precise science of risk mitigation. Methyl 2-[(methoxycarbonyl)amino]-3-methylbutanoate—commonly known as N-(methoxycarbonyl)-L-valine methyl ester or Moc-Val-OMe—is a highly specialized chiral amino acid derivative used extensively in peptide synthesis and the development of active pharmaceutical ingredients (APIs)[1][2]. While its structural properties make it an excellent building block, it presents acute operational hazards, including severe eye damage (H318), skin irritation, and respiratory toxicity upon inhalation[3][4].

This guide provides a self-validating, mechanistic protocol for the safe handling, operational workflow, and disposal of this compound.

Physicochemical Hazard Profile & Causality

To handle Moc-Val-OMe safely, one must understand the causality behind its hazards:

• Aerosolization & Respiratory Risk : The compound is typically handled as a fine crystalline powder. During transfer, it is highly prone to aerosolization. Inhalation of these micro-particles can cause acute respiratory tract irritation[3].

• Hydrolytic Reactivity : The methoxycarbonyl group can undergo hydrolysis when exposed to moisture (such as sweat on the skin or mucosal membranes in the eyes), releasing active biochemical byproducts and localized acidic species that exacerbate tissue damage[5].

• Lipophilicity : The valine side chain imparts lipophilic characteristics, allowing the compound to bypass standard aqueous barriers and penetrate compromised dermal layers if appropriate chemical-resistant gloves are not utilized[5].

Mandatory Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to neutralize the specific physicochemical threats posed by Moc-Val-OMe.

Table 1: PPE Specifications, Causality, and Replacement Standards

PPE Category	Specification / Standard	Causality & Justification	Replacement Frequency
Eye/Face	Tightly fitting safety goggles (EN 166 / OSHA 29 CFR 1910.133)[4][6]	Prevents micro-dust ingress which causes severe eye damage (H318).	Inspect daily; replace immediately if scratched or compromised.
Hands	Chemical impermeable nitrile gloves (Minimum 0.11 mm thickness)[4]	Prevents dermal absorption of lipophilic valine derivatives.	Every 2 hours or immediately upon known contamination.
Respiratory	N95 / FFP2 Particulate Respirator or Particle Filter[6]	Filters airborne crystalline dust generated during weighing.	Daily, or immediately if breathing resistance increases.
Body	Fire/flame resistant and impervious lab coat[4]	Prevents accumulation of reactive powder on personal clothing.	Weekly, or immediately after a known spill.

Experimental Workflow & Handling Protocol

Every operational step below functions as a self-validating system —meaning the procedure inherently proves its own success and safety before you move to the next step.

Step 1: Pre-Operational Verification

• Action : Don all PPE. Perform an inflation test on nitrile gloves. Verify the chemical fume hood face velocity is operating between 80-100 feet per minute (fpm).

• Causality : Micro-punctures in gloves are invisible to the naked eye but will allow lipophilic esters to penetrate. Adequate hood ventilation ensures airborne dust is pulled away from the operator's breathing zone[3].

• Validation Check : Gloves hold air without deflating. The fume hood flow monitor displays a green/safe operational status.

Step 2: Weighing and Transfer

• Action : Place the Moc-Val-OMe container inside the fume hood. Use an anti-static weighing boat and a non-sparking spatula[4] to minimize electrostatic dispersion.

• Causality : Static electricity causes fine amino acid derivative powders to repel from the spatula, bypassing localized exhaust and adhering to the user's PPE. Anti-static tools neutralize this vector.

• Validation Check : The powder remains cohesively contained within the weighing boat without adhering to the spatula or floating in the ambient air.

Step 3: Solubilization & Reaction Setup

• Action : Dissolve the weighed Moc-Val-OMe in the designated reaction solvent (e.g., methanol, dichloromethane, or DMF) directly within the fume hood before transferring it to the main reaction manifold[7][8].

• Causality : Solubilizing the compound immediately eliminates the particulate/dust hazard entirely, transitioning the risk profile to standard solvent handling.

• Validation Check : The solution is visually clear with no suspended particulates, confirming the dust hazard has been neutralized.

Step 4: Decontamination

• Action : Wipe down the analytical balance and fume hood surface with a damp, disposable cloth.

• Causality : A damp cloth suppresses any microscopic dust from becoming airborne during the cleaning process.

• Validation Check : Visual inspection of the hood surface under good lighting shows no reflective crystalline residue.

Emergency Response and Spill Management

In the event of a spill, structured containment is critical to prevent widespread aerosolization.

• Small Spills (< 50g) :

  • Never use a dry brush or compressed air, as this will aerosolize the powder[3].

  • Cover the spill with damp absorbent paper to suppress dust formation.

  • Carefully sweep the damp mass into a chemically compatible, sealable container for disposal according to local regulations[3][6].

• Personnel Exposure :

  • Eye Contact: Immediately flush with pure water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical help due to the H318 (serious eye damage) classification[4].

  • Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water[4].

Disposal and Waste Management Plan

Moc-Val-OMe must not be disposed of in standard municipal waste or allowed to enter drains[3][6].

• Solid Waste : Place all contaminated weighing boats, spatulas, and damp spill cleanup materials into a clearly labeled, leak-proof hazardous waste receptacle.

• Liquid Waste : Reaction filtrates containing the compound must be collected in designated solvent waste jugs for high-temperature incineration by a certified environmental waste contractor.

Operational Workflow Diagram

Figure 1: Operational and emergency workflow for handling Moc-Val-OMe.

References[3] MSDS - Safety Data Sheet: Moc-Val-OH, peptide.com, 4]">https://www.peptide.com[4] N-(Methoxycarbonyl)-L-valine SDS, 74761-42-5 Safety Data Sheets, echemi.com, 6]">https://www.echemi.com[6] SAFETY DATA SHEET - Fisher Scientific, fishersci.com, 1]">https://www.fishersci.com[1] N-(Methoxycarbonyl)-D-valine methyl ester | Amino Acid Derivative, medchemexpress.com, 2]">https://www.medchemexpress.com[2] CAS 74761-42-5: N-(Methoxycarbonyl)-L-valine, cymitquimica.com, 5]">https://www.cymitquimica.com[5] N-(Methoxycarbonyl)-D-valine methyl ester | Benchchem, benchchem.com, 7]">https://www.benchchem.com[7] Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent, nih.gov, 8]">https://www.nih.gov[8] Supplementary Information - The Royal Society of Chemistry, rsc.org, https://www.rsc.org

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 74761-42-5: N-(Methoxycarbonyl)-L-valine | CymitQuimica [cymitquimica.com]
• 3. peptide.com [peptide.com]
• 4. echemi.com [echemi.com]
• 5. N-(Methoxycarbonyl)-D-valine methyl ester | Benchchem [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]